2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine

Abstract

This technical guide provides a comprehensive overview of the synthetic routes to 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine, a heterocyclic compound of interest to researchers and professionals in drug development. The guide details the synthesis of the key intermediate, 2-amino-5-hydroxypyridine, and subsequently explores two primary etherification strategies: the Williamson ether synthesis and the Mitsunobu reaction. Emphasis is placed on the rationale behind experimental choices, including the necessity of protecting groups to ensure chemoselectivity. Detailed, step-by-step protocols for key reactions are provided, along with visual representations of the synthetic pathways and a summary of critical reaction parameters. This document is intended to serve as a practical resource for chemists engaged in the synthesis of novel pyridine derivatives.

Introduction

Substituted 2-aminopyridines are a class of compounds that feature prominently in medicinal chemistry due to their diverse biological activities. The introduction of various functionalities onto the pyridine ring allows for the fine-tuning of their pharmacological profiles. The target molecule, 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine, incorporates a tetrahydrofuran moiety, a common structural motif in many biologically active natural products and synthetic drugs. This guide outlines robust and adaptable synthetic strategies for the preparation of this compound, addressing potential challenges and offering field-proven solutions.

Synthesis of the Key Precursor: 2-Amino-5-hydroxypyridine

A reliable supply of the key precursor, 2-amino-5-hydroxypyridine, is paramount. A convenient and efficient four-step synthesis starting from the readily available 2-amino-5-bromopyridine is a well-established method.[1] This route involves the protection of the amino group, a nucleophilic aromatic substitution to introduce a methoxy group, followed by deprotection and demethylation.

Protection of the Amino Group

The 2-amino group of the starting material is nucleophilic and can interfere with subsequent reactions. Therefore, its protection is a critical first step. A common and effective method is the formation of a 2,5-dimethylpyrrole derivative, which is stable to many reaction conditions.[2]

Methoxylation

With the amino group protected, the bromine atom can be displaced by a methoxy group via a nucleophilic aromatic substitution reaction using sodium methoxide.

Deprotection of the Amino Group

The 2,5-dimethylpyrrole protecting group can be removed under mild conditions using hydroxylamine hydrochloride to regenerate the free amino group.[2]

Demethylation

The final step in the precursor synthesis is the cleavage of the methyl ether to yield the desired 2-amino-5-hydroxypyridine. This can be achieved using strong acids such as hydrobromic acid or sulfuric acid.[3]

A visual representation of this synthetic pathway is provided below.

Caption: Synthetic pathway to 2-Amino-5-hydroxypyridine.

Etherification Strategies for the Synthesis of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine

The formation of the ether linkage between the 5-hydroxy group of the pyridine and the 3-hydroxy group of tetrahydrofuran is the pivotal step in the synthesis of the target molecule. Two powerful and widely used methods for this transformation are the Williamson ether synthesis and the Mitsunobu reaction. A critical consideration for both methods is the potential for N-alkylation of the 2-amino group. To ensure selective O-alkylation, protection of the amino group is highly recommended. The tert-butoxycarbonyl (Boc) group is an excellent choice due to its ease of introduction and removal under conditions that are orthogonal to the etherification reactions.[2][4]

N-Protection of 2-Amino-5-hydroxypyridine

The 2-amino group of 2-amino-5-hydroxypyridine can be selectively protected using di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base such as triethylamine or DMAP.[3][5]

Caption: Boc-protection of 2-Amino-5-hydroxypyridine.

Route A: The Williamson Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for forming ethers via an Sₙ2 reaction between an alkoxide and an alkyl halide or sulfonate.[6][7][8][9][10] In this context, the hydroxyl group of the N-Boc protected 2-amino-5-hydroxypyridine is deprotonated with a suitable base to form the corresponding pyridinoxide, which then acts as a nucleophile to displace a leaving group on a tetrahydrofuran-3-yl electrophile.

Causality behind Experimental Choices:

• Electrophile: To facilitate the Sₙ2 reaction, the hydroxyl group of tetrahydrofuran-3-ol must be converted into a good leaving group. Common choices include tosylates (OTs), mesylates (OMs), or halides (Br, I).

• Base: A moderately strong base is required to deprotonate the phenolic hydroxyl group. Potassium carbonate or sodium hydride are frequently used.[11][12] The choice of base can influence the reaction rate and selectivity.

• Solvent: A polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile is typically employed to dissolve the reactants and facilitate the Sₙ2 reaction.[13]

Caption: Williamson ether synthesis route.

Route B: The Mitsunobu Reaction

The Mitsunobu reaction provides a powerful alternative for the formation of ethers, particularly when the Williamson ether synthesis is challenging.[14][15][16] This reaction proceeds via a redox-condensation mechanism involving triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[17] A key advantage of the Mitsunobu reaction is that it typically proceeds with inversion of stereochemistry at the alcohol carbon, which is relevant if an enantiomerically pure tetrahydrofuran-3-ol is used.

Causality behind Experimental Choices:

• Reagents: The classic Mitsunobu conditions involve triphenylphosphine and DEAD or DIAD. The choice between DEAD and DIAD can sometimes influence the reaction outcome and ease of purification.

• Solvent: Anhydrous tetrahydrofuran (THF) is the most common solvent for the Mitsunobu reaction.

• Reaction Conditions: The reaction is typically carried out at or below room temperature, making it suitable for sensitive substrates.

Caption: Mitsunobu reaction route.

Final Deprotection

The final step in the synthesis is the removal of the Boc protecting group to yield the target molecule, 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine. This is readily achieved under acidic conditions, for example, using trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid in an appropriate solvent.[4][18]

Caption: Final deprotection step.

Experimental Protocols

Synthesis of 2-Amino-5-hydroxypyridine

A detailed four-step protocol is adapted from established literature procedures.[3][19]

Step	Reaction	Reagents and Conditions
1	Protection	2-Amino-5-bromopyridine, 2,5-hexanedione, p-toluenesulfonic acid, toluene, reflux.
2	Methoxylation	5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine, sodium methoxide, DMF.
3	Deprotection	5-Methoxy-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine, hydroxylamine hydrochloride, ethanol/water, reflux.
4	Demethylation	2-Amino-5-methoxypyridine, 48% HBr or 95% H₂SO₄, heat.

N-Boc Protection of 2-Amino-5-hydroxypyridine

Protocol: To a solution of 2-amino-5-hydroxypyridine in anhydrous THF, add triethylamine (1.2 eq.). Cool the mixture to 0 °C and add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq.) portion-wise. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Quench the reaction with water and extract the product with ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product, which can be purified by column chromatography.

Williamson Ether Synthesis of tert-Butyl (5-(tetrahydrofuran-3-yloxy)pyridin-2-yl)carbamate

Protocol: To a solution of tert-butyl (5-hydroxypyridin-2-yl)carbamate in anhydrous DMF, add potassium carbonate (1.5 eq.). Stir the mixture at room temperature for 30 minutes. Add a solution of tetrahydrofuran-3-yl tosylate (1.2 eq.) in DMF dropwise. Heat the reaction mixture to 80-100 °C and stir until completion (monitored by TLC). Cool the reaction to room temperature, pour into water, and extract with ethyl acetate. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.[11]

Mitsunobu Reaction for the Synthesis of tert-Butyl (5-(tetrahydrofuran-3-yloxy)pyridin-2-yl)carbamate

Protocol: To a solution of tert-butyl (5-hydroxypyridin-2-yl)carbamate, tetrahydrofuran-3-ol (1.2 eq.), and triphenylphosphine (1.5 eq.) in anhydrous THF at 0 °C, add diethyl azodicarboxylate (DEAD, 1.5 eq.) or diisopropyl azodicarboxylate (DIAD, 1.5 eq.) dropwise. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography to afford the desired product.

Deprotection of the Boc Group

Protocol: Dissolve the tert-butyl (5-(tetrahydrofuran-3-yloxy)pyridin-2-yl)carbamate in dichloromethane (DCM). Add trifluoroacetic acid (TFA, 5-10 eq.) dropwise at 0 °C. Stir the reaction at room temperature until the deprotection is complete (monitored by TLC). Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate. Extract the product with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the final product, 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine.[18]

Conclusion

This technical guide has outlined two robust and versatile synthetic routes for the preparation of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine. The synthesis of the key precursor, 2-amino-5-hydroxypyridine, has been detailed, and the critical role of amino group protection to ensure selective O-alkylation has been emphasized. Both the Williamson ether synthesis and the Mitsunobu reaction offer viable pathways to the target molecule, with the choice of method depending on factors such as substrate availability, desired stereochemistry, and reaction scale. The provided protocols and mechanistic insights are intended to equip researchers with the necessary knowledge to successfully synthesize this and related substituted aminopyridine derivatives.

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Spectroscopic Elucidation of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine: A Comprehensive Analytical Framework

Executive Summary

2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine (CAS: 1563530-47-1) is a highly functionalized heterocyclic building block[1]. Featuring an electron-donating primary amine and a cyclic ether linkage, this structural motif is frequently utilized in the design of central nervous system (CNS) therapeutics, including 5-HT4 receptor partial agonists and PDE4 inhibitors[2][3]. This whitepaper provides a rigorous, self-validating spectroscopic framework for the structural characterization of this molecule, detailing the causality behind experimental parameters in Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Mass Spectrometry (MS).

Structural Deconstruction & Analytical Strategy

The molecule (C9H12N2O2, MW: 180.21) presents three distinct spectroscopic domains[1]:

• The Aminopyridine Core: An aromatic system governed by the strong ortho/para-directing effects of the 2-amino group.

• The Ether Linkage: An oxygen bridge at the 5-position that induces significant deshielding of adjacent nuclei.

• The Tetrahydrofuran (THF) Ring: An aliphatic cyclic ether containing a chiral center at C3', which renders the adjacent methylene protons diastereotopic, resulting in complex spin-spin coupling networks[2].

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality of Solvent Selection

Anhydrous DMSO-d6 is strictly mandated over CDCl3 for this analysis. The 2-amino group undergoes rapid proton exchange in non-polar or trace-acidic solvents, often broadening the signal into the baseline. The strong hydrogen-bond accepting nature of DMSO-d6 immobilizes the -NH2 protons, allowing them to be observed as a sharp, integrable broad singlet. This stabilization is critical for achieving a reliable mass balance validation during spectral integration.

Protocol: Self-Validating High-Resolution NMR Workflow

• Sample Preparation: Dissolve 15.0 mg of the analyte in 0.6 mL of anhydrous DMSO-d6 (99.9 atom % D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal zero-reference.

• Probe Tuning: Insert the 5 mm tube into a 400 MHz (or higher) spectrometer. Execute Automated Tuning and Matching (ATM) to optimize the impedance match for the 1H and 13C coils. This maximizes the signal-to-noise ratio (SNR) required to resolve the complex multiplet structures of the THF ring.

• Shimming: Apply automated Z-gradient shimming. Self-Validation: The protocol is validated only when the TMS signal full-width at half-maximum (FWHM) is ≤1.0 Hz.

• Acquisition: Acquire the 1D 1H spectrum using 16 transients and a relaxation delay (d1) of 2.0 seconds to ensure complete longitudinal relaxation (T1) of the aromatic protons.

• Data Validation: The structural assignment is confirmed if the integral ratio of Pyridine : THF : Amine protons is exactly 3 : 7 : 2.

Fig 1. Self-validating NMR acquisition and structural elucidation workflow.

Table 1: Predicted 1H NMR Assignments (400 MHz, DMSO-d6)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale / Coupling
~7.65	d	1H	Pyridine H6	Deshielded by adjacent N and ether oxygen; J = 2.8 Hz
~7.10	dd	1H	Pyridine H4	Ortho coupling to H3, meta to H6; J = 8.8, 2.8 Hz
~6.40	d	1H	Pyridine H3	Shielded by ortho-NH2 group; J = 8.8 Hz
~5.60	br s	2H	-NH2	Stabilized by DMSO-d6 hydrogen bonding
~4.85	m	1H	THF H3'	Highly deshielded methine attached to ether oxygen
~3.70 - 3.90	m	4H	THF H2', H5'	Diastereotopic oxymethylene protons
~1.95 - 2.20	m	2H	THF H4'	Aliphatic methylene, split by adjacent chiral center

Fourier-Transform Infrared (FTIR) Spectroscopy

Causality of Vibrational Modes

The aminopyridine substructure is characterized by a distinct Fermi-resonance splitting of the symmetric NH2-stretching band, a phenomenon extensively documented in solid-state IR studies of aminopyridines[4][5]. The asymmetric and symmetric stretching of the primary amine typically manifests between 3400 and 3200 cm⁻¹. The C-O-C ether linkage provides a highly diagnostic asymmetric stretching band near 1220 cm⁻¹.

Protocol: Attenuated Total Reflectance (ATR) FTIR Analysis

• Background Calibration: Clean the monolithic diamond ATR crystal with spectroscopic-grade isopropanol. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) to subtract atmospheric H2O and CO2 interferences.

• Sample Application: Deposit 2-3 mg of the crystalline compound onto the crystal. Engage the ATR anvil to apply consistent pressure, ensuring uniform optical contact and preventing baseline sloping due to the Christiansen effect.

• Acquisition: Collect the sample spectrum (32 scans, 4000–400 cm⁻¹).

• Data Validation: Self-Validation: The protocol is validated if the baseline at 4000 cm⁻¹ and 2000 cm⁻¹ exhibits zero absorbance. A sloping baseline indicates scattering and necessitates re-application of the sample.

Table 2: Key FTIR Vibrational Assignments

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Correlation
3410, 3320	Medium, Sharp	ν(N-H) asym & sym	Primary amine (NH2) on pyridine ring
2950, 2870	Weak	ν(C-H) aliphatic	Tetrahydrofuran (THF) ring
1625	Strong	δ(N-H) scissoring	Aminopyridine core deformation
1490, 1450	Strong	ν(C=C), ν(C=N)	Pyridine aromatic ring stretching
1220	Strong	ν(C-O-C) asym	Aromatic-aliphatic ether linkage

Liquid Chromatography-Electrospray Ionization Mass Spectrometry (LC-ESI-MS)

Causality of Ionization and Fragmentation

In positive ESI mode, the basic pyridine nitrogen (pKa ~6.8) readily accepts a proton, yielding a robust pseudo-molecular ion [M+H]+ at m/z 181.1. Upon Collision-Induced Dissociation (CID), the molecule undergoes predictable fragmentation dictated by the weakest bonds. The primary fragmentation pathway involves the cleavage of the ether linkage, resulting in the neutral loss of the tetrahydrofuran ring.

Protocol: LC-MS Profiling

• Chromatography: Inject 1 µL of a 10 µg/mL sample solution onto a C18 column (50 x 2.1 mm, 1.8 µm). Elute using a gradient of 5% to 95% Acetonitrile (with 0.1% Formic acid) over 5 minutes.

• Ion Source Optimization: Operate in ESI positive mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350°C to ensure complete droplet evaporation.

• MS/MS Acquisition: Isolate the precursor ion m/z 181.1 in Q1. Apply a collision energy (CE) of 20 eV using Argon as the collision gas in Q2.

• Data Validation: Self-Validation: Confirm that the isotopic pattern of the [M+H]+ peak accurately reflects the theoretical distribution for C9H12N2O2 (specifically, the [M+2]+ peak intensity due to 18O and 13C natural abundance)[1].

Fig 2. ESI-MS fragmentation pathways for 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine.

References

• Title: A reducing-difference IR-spectral study of 4-aminopyridine Source: Semantic Scholar URL: [Link]

• Title: A reducing-difference IR-spectral study of 4-aminopyridine Source: ResearchGate URL: [Link]

• Title: Identification of Multiple 5-HT4 Partial Agonist Clinical Candidates for the Treatment of Alzheimer's Disease Source: ACS Publications URL: [Link]

• Title: Design, Synthesis, and Structure–Activity Relationship, Molecular Modeling, and NMR Studies of a Series of Phenyl Alkyl Ketones as Highly Potent and Selective Phosphodiesterase-4 Inhibitors Source: PMC (National Institutes of Health) URL: [Link]

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• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Purification of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine

Executive Summary

2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine is a key heterocyclic building block in contemporary drug discovery, valued for its unique structural features that contribute to desirable pharmacokinetic and pharmacodynamic profiles. The efficacy, safety, and regulatory compliance of active pharmaceutical ingredients (APIs) derived from this intermediate are critically dependent on its purity. This guide provides a comprehensive overview of robust, field-proven methodologies for the purification of this compound, designed for researchers, chemists, and process development scientists. We will explore the foundational chemical principles behind each technique, present detailed experimental protocols, and offer expert insights into method selection and optimization, moving beyond simple procedural lists to explain the causal relationships that govern successful purification.

Introduction: The Imperative for High Purity

2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine incorporates a basic 2-aminopyridine moiety and a chiral tetrahydrofuran ether. This combination presents both opportunities and challenges in its synthesis and purification. The primary synthetic routes, often involving nucleophilic aromatic substitution or etherification reactions, can generate a predictable spectrum of impurities.

Common Process-Related Impurities:

• Unreacted Starting Materials: Such as 2-amino-5-halopyridine or 3-hydroxytetrahydrofuran.

• Regioisomers: Impurities arising from substitution at other positions on the pyridine ring.

• By-products: Resulting from side reactions, such as dialkylation or solvent-related adducts.

• Degradants: Formed under harsh reaction or workup conditions.

The presence of these impurities, even in trace amounts, can lead to downstream reaction failures, the formation of toxic by-products in subsequent steps, and complications in final product isolation and formulation. Therefore, a robust and validated purification strategy is not merely a recommendation but a necessity.

Foundational Principles: Leveraging Physicochemical Properties

The successful purification of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine hinges on the strategic exploitation of its key physicochemical properties:

• Basicity: The pyridine nitrogen and the exocyclic amino group (pKa of the aminopyridine system is typically in the range of 6-7) are readily protonated. This property is the cornerstone of acid-base extraction techniques.

• Polarity: The molecule possesses moderate polarity due to the presence of the ether oxygen and the N-H bonds of the amino group. This allows for effective separation from non-polar or highly polar impurities using chromatography and recrystallization.

• Hydrogen Bonding: The amino group can act as both a hydrogen bond donor and acceptor, influencing its solubility in protic solvents and its interaction with chromatographic stationary phases.

Property	Value / Characteristic	Implication for Purification
Molecular Formula	C₉H₁₂N₂O₂	-
Molecular Weight	180.21 g/mol	-
Appearance	Typically an off-white to yellow solid	Color can be an initial indicator of impurity levels.
Basicity (pKa)	Estimated 6-7	Enables selective extraction into aqueous acid.
Solubility	Soluble in polar organic solvents (MeOH, EtOH, DCM, EtOAc). Limited solubility in non-polar solvents (hexanes) and water.	Guides solvent selection for chromatography and recrystallization.

Core Purification Methodologies

Three primary methods have proven effective for purifying this class of compounds: Column Chromatography, Recrystallization, and Acid-Base Extraction. The choice of method depends on the scale of the purification, the nature of the impurities, and the desired final purity level.

Flash Column Chromatography

This is the most versatile technique for removing a wide range of impurities, offering high resolution and adaptability. The key is to manage the basicity of the aminopyridine, which can cause significant peak tailing on standard acidic silica gel.

Causality Behind the Protocol: Standard silica gel is populated with acidic silanol groups (Si-OH). The basic nitrogen atoms of the target compound undergo a strong acid-base interaction with these sites, leading to slow and uneven elution (tailing). To create a self-validating and efficient system, the mobile phase is modified to neutralize these acidic sites, ensuring the compound elutes symmetrically based on polarity alone.

Detailed Experimental Protocol:

• TLC Analysis: First, determine an optimal eluent system using Thin-Layer Chromatography (TLC). Test various ratios of a non-polar solvent (e.g., Hexane or Heptane) and a polar solvent (e.g., Ethyl Acetate or Dichloromethane). Aim for an Rf value of 0.2-0.3 for the target compound.

• Mobile Phase Modification: To the optimized eluent system, add a small amount of a basic modifier. A common and effective choice is 0.5-1% triethylamine (Et₃N) by volume. This competitively binds to the acidic silanol sites on the silica.

• Column Packing (Slurry Method):

  • Select a column of appropriate size for the amount of crude material.

  • Prepare a slurry of silica gel (e.g., 230-400 mesh) in the initial, least polar mobile phase (containing the basic modifier).

  • Pour the slurry into the column and use gentle pressure or tapping to create a uniform, packed bed free of air bubbles.

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine in a minimal amount of a strong solvent like dichloromethane or methanol.

  • Add a small amount of silica gel to this solution and evaporate the solvent completely on a rotary evaporator to yield a free-flowing powder.

  • Carefully add this powder to the top of the packed column bed. This technique prevents band broadening associated with wet loading in a strong solvent.

• Elution and Fraction Collection:

  • Begin elution with the low-polarity mobile phase, gradually increasing the polarity (gradient elution) according to the TLC analysis.

  • Collect fractions and monitor their composition by TLC.

• Product Recovery: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Caption: Workflow for Purification by Flash Column Chromatography.

Recrystallization

For large-scale purification where the crude material is already of moderate purity (>90%), recrystallization is an economically and environmentally superior method. Its success is entirely dependent on the choice of solvent system.

Causality Behind the Protocol: The principle relies on a significant difference in the solubility of the target compound versus its impurities at different temperatures. An ideal solvent will fully dissolve the compound and impurities at its boiling point but will become a poor solvent for the target compound upon cooling, causing it to crystallize out in high purity while the impurities remain dissolved in the mother liquor.

Detailed Experimental Protocol:

• Solvent Screening:

  • Place small amounts of the crude material in test tubes.

  • Add potential single solvents (e.g., Isopropanol, Ethyl Acetate, Toluene) and binary solvent systems (e.g., Ethanol/Water, Toluene/Heptane).

  • Heat the mixtures to boiling. A good candidate will fully dissolve the material.

  • Allow the solutions to cool slowly to room temperature and then in an ice bath. The formation of high-quality crystals indicates a promising system.

• Dissolution: In an appropriately sized flask, add the crude solid and the chosen solvent system. Heat the mixture to reflux with stirring until all the solid dissolves. Use the minimum amount of solvent necessary.

• Hot Filtration (Optional): If insoluble impurities are present, perform a rapid gravity filtration of the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice-water bath for at least one hour to maximize the yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

  • Wash the crystals sparingly with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.

  • Dry the crystals under vacuum to a constant weight.

Caption: Step-by-step process for purification via recrystallization.

Acid-Base Extraction

This liquid-liquid extraction technique is highly effective for removing non-basic or weakly basic impurities and is particularly useful as an initial cleanup step for very crude material before a final polishing step like recrystallization.

Causality Behind the Protocol: The protocol leverages the reversible protonation of the basic aminopyridine. By treating an organic solution of the crude material with aqueous acid, the target compound is protonated, forming a water-soluble salt that partitions into the aqueous phase. Neutral organic impurities remain in the organic layer and are discarded. Subsequently, basifying the aqueous layer deprotonates the compound, rendering it insoluble in water and allowing it to be extracted back into a fresh organic phase, leaving water-soluble impurities behind.

Detailed Experimental Protocol:

• Dissolution: Dissolve the crude material in a water-immiscible organic solvent such as Ethyl Acetate or Dichloromethane (DCM).

• Acidic Extraction: Transfer the solution to a separatory funnel and extract with an aqueous acid solution (e.g., 1 M HCl or 10% w/w citric acid solution). The target compound will move to the aqueous layer. Repeat the extraction 2-3 times.

• Organic Wash: Combine the acidic aqueous layers. Perform a "back-wash" with a small portion of fresh organic solvent (e.g., Ethyl Acetate) to remove any residual neutral impurities that may have been carried over. Discard this organic wash.

• Basification: Cool the acidic aqueous layer in an ice bath. Slowly add a base (e.g., 2 M NaOH or saturated NaHCO₃ solution) with stirring until the pH is > 9. The deprotonated product may precipitate or form an oil.

• Product Extraction: Extract the product from the basified aqueous layer with a fresh organic solvent (e.g., DCM or Ethyl Acetate). Repeat this extraction 3-4 times to ensure complete recovery.

• Final Wash and Drying: Combine the organic extracts containing the pure product. Wash with brine (saturated NaCl solution) to remove excess water, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified product.

Caption: Logical flow of an acid-base extraction for purification.

Method Selection and Purity Verification

The optimal purification strategy may involve a combination of these techniques. For instance, an initial acid-base extraction to remove bulk impurities followed by a final recrystallization can be a highly efficient and scalable approach.

Method	Primary Use Case	Advantages	Disadvantages
Column Chromatography	High-resolution separation of complex mixtures	Highly versatile, excellent for removing closely related impurities.	Can be slow, uses large solvent volumes, may be costly at scale.
Recrystallization	Final polishing of >90% pure material; large scale	Highly economical, scalable, yields high-purity crystalline solid.	Requires significant purity to start; method development can be trial-and-error.
Acid-Base Extraction	Initial bulk cleanup of very crude material	Fast, inexpensive, excellent for removing non-basic impurities.	Lower resolution, may not remove basic impurities.

Purity Verification: Post-purification, the purity of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine must be rigorously confirmed using analytical techniques:

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity analysis. A reverse-phase C18 column with a mobile phase of acetonitrile/water with a buffer (e.g., ammonium formate) is a typical starting point.

• Nuclear Magnetic Resonance (¹H and ¹³C NMR): Confirms the structural integrity of the molecule and can detect and identify impurities if they are present at levels >1%.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Melting Point: A sharp and consistent melting range is a strong indicator of high purity.

Conclusion

The purification of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine is a critical step in the synthesis of advanced pharmaceutical intermediates. A thorough understanding of the compound's physicochemical properties allows for the rational design of effective purification protocols. By employing techniques such as modified column chromatography, strategic recrystallization, and acid-base extraction, researchers and development scientists can consistently achieve the high levels of purity required for modern drug development, ensuring the quality and reliability of their downstream processes.

References

As specific literature on the purification of this exact molecule is limited, this guide synthesizes established principles for analogous aminopyridine and heterocyclic compounds.

• The Royal Society of Chemistry. (2009). Synthesis and characteristics of the intermediates and the final compounds. This source demonstrates the use of column chromatography on silica gel with dichloromethane/hexane as an eluent and recrystallization from hexane for purifying related organic compounds.[1]

• BenchChem. (2025). Technical Support Center: Column Chromatography of 2-Amino-5-phenyl-3-furonitrile. This technical note provides a standard protocol for purifying an amino-containing heterocyclic compound using silica gel chromatography, highlighting the use of triethylamine in the eluent to reduce tailing.[2]

• Google Patents. (2015). CN105175321A - Synthesis method of 2-amino-5-hydroxypyridine. This patent describes workup procedures for a related aminopyridine involving extraction with ethyl acetate and washing with saturated sodium bicarbonate and brine, illustrating principles of liquid-liquid extraction.[3]

• PubMed Central (PMC). (1995). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. This paper discusses the use of cation-exchange chromatography for purifying 2-aminopyridine derivatives, an alternative chromatographic method that leverages the basicity of the pyridine ring.[4]

• SIELC Technologies. Separation of 2-Amino-5-bromo-3-methylpyridine on Newcrom R1 HPLC column. This application note details an HPLC method for analyzing a related aminopyridine derivative, providing a basis for developing a purity analysis method.[5]

• European Patent Office. (1993). EP 0530524 A1 - Method of producing 2-amino-3-nitro-5-halogenopyridine. This patent describes hydrolysis and neutralization steps in the synthesis of aminopyridine derivatives, which are relevant to acid-base extraction principles.[6]

• ResearchGate. (2017). Spectral characteristics of 2-amino-3-benzyloxy pyridine: Effects of solvents, pH, and β-cyclodextrin. This study on a related compound discusses the effects of pH, which is foundational to understanding the behavior of aminopyridines in acid-base extractions.[7]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN105175321A - Synthesis method of 2-amino-5-hydroxypyridine - Google Patents [patents.google.com]
• 4. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Separation of 2-Amino-5-bromo-3-methylpyridine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine: Synthesis, Properties, and Therapeutic Potential

Disclaimer: The compound 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine is a specialized chemical entity for which a specific CAS number is not readily found in public databases, suggesting it may be a novel or non-commercial substance. This guide is therefore constructed based on established principles of organic chemistry and medicinal chemistry, drawing parallels from structurally related and well-documented analogues. All protocols and data are predictive and intended for research and development purposes.

Introduction: A Tale of Two Scaffolds

In the landscape of modern drug discovery, the strategic combination of privileged scaffolds is a cornerstone of rational design. The title compound, 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine, represents a thoughtful fusion of two such pharmacologically significant moieties: the 2-aminopyridine core and a tetrahydrofuran (THF) ether substituent.

The 2-aminopyridine unit is a classic and highly valued pharmacophore, forming the backbone of numerous approved drugs, including the anti-inflammatory agent piroxicam and the antibacterial sulfapyridine.[1][2] Its unique electronic and structural properties, including its dual nucleophilicity and ability to act as a versatile hydrogen bond donor and acceptor, make it an exceptional anchor for engaging with biological targets.[3] Derivatives of 2-aminopyridine are known to exhibit a vast spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and kinase inhibitory effects.[1][4][5]

On the other hand, the tetrahydrofuran ring is a prevalent motif in natural products and has been successfully incorporated into synthetic drugs to modulate physicochemical properties.[6][7] Its inclusion can enhance solubility, improve metabolic stability, and provide specific steric and electronic interactions within a target's binding site. For instance, the THF moiety is a key component in several potent HIV-1 protease inhibitors, where it forms crucial hydrogen bonds with the enzyme's active site.[8][9]

This guide provides a comprehensive technical overview of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine, offering a plausible synthetic route, predicted properties, and an exploration of its potential applications for researchers, scientists, and drug development professionals.

Proposed Synthesis: The Williamson Etherification Approach

The most logical and efficient pathway to synthesize 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine is via the Williamson ether synthesis.[10] This venerable yet powerful reaction involves the SN2 displacement of a halide or other suitable leaving group by an alkoxide.[11] In this proposed route, the nucleophile would be the alkoxide of 2-amino-5-hydroxypyridine, and the electrophile would be a tetrahydrofuran ring bearing a leaving group at the 3-position.

The overall synthetic strategy is depicted below:

Caption: Proposed two-step, one-pot synthesis of the target compound.

Detailed Experimental Protocol

This protocol is a self-validating system based on established procedures for Williamson ether synthesis involving hydroxypyridines.[12]

Materials:

• 2-Amino-5-hydroxypyridine (1.0 eq.)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 eq.)

• 3-Bromotetrahydrofuran (or Tetrahydrofuran-3-yl tosylate) (1.1 eq.)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-amino-5-hydroxypyridine and anhydrous potassium carbonate.

• Solvent Addition: Add anhydrous DMF via syringe to create a stirrable suspension.

• Electrophile Addition: Add 3-bromotetrahydrofuran to the suspension at room temperature. The causality for using a slight excess of the electrophile is to drive the reaction to completion, compensating for any potential side reactions or loss of the volatile halide.

• Heating: Heat the reaction mixture to 80-100 °C. The choice of elevated temperature is to overcome the activation energy for the SN2 reaction, as the pyridinoxyl anion is a moderately strong nucleophile. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water and extract with ethyl acetate (3x). The purpose of the aqueous work-up is to remove the inorganic base (K₂CO₃) and the DMF solvent.

  • Combine the organic layers and wash with brine. This step removes residual water from the organic phase.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to yield the pure 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine.

Physicochemical Properties (Predicted)

The following table summarizes the predicted physicochemical properties of the target compound, derived from its constituent moieties.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₉H₁₂N₂O₂	Based on the chemical structure.
Molecular Weight	~180.20 g/mol	Calculated from the molecular formula.
Appearance	Off-white to light brown solid	Typical appearance for aminopyridine derivatives.[2]
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol). Limited solubility in water and non-polar solvents (e.g., Hexane).	The polar aminopyridine and ether functionalities suggest solubility in polar solvents. The overall structure is not sufficiently polar for high aqueous solubility.
pKa	~4-5 (for the pyridinium ion)	The 2-amino group is electron-donating, increasing the basicity of the pyridine ring nitrogen compared to pyridine itself. The ether at the 5-position has a minor electronic effect.
¹H NMR	Expected signals for aromatic protons on the pyridine ring, a multiplet for the THF methine proton (CH-O), multiplets for the other THF methylene protons, and a broad singlet for the amino (-NH₂) protons.	Based on standard chemical shifts for aminopyridines and tetrahydrofuran ethers.[4]
¹³C NMR	Expected signals for the five distinct pyridine carbons and three distinct tetrahydrofuran carbons.	Based on the molecular structure.
IR Spectroscopy	Characteristic N-H stretching bands (~3300-3500 cm⁻¹), C-O-C ether stretching (~1050-1150 cm⁻¹), and C=N/C=C stretching of the pyridine ring (~1500-1600 cm⁻¹).	Based on functional group analysis.[4]

Potential Applications in Drug Discovery

The structural combination within 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine suggests several promising avenues for therapeutic application, primarily leveraging the well-established pharmacology of the 2-aminopyridine scaffold.

Kinase Inhibition

A significant number of 2-aminopyridine derivatives have been developed as potent and selective kinase inhibitors.[5] Kinases are critical regulators of cell signaling, and their dysregulation is a hallmark of cancer and inflammatory diseases. The 2-aminopyridine core can form key hydrogen bond interactions with the hinge region of the ATP-binding pocket of many kinases, serving as an effective anchor for the inhibitor. The tetrahydrofuran-3-yloxy substituent would project into the solvent-exposed region or a nearby sub-pocket, where it could be modified to enhance potency and selectivity.

Caption: Hypothetical binding mode in a kinase active site.

Antimicrobial Agents

2-Aminopyridine derivatives have demonstrated notable antibacterial and antifungal properties.[4][13] The mechanism can vary, but often involves the disruption of essential metabolic pathways or cell wall synthesis. The introduction of the THF moiety could enhance cell permeability or provide new interaction points with microbial targets, potentially leading to a novel class of antimicrobial agents.

CNS-Active Agents

The 2-aminopyridine structure is found in compounds with activity in the central nervous system (CNS). The parent compound, 4-aminopyridine, is used to treat multiple sclerosis by blocking potassium channels. The physicochemical properties of our title compound, including its moderate molecular weight and potential for hydrogen bonding, suggest it could be optimized for brain penetration and activity against CNS targets.[1]

Conclusion

While 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine may not be a commercially cataloged compound, its rational design combines two moieties of high significance in medicinal chemistry. The synthetic route proposed herein is robust and based on well-established chemical principles. The predicted properties and potential applications, particularly in kinase inhibition and anti-infective research, highlight this molecule as a promising scaffold for further investigation. This guide provides the foundational knowledge for researchers to synthesize, characterize, and explore the therapeutic potential of this and related novel chemical entities.

References

• Iacob, A. et al. (2026). 2-aminopyridine – a classic and trendy pharmacophore. ResearchGate. Available at: [Link]

• Sperber, N. et al. (1959). Aminopyridines. II. The Preparation and Properties of 2-(Hydroxyalkylamino)-pyridines. Journal of the American Chemical Society. Available at: [Link]

• Gouasmia, A. et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules. Available at: [Link]

• El-Guesmi, N. et al. (2021). Fluorescent Properties Study of 2-AminoPyridine Derivatives. Sciforum. Available at: [Link]

• Toma, M. et al. (2021). Synthesis of 2-aminopyridine Lactones and Studies of Their Antioxidant, Antibacterial and Antifungal Properties. Molbank. Available at: [Link]

• Pérez, M. et al. (2021). The Tetrahydrofuran Motif in Marine Lipids and Terpenes. Marine Drugs. Available at: [Link]

• Alkali Metals Limited. (n.d.). Best 2-Amino-Pyridine Manufacturers & Suppliers in USA. Alkali Metals. Available at: [Link]

• Zhang, Y. et al. (2020). Discovery and optimization of 2-aminopyridine derivatives as novel and selective JAK2 inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Adam, F. et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. Oriental Journal of Chemistry. Available at: [Link]

• Khalid, T. et al. (2025). Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024). RSC Advances. Available at: [Link]

• Pérez, M. et al. (2021). The Tetrahydrofuran Motif in Marine Lipids and Terpenes. ResearchGate. Available at: [Link]

• Chemistry Steps. (2022). The Williamson Ether Synthesis. Chemistry Steps. Available at: [Link]

• Tichkule, R. et al. (2011). Tetrahydrofuran, tetrahydropyran, triazoles and related heterocyclic derivatives as HIV protease inhibitors. Future Medicinal Chemistry. Available at: [Link]

• Pérez, M. et al. (2022). The Tetrahydrofuran Motif in Polyketide Marine Drugs. Marine Drugs. Available at: [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Wikipedia. Available at: [Link]

• Sharma, P. et al. (2016). Direct synthesis of 5- and 6-substituted 2-aminopyrimidines as potential non-natural nucleobase analogues. RSC Advances. Available at: [Link]

• ChemSpider. (2012). Williamson etherification using a hydroxypyridine. ChemSpider Synthetic Pages. Available at: [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Francis Academic Press. Available at: [Link]

• Melguizo, M. et al. (2010). Alkoxy-5-nitrosopyrimidines: Useful Building Block for the Generation of Biologically Active Compounds. European Journal of Organic Chemistry. Available at: [Link]

• Chen, Q. et al. (2021). Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles. Chinese Journal of Organic Chemistry. Available at: [Link]

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• 2. alkalimetals.com [alkalimetals.com]
• 3. Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles [sioc-journal.cn]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Discovery and optimization of 2-aminopyridine derivatives as novel and selective JAK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 13. mdpi.com [mdpi.com]

"solubility of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine in organic solvents"

An In-depth Technical Guide to the Solubility of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine in Organic Solvents

Authored by: A Senior Application Scientist

Foreword: Understanding the Critical Role of Solubility in Drug Development

In the landscape of pharmaceutical development, the journey of a drug candidate from discovery to a viable therapeutic is fraught with challenges. Among the most critical physicochemical properties that dictate the success of this journey is solubility. The ability of a compound to dissolve in a given solvent at a specific temperature is a cornerstone of process chemistry, formulation science, and ultimately, bioavailability. This guide focuses on 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine, a heterocyclic compound with structural motifs that present both opportunities and challenges for solubility.

This document is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of data to provide a foundational understanding of the principles governing solubility and a practical framework for its experimental determination. As a self-validating system, the protocols and methodologies described herein are grounded in established scientific principles to ensure robust and reproducible results.

Physicochemical Landscape of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine

To understand the solubility of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine, we must first dissect its molecular structure. The molecule possesses a pyridine ring, which is aromatic and can engage in π-π stacking interactions. The amino group introduces a site for hydrogen bond donation, while the ether linkage and the oxygen within the tetrahydrofuran ring act as hydrogen bond acceptors. This combination of a somewhat polar core with hydrogen bonding capabilities suggests a nuanced solubility profile.

The key to predicting and understanding its solubility lies in the principle of "like dissolves like." Solvents that can effectively engage in hydrogen bonding and have a polarity that matches that of the solute are more likely to be effective.

Theoretical Framework: The Energetics of Dissolution

The dissolution of a crystalline solid into a solvent is a thermodynamically driven process. It can be conceptualized as three distinct energy-requiring or releasing steps:

• Lattice Energy: The energy required to break the intermolecular forces holding the crystalline solid together. For 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine, this will be influenced by hydrogen bonds and van der Waals forces in its crystal lattice.

• Cavitation Energy: The energy needed to create a space or cavity in the solvent for the solute molecule to occupy.

• Solvation Energy: The energy released when the solute molecule forms new interactions with the solvent molecules.

A compound exhibits good solubility when the energy released during solvation is comparable to or greater than the energy required to overcome the lattice and cavitation energies.

Predictive Approaches to Solubility: A Starting Point

While experimental determination is the gold standard, computational models can provide valuable initial estimates of solubility. Models like COSMO-RS (Conductor-like Screening Model for Real Solvents) use quantum chemistry to predict the chemical potential of a solute in a solvent, from which solubility can be derived. These predictions are invaluable for narrowing down the selection of solvents for experimental screening, saving time and resources.

Experimental Determination of Solubility: A Validated Protocol

The following section details a robust, step-by-step protocol for the experimental determination of the solubility of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine. The isothermal equilibrium method is a widely accepted and reliable technique.

The Isothermal Equilibrium Method

This method involves creating a saturated solution of the compound at a constant temperature and then quantifying the concentration of the dissolved solid.

Experimental Workflow Diagram

"discovery and history of 2-amino-5-substituted pyridines"

The Discovery, Evolution, and Synthesis of 2-Amino-5-Substituted Pyridines: A Comprehensive Technical Guide

Introduction The 2-aminopyridine motif is a privileged pharmacophore in medicinal chemistry, serving as the structural backbone for numerous FDA-approved therapeutics and advanced clinical candidates. While the 2-amino group provides critical hydrogen-bond donor and acceptor interactions—often mimicking the adenine ring of ATP within kinase domains—it is the functionalization at the 5-position that dictates the molecule's electronic distribution, lipophilicity, and target selectivity. This whitepaper explores the historical discovery of 2-aminopyridines, the mechanistic rationale behind their regioselective functionalization, and the modern synthetic protocols used to generate 2-amino-5-substituted pyridines for drug discovery.

Historical Grounding: The Chichibabin Breakthrough

Prior to the early 20th century, the direct functionalization of the pyridine ring was a formidable challenge. Pyridine is an electron-deficient heteroaromatic system; the electronegative nitrogen atom withdraws electron density from the ring, rendering it highly resistant to electrophilic aromatic substitution (EAS). Furthermore, electrophiles typically coordinate directly with the nitrogen lone pair, forming a deactivated pyridinium cation that further suppresses ring reactivity.

In 1914, Russian chemists Aleksei Evgen'evich Chichibabin and Oskar Aleksandrovich Zeide revolutionized heterocyclic chemistry by discovering a direct amination route [1]. Bypassing the futile electrophilic approach, they employed sodium amide (NaNH2) in a nucleophilic aromatic substitution (SNAr) framework. The mechanism involves the nucleophilic attack of the amide anion at the electron-deficient C2 position, forming a Meisenheimer-type intermediate. Subsequent elimination of a hydride ion (H-), which combines with a proton to release hydrogen gas, restores aromaticity and yields 2-aminopyridine [1].

Figure 1: Mechanistic pathway of the historical Chichibabin amination of pyridine.

Strategic Functionalization: Accessing the 5-Position

In rational drug design, the 5-position of the 2-aminopyridine ring is highly coveted. The 2-amino group acts as a strong electron-donating group (EDG) via resonance (+M effect), which enriches the electron density at the ortho (C3) and para (C5) positions. However, the C5 position is sterically unencumbered compared to the C3 position (which is adjacent to the bulky amino group). Consequently, the C5 position is the kinetically and thermodynamically favored site for electrophilic attack.

The synthesis of 2-amino-5-substituted pyridines typically relies on a two-stage strategy: regioselective halogenation followed by transition-metal-catalyzed cross-coupling. 2-Amino-5-bromopyridine is the most critical intermediate in this workflow, as the carbon-bromine bond provides an ideal oxidative addition site for palladium catalysts [2].

Figure 2: Divergent synthetic workflow for 5-substituted 2-aminopyridines.

Medicinal Chemistry & Drug Discovery Applications

The 2-amino-5-substituted pyridine scaffold is ubiquitous in modern pharmacology. Its ability to engage in bidentate hydrogen bonding makes it a structural mimic of the hinge-binding region of ATP, rendering it highly effective in kinase inhibitor design.

For example, analogues of amlexanox containing a 2-amino-5-substituted pyridine core have been developed as potent inhibitors of TANK-binding kinase 1 (TBK1) and IκB kinase ε (IKKε), which are critical targets for the treatment of obesity and metabolic disorders[4]. Similarly, functionalizing the 5-position with bulky hydrophobic groups (e.g., via thiourea linkages) has yielded potent non-nucleoside reverse transcriptase inhibitors (NNRTIs) against HIV [5]. In agricultural chemistry, 5-substituted derivatives exhibit remarkable fungicidal activity against phytopathogenic fungi [6].

Table 1: Quantitative Biological Data of 2-Amino-5-Substituted Pyridines

Compound Class / Scaffold	Primary Target / Disease	5-Position Substituent	Activity Metric (IC50/EC50)
Amlexanox Analogues [4]	TBK1 / IKKε (Obesity)	Aryl / Alkyl cross-couplings	IC50 ~ 210 nM
Cyclohexenyl Thioureas [5]	HIV-1 Reverse Transcriptase	Bromo, Chloro, Methyl	IC50 ~ 0.001 - 100 mM
Imidazo[4,5-b]pyridines[6]	Phytopathogenic Fungi	Benzotriazole / Thiophenol	EC50 ~ 4.00 mg/L

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the causality behind each experimental choice, creating a self-validating system for the synthesis of 2-amino-5-substituted pyridines.

Protocol 1: Regioselective Synthesis of 2-Amino-5-bromopyridine

Objective: To synthesize the cross-coupling precursor with >95% regioselectivity [2].

• Preparation: Dissolve 2-aminopyridine (1.0 equiv) in glacial acetic acid. Causality: Acetic acid serves a dual purpose. It acts as a solvent and slightly protonates the pyridine ring. This mild deactivation prevents over-bromination (e.g., the formation of 2-amino-3,5-dibromopyridine) while allowing the highly activated C5 position to react.

• Bromination: Cool the solution to 0°C. Add a solution of bromine (Br2, 1.05 equiv) in acetic acid dropwise over 30 minutes. Causality: Low temperatures kinetically control the reaction, ensuring the electrophile attacks the most sterically accessible, electron-rich site (C5).

• Quenching & Neutralization: Stir for 1 hour at room temperature, then pour the mixture into ice water. Neutralize with aqueous NaOH until pH 7-8 is reached. Causality: Neutralization deprotonates the pyridinium salt, precipitating the free base product from the aqueous layer.

• Purification: Filter the precipitate and recrystallize from petroleum ether or toluene. Causality: Recrystallization exploits the differential solubility between the mono-brominated product and trace di-brominated impurities, yielding high-purity 2-amino-5-bromopyridine [2]. Modern variations may also utilize microwave irradiation and ionic liquids to improve yields and reduce reaction times [3].

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at the 5-Position

Objective: To install an aryl group at the C5 position to generate a target kinase inhibitor.

• Reaction Setup: In a Schlenk flask, combine 2-amino-5-bromopyridine (1.0 equiv), an arylboronic acid (1.2 equiv), and Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.05 equiv). Causality: The Pd(0) catalyst is essential for the initial oxidative addition into the strong C-Br bond.

• Solvent & Base: Add a degassed mixture of Toluene/Ethanol/Water (2:1:1) and Potassium Carbonate (K2CO3, 2.0 equiv). Causality: The biphasic solvent system ensures the solubility of both the organic substrates (toluene) and the inorganic base (water). K2CO3 is critical for the transmetalation step; it coordinates with the boronic acid to form a reactive, electron-rich boronate complex, facilitating the transfer of the aryl group to the Pd(II) center.

• Reflux & Isolation: Heat the mixture to 90°C under an inert argon atmosphere for 12 hours. Cool, extract with ethyl acetate, dry over Na2SO4, and purify via flash chromatography. Causality: The inert atmosphere prevents the oxidation of the sensitive Pd(0) catalyst and the phosphine ligands, ensuring catalytic turnover.

References

• Title: Chichibabin, Alexei Yevgenievich - Encyclopedia.
• Source: orgsyn.
• Source: google.
• Source: nih.
• Title: Structural Requirements for Potent Anti-Human Immunodeficiency Virus (HIV)
• Source: researcher.

Protocols & Analytical Methods

Application Note: Utilizing 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine in the Development of ATP-Competitive Antimicrobial Agents

Introduction & Scientific Rationale

The rising prevalence of multi-drug resistant (MDR) bacterial strains necessitates the development of novel antimicrobial agents that bypass traditional resistance mechanisms. While fluoroquinolones target the DNA-binding site of bacterial topoisomerases, targeting the ATP-binding sites of these enzymes (e.g., DNA Gyrase/Topoisomerase IV) or essential bacterial serine/threonine protein kinases (e.g., PknB in Mycobacterium tuberculosis) represents a highly validated, yet underutilized, therapeutic approach[1][2].

2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine (CAS: 1563530-47-1) is a highly specialized synthetic building block designed specifically for this purpose.

The Causality of the Scaffold:

• The 2-Aminopyridine Core: This motif acts as an adenine bioisostere. The endocyclic pyridine nitrogen (hydrogen bond acceptor) and the exocyclic amine (hydrogen bond donor) form a bidentate interaction system that perfectly anchors into the highly conserved ATP-binding hinge region of bacterial kinases and the ATPase domain (GyrB) of DNA gyrase[1][2].

• The Tetrahydrofuran-3-yloxy Vector: The substitution at the 5-position directs the ether linkage toward the ribose-binding pocket of the ATP site. Crucially, the non-aromatic, oxygen-rich tetrahydrofuran (THF) ring lowers the overall lipophilicity (clogP) of the molecule compared to traditional aryl ethers. This reduction in lipophilicity, combined with the chiral spatial geometry of the THF ring, significantly enhances the molecule's ability to permeate the complex, lipid-rich cell walls of Gram-negative bacteria and Mycobacteria—a common bottleneck in ATP-competitive inhibitor development[2].

Experimental Workflow

The following workflow outlines the progression from synthesizing derivatives of this building block to validating their mechanism of action (MOA) in self-validating biological systems.

Experimental workflow from synthesis to lead selection.

Antimicrobial Susceptibility Testing (AST): Broth Microdilution

To evaluate the cellular efficacy of 2-aminopyridine derivatives, a standard broth microdilution assay is employed to determine the Minimum Inhibitory Concentration (MIC).

Protocol: MIC Determination

• Media Preparation: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Causality: Adjusting the broth to physiological concentrations of Ca²⁺ (20-25 mg/L) and Mg²⁺ (10-12.5 mg/L) is critical. These divalent cations stabilize the bacterial outer membrane. Using unadjusted broth artificially increases membrane permeability, leading to falsely potent MIC values that will not translate in vivo.

• Compound Plating: Dispense 100 µL of CAMHB into a 96-well plate. Add 100 µL of the 2-aminopyridine derivative (dissolved in DMSO) to the first column and perform 2-fold serial dilutions.

  • Self-Validating Control: Ensure the final DMSO concentration does not exceed 1% v/v. Include a vehicle control well (1% DMSO in CAMHB) to validate that growth inhibition is due to the drug, not solvent toxicity. Include a known ATP-competitive inhibitor (e.g., Novobiocin) as a positive control.

• Inoculum Standardization: Suspend isolated bacterial colonies in sterile saline to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute this 1:150 in CAMHB to achieve a final well concentration of 5×105 CFU/mL.

  • Causality: Strict adherence to this inoculum density prevents the "inoculum effect." An artificially high bacterial load will overwhelm the competitive inhibitor, shifting the equilibrium and resulting in false-positive resistance.

• Incubation & Readout: Incubate at 37°C for 18-24 hours. The MIC is the lowest concentration exhibiting no visible growth (or OD₆₀₀ < 0.05).

Mechanism of Action Validation: DNA Gyrase Supercoiling Assay

If a compound exhibits a strong MIC, it must be validated against its intended target. For aminopyridines targeting DNA gyrase, the supercoiling assay isolates the ATP-dependent enzymatic activity[1].

Protocol: GyrB ATP-Competitive Inhibition

• Reaction Assembly: In a sterile microcentrifuge tube, combine 1X Gyrase Reaction Buffer (35 mM Tris-HCl, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM Spermidine, 0.1 mg/mL BSA, pH 7.5), 0.5 µg of relaxed pBR322 plasmid DNA , and 1 U of purified E. coli DNA Gyrase.

  • Causality: Spermidine and MgCl₂ are essential cofactors for DNA binding and ATP hydrolysis. We use relaxed plasmid DNA because the primary function of DNA gyrase is to introduce negative supercoils into relaxed DNA.

• Inhibitor Addition: Add the 2-aminopyridine derivative at varying concentrations (e.g., 0.1 nM to 100 µM).

• Reaction Initiation: Add ATP to a final concentration of 1 mM to initiate the reaction. Incubate at 37°C for 30 minutes.

  • Causality: Because the 2-aminopyridine scaffold is an ATP-competitive inhibitor, the ATP concentration must be strictly controlled at or near the enzyme's Km​ . Supraphysiological ATP levels will outcompete the inhibitor, artificially inflating the IC₅₀.

• Termination & Electrophoresis: Stop the reaction by adding 30 mM EDTA and 0.5% SDS. Run the samples on a 1% agarose gel (without ethidium bromide) at 80V for 2 hours.

  • Self-Validating Readout: Post-stain the gel. Relaxed DNA is bulky and migrates slowly; supercoiled DNA is compact and migrates rapidly. Successful inhibition by the compound will result in a heavy band at the top of the gel (relaxed state), validating the blockade of ATP-dependent supercoiling.

Representative Data Presentation

Quantitative data must be structured to compare cellular efficacy (MIC) against enzymatic potency (IC₅₀) to determine target engagement and cell wall permeability[1][2].

Compound Scaffold	E. coli MIC (µg/mL)	S. aureus MIC (µg/mL)	M. tuberculosis MIC (µg/mL)	GyrB IC₅₀ (nM)	PknB IC₅₀ (nM)
2-Aminopyridine-THF (Base)	>64	32	16	450	120
Optimized Derivative A	8	1	4	24	15
Novobiocin (Control)	16	0.5	N/A	10	N/A
Ciprofloxacin (Control)	0.015	0.25	0.5	N/A*	N/A

*Ciprofloxacin targets the DNA-cleavage complex, not the ATP-binding site, and thus does not yield an IC₅₀ in an ATP-competitive binding assay.

Mechanistic Pathway

The following diagram illustrates the causal chain from molecular binding to bactericidal effect.

Mechanism of action of aminopyridine-based ATP-competitive inhibitors.

References

• Chapman, T. M., et al. "Substituted aminopyrimidine protein kinase B (PknB) inhibitors show activity against Mycobacterium tuberculosis." Bioorganic & Medicinal Chemistry Letters. URL:[Link]

• Narramore, S. K. "Design, Synthesis and Biological Evaluation of DNA Gyrase and Topoisomerase IV Inhibitors as Novel Antibacterials." White Rose eTheses Online, University of Leeds. URL:[Link]

• Elkins, J. M., et al. "Fragment-based drug design of a bacterial kinase inhibitor capable of increasing the antibiotic sensitivity of clinical isolates." Communications Biology. URL:[Link]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing the Fungicidal Activity of Pyridine Derivatives

Introduction

Pyridine and its derivatives represent a cornerstone in heterocyclic chemistry, with a vast range of applications in pharmaceuticals and agrochemicals.[1] A significant area of interest is their potential as antifungal agents, where novel pyridine-based compounds are continuously being designed and synthesized to combat fungal pathogens affecting both human health and crop yields.[2][3][4][5] Some pyridine carboxamides and sulfides, for instance, have shown promise as potent inhibitors of succinate dehydrogenase (SDH), a critical enzyme in the fungal respiratory chain.[2][6] To advance these promising candidates from discovery to application, a rigorous and standardized evaluation of their fungicidal activity is paramount.

This guide provides a detailed framework for researchers, scientists, and drug development professionals to assess the in vitro fungicidal properties of novel pyridine derivatives. We will move beyond a simple recitation of steps to explain the causality behind experimental choices, ensuring that the described protocols are robust, reproducible, and grounded in established standards set by authorities like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[7][8][9][10]

Part 1: Foundational Concepts in Antifungal Efficacy Testing

Before delving into specific protocols, it is crucial to understand the key metrics used to define a compound's antifungal effect. The primary distinction is whether a compound is fungistatic (inhibits fungal growth) or fungicidal (actively kills the fungus).

• Minimum Inhibitory Concentration (MIC): This is the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism after a specific incubation period.[8][11] It is the primary measure of fungistatic activity. For azoles and echinocandins tested against yeasts, the MIC is often defined as the concentration that achieves a ≥50% decrease in growth compared to a drug-free control.[8][11]

• Minimum Fungicidal Concentration (MFC): This is the lowest concentration of an antifungal agent that results in a ≥99.9% (or 3-log10) reduction in the initial fungal inoculum.[12] The MFC is the definitive measure of fungicidal activity.

The relationship between these two values is critical. The MFC/MIC ratio is a widely used indicator to classify the activity of a compound. While not universally standardized, a common interpretation is:

• Fungicidal: MFC/MIC ratio ≤ 4

• Fungistatic: MFC/MIC ratio > 4

Part 2: Core Protocols for Determining Fungicidal Activity

The following protocols outline a two-step process: first, determining the MIC using the broth microdilution method, and second, using the results of the MIC assay to determine the MFC.

Protocol 2.1: Broth Microdilution for MIC Determination

This method is considered the gold standard for quantitative antifungal susceptibility testing and is standardized by both CLSI (M27 for yeasts, M38 for filamentous fungi) and EUCAST.[11][13][14][15] It involves challenging a standardized fungal inoculum with serial dilutions of the pyridine derivative in a 96-well microtiter plate.

Causality Behind Key Steps:

• Standardized Inoculum: Using a precisely defined concentration of fungal cells (CFU/mL) is the most critical variable for reproducibility.[8] An inoculum that is too dense can overwhelm the compound, leading to falsely high MICs.

• RPMI 1640 Medium: This is the standard medium recommended by CLSI and EUCAST.[8][12] Its defined composition ensures consistency between labs. It is buffered (typically with MOPS) to maintain a stable pH, as pH shifts can alter both fungal growth and compound activity.

• Serial Two-Fold Dilutions: This geometric progression allows for the efficient testing of a wide range of concentrations to pinpoint the inhibitory level.

Step-by-Step Methodology:

• Preparation of Pyridine Derivative Stock:

  • Dissolve the pyridine derivative in a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) to create a high-concentration stock (e.g., 10 mg/mL). The final concentration of DMSO in the assay wells should be kept low (typically ≤1%) as it can have its own inhibitory effects.

  • Prepare a working solution from the stock in the assay medium (RPMI 1640).

• Fungal Inoculum Preparation:

  • Culture the fungal strain (e.g., Candida albicans, Aspergillus fumigatus) on an appropriate agar medium (e.g., Potato Dextrose Agar).

  • For yeasts, suspend colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10^6 CFU/mL. Dilute this suspension in RPMI 1640 to achieve the final target inoculum of 0.5-2.5 x 10^3 CFU/mL.[16]

  • For molds, harvest conidia and adjust the concentration using a hemocytometer before diluting to the final target inoculum.

• Microtiter Plate Preparation:

  • Dispense 100 µL of RPMI 1640 into wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the highest concentration of the pyridine derivative (prepared at 2x the final desired concentration) into well 1.

  • Perform a serial two-fold dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10.

  • Well 11 serves as the growth control (no compound). Well 12 serves as the sterility control (no inoculum).

• Inoculation and Incubation:

  • Add 100 µL of the standardized fungal inoculum to wells 1 through 11. This brings the final volume to 200 µL and dilutes the compound concentrations to their final 1x values.

  • Incubate the plate at 35°C for 24-48 hours.[8]

• MIC Determination:

  • The MIC is read as the lowest concentration of the pyridine derivative that causes a significant inhibition of growth (e.g., ≥50% reduction) compared to the growth control well.[8] This can be determined visually or by using a spectrophotometer to read the optical density at a specific wavelength.

Protocol 2.2: Determination of Minimum Fungicidal Concentration (MFC)

This protocol is a direct extension of the MIC assay and must be performed immediately after the MIC is determined. It assesses the number of viable fungal cells remaining in the wells that showed no visible growth.

Causality Behind Key Steps:

• Subculturing: Transferring a small, defined volume from the clear MIC wells to a nutrient-rich, drug-free agar plate allows any surviving (fungistatic-inhibited) cells to recover and form colonies.

• Colony Counting: The number of colonies that grow on the agar plate is directly proportional to the number of viable cells that survived in the corresponding MIC well.

• 99.9% Kill Threshold: This is the standardized definition for fungicidal activity, ensuring a high degree of lethality and preventing the classification of compounds that merely suppress growth.[12]

Step-by-Step Methodology:

• Selection of Wells: Identify the MIC well and all wells containing higher concentrations of the pyridine derivative that showed growth inhibition.

• Subculturing:

  • Mix the contents of each selected well thoroughly.

  • Using a calibrated pipette, transfer a fixed volume (e.g., 10-100 µL) from each well onto a separate, clearly labeled agar plate (e.g., Sabouraud Dextrose Agar).

  • Spread the aliquot evenly across the surface of the agar.

  • A sample from the growth control well should also be plated (after appropriate dilution) to confirm the initial inoculum count.

• Incubation: Incubate the agar plates at 35°C for 48-72 hours, or until colonies are clearly visible.

• MFC Determination:

  • Count the number of colonies (CFUs) on each plate.

  • The MFC is the lowest concentration of the pyridine derivative that resulted in a ≥99.9% reduction in CFUs compared to the number of CFUs from the initial inoculum control.

Part 3: Data Presentation and Interpretation

For clear analysis and comparison, the results for multiple pyridine derivatives should be summarized in a table. This allows for a direct assessment of structure-activity relationships.

Table 1: Hypothetical Fungicidal Activity Data for Pyridine Derivatives against C. albicans

Compound ID	MIC (µg/mL)	MFC (µg/mL)	MFC/MIC Ratio	Interpretation
PY-01	8	16	2	Fungicidal
PY-02	4	64	16	Fungistatic
PY-03	8	8	1	Fungicidal
PY-04	16	>128	>8	Fungistatic
Fluconazole (Control)	1	64	64	Fungistatic
Amphotericin B (Control)	0.5	1	2	Fungicidal

Interpretation Insights:

• In this example, compounds PY-01 and PY-03 would be prioritized for further development as fungicidal agents due to their low MFC/MIC ratios.

• PY-02 and PY-04 , while showing some inhibitory activity, are primarily fungistatic against this strain.

• Including standard antifungal drugs as controls (e.g., fungistatic Fluconazole, fungicidal Amphotericin B) is essential for validating the assay's performance.

Part 4: Alternative and Complementary Screening Methods

While the broth microdilution-to-MFC pipeline is the gold standard, other methods can be valuable for initial high-throughput screening.

• Agar-Based Diffusion: Methods like the Kirby-Bauer disk diffusion or agar well diffusion are simpler to perform.[17] A paper disk impregnated with the test compound is placed on an agar plate swabbed with the fungus. The compound diffuses into the agar, and a zone of growth inhibition is measured. While primarily qualitative, the size of the inhibition zone can provide a semi-quantitative estimate of potency. This is an excellent first-pass method to quickly screen a large library of pyridine derivatives for any antifungal activity before committing to more labor-intensive MIC/MFC testing.

Conclusion

The systematic protocol detailed here, progressing from a standardized MIC determination to a definitive MFC assay, provides a robust framework for characterizing the fungicidal potential of novel pyridine derivatives. Adherence to established guidelines from bodies like CLSI and EUCAST is critical for generating reproducible and comparable data. By understanding the principles behind each step and carefully interpreting the resulting MIC, MFC, and MFC/MIC ratio, researchers can confidently identify and advance the most promising fungicidal candidates in the drug development pipeline.

References

• Yan, Z., Yang, Z., Qiu, L., Chen, Y., Li, A., Chang, T., Niu, X., Zhu, J., Wu, S., & Jin, F. (2021). Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors. Royal Society of Chemistry. Available at: [Link]

• Arikan, S. (2007). Current status of antifungal susceptibility testing methods. Medical Mycology. Available at: [Link]

• Wattier, R. L., & Hope, W. W. (2021). A Practical Guide to Antifungal Susceptibility Testing. Journal of the Pediatric Infectious Diseases Society. Available at: [Link]

• Ghiuș, F. I., Bîcu, E., & Oprean, C. (2025). Hybrid Bis-(Imidazole/Benzimidazole)-Pyridine Derivatives with Antifungal Activity of Potential Interest in Medicine and Agriculture via Improved Efficiency Methods. MDPI. Available at: [Link]

• EUCAST. (n.d.). Antifungal Susceptibility Testing (AFST). European Committee on Antimicrobial Susceptibility Testing. Available at: [Link]

• Arendrup, M. C., Meletiadis, J., Mouton, J. W., Lagrou, K., Hamal, P., & Guinea, J. (2012). EUCAST breakpoints for antifungals. EUCAST. Available at: [Link]

• CLSI. (n.d.). M27: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts. Clinical and Laboratory Standards Institute. Available at: [Link]

• Abdel-Gawad, H., et al. (2020). Synthesis and antifungal activity evaluation of novel pyridine derivatives as potential succinate dehydrogenase inhibitors. ResearchGate. Available at: [Link]

• El-Sayed, N. F., et al. (2024). Design, synthesis, and antimicrobial evaluation of newly developed pyridine and pyrimidine derivatives derived from enaminones. Arkivoc. Available at: [Link]

• Hoekstra, W. J., et al. (2006). Pyridines and Pyrimidines Mediating Activity against an Efflux-Negative Strain of Candida albicans through Putative Inhibition of Lanosterol Demethylase. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Pierce, C. G., et al. (2008). Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• CLSI. (2022). New Antifungal Document Editions. Clinical and Laboratory Standards Institute. Available at: [Link]

• Gu, P., et al. (2020). Assay protocol for the measurements of fungicidal compounds. ResearchGate. Available at: [Link]

• CLSI. (n.d.). M57S: Epidemiological Cutoff Values for Antifungal Susceptibility Testing. Clinical and Laboratory Standards Institute. Available at: [Link]

• EUCAST. (2026). Fungi (AFST). European Committee on Antimicrobial Susceptibility Testing. Available at: [Link]

• Zhang, Y., et al. (2025). Evaluation of Novel Pyridine-Based Compounds Integrating Bioactive Amide and Hydrazide Groups as a Potential Fungicide Agent. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Zhang, Y., et al. (2025). Evaluation of Novel Pyridine-Based Compounds Integrating Bioactive Amide and Hydrazide Groups as a Potential Fungicide Agent. PubMed. Available at: [Link]

• CLSI. (2024). Performance Standards for Antifungal Susceptibility Testing of Yeasts. Regulations.gov. Available at: [Link]

• Dannaoui, E. (2017). Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations. Journal of Fungi. Available at: [Link]

• Microbe Investigations. (2024). AOAC 955.17 fungicidal disinfectant testing. Microbe Investigations AG. Available at: [Link]

• Microchem Laboratory. (n.d.). Fungicidal Activity of Disinfectants (AOAC Method 955.17). Microchem Laboratory. Available at: [Link]

• Wang, M., et al. (2020). Studies on the novel pyridine sulfide containing SDH based heterocyclic amide fungicide. Pest Management Science. Available at: [Link]

• Revie, N. M., et al. (2021). Antifungal Susceptibility Testing: A Primer for Clinicians. Clinical Infectious Diseases. Available at: [Link]

• Zhang, Y., et al. (2025). Evaluation of Novel Pyridine-Based Compounds Integrating Bioactive Amide and Hydrazide Groups as a Potential Fungicide Agent. Journal of Agricultural and Food Chemistry. Available at: [Link]

• EUCAST. (2026). How to interpret MICs of amphotericin B, echinocandins and flucytosine against Candida auris (Candidozyma auris) according to the newly established EUCAST breakpoints. European Committee on Antimicrobial Susceptibility Testing. Available at: [Link]

• Pfaller, M. A., et al. (2004). Determination of Fungicidal Activities against Yeasts and Molds: Lessons Learned from Bactericidal Testing and the Need for Standardization. Clinical Microbiology Reviews. Available at: [Link]

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A Systematic Methodology for the In Vitro Evaluation of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine

Introduction

The discovery and development of novel small molecules are fundamental to advancing therapeutic interventions. 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine is a novel chemical entity with potential pharmacological activity. A structured, multi-tiered in vitro evaluation is essential to elucidate its biological function, mechanism of action (MOA), and preliminary safety profile. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically characterize this and other novel compounds.

The proposed methodology follows a logical cascade, beginning with fundamental characterization and broad screening, followed by specific target validation and mechanism elucidation, and concluding with preliminary safety and liability assessment. This approach is designed to maximize data quality and enable informed decision-making at each stage of the discovery process.

Section 1: Foundational Characterization & Compound Management

Before any biological assessment, understanding the compound's fundamental physicochemical properties is critical. Inaccurate concentration determination due to poor solubility can invalidate all subsequent biological data.[1][2][3][4][5]

Protocol 1.1: Kinetic Solubility Assessment

Objective: To determine the kinetic solubility of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine in common assay buffers and media. This mimics the conditions of most high-throughput screens.[2]

Methodology:

• Prepare a 10 mM stock solution of the compound in 100% dimethyl sulfoxide (DMSO).

• In a 96-well plate, add 2 µL of the DMSO stock to 98 µL of the aqueous buffer (e.g., PBS, pH 7.4; cell culture medium) to achieve a final concentration of 200 µM.

• Seal the plate and incubate at room temperature for 1.5-2 hours with gentle shaking.

• Analyze the samples using laser nephelometry or UV-Vis spectroscopy to detect precipitate formation.

• The highest concentration at which no precipitate is observed is reported as the kinetic solubility.

Scientist's Note: Poor aqueous solubility is a common reason for assay failure.[2][3] If solubility is below the desired testing concentrations, formulation strategies or structural modifications may be necessary.

Section 2: Tier 1 - Broad Target Discovery & Cytotoxicity Profiling

The goal of this tier is to cast a wide net to identify potential biological targets and to establish a safe concentration range for subsequent cell-based assays.

Protocol 2.1: General Cell Viability & Cytotoxicity Assay

Objective: To determine the concentration at which the compound induces cytotoxicity in various cell lines, establishing an IC50 (half-maximal inhibitory concentration) for cell viability.

Recommended Assay: CellTiter-Glo® Luminescent Cell Viability Assay. This assay quantifies ATP, an indicator of metabolically active cells, providing a robust "add-mix-measure" format ideal for high-throughput screening.[6][7][8]

Methodology:

• Cell Plating: Seed cells (e.g., HEK293 for a normal cell line, HeLa for a cancer cell line) in opaque-walled 96-well or 384-well plates at a pre-determined optimal density and allow them to adhere overnight.[9]

• Compound Treatment: Prepare a serial dilution of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine in culture medium. Add the compound dilutions to the cells. Include vehicle-only (e.g., 0.1% DMSO) and no-treatment controls.

• Incubation: Incubate plates for a relevant duration (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• Assay Procedure:

  • Equilibrate the plate to room temperature for approximately 30 minutes.[7][10]

  • Add CellTiter-Glo® Reagent in a volume equal to the culture medium in each well.[7][10]

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.[7][10]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[7][10]

• Data Acquisition: Record luminescence using a plate luminometer.

• Analysis: Normalize the data to the vehicle control (100% viability) and calculate the IC50 value using a non-linear regression curve fit.

Data Presentation: Hypothetical Cytotoxicity Data

Cell Line	Type	IC50 (µM)
HEK293	Human Embryonic Kidney (Normal)	> 50
HeLa	Human Cervical Cancer	> 50
A549	Human Lung Carcinoma	> 50

This hypothetical data suggests the compound has low general cytotoxicity, allowing for subsequent cellular assays to be performed at concentrations up to 25-50 µM without confounding toxic effects.

Section 3: Tier 2 - Target Validation & Mechanism of Action (MOA)

For this guide, we will proceed with a hypothetical result from a broad-spectrum kinase panel screen (a common target-based discovery approach) suggesting that 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine is an inhibitor of p38 mitogen-activated protein kinase (MAPK) . The p38 MAPK pathway is a key regulator of cellular responses to inflammatory cytokines and stress.[11][12][13]

Experimental Workflow for MOA Elucidation

The following diagram illustrates the logical flow from the initial kinase screen hit to confirming the mechanism of action in a cellular context.

Caption: Workflow for target validation and MOA studies.

Protocol 3.1: In Vitro Biochemical Kinase Assay

Objective: To directly confirm the inhibitory activity of the compound on purified p38 MAPK enzyme and determine its potency (IC50).

Recommended Assay: A radiometric assay using [γ-³²P]ATP or a luminescence-based kinase assay (e.g., ADP-Glo™ Kinase Assay). These assays measure the phosphorylation of a substrate by the kinase.[14]

Methodology (Radiometric Example):

• Reaction Setup: In a microplate, combine kinase buffer, a suitable p38 substrate (e.g., Myelin Basic Protein), and recombinant human p38α enzyme.

• Inhibitor Addition: Add serial dilutions of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine. Include a known p38 inhibitor (e.g., SB203580) as a positive control and a vehicle (DMSO) control.

• Reaction Initiation: Start the reaction by adding ATP mixed with [γ-³²P]ATP.[14][15]

• Incubation: Incubate at 30°C for a defined period (e.g., 30-60 minutes).

• Reaction Termination & Detection: Stop the reaction and spot the mixture onto phosphocellulose paper. Wash the paper to remove unincorporated [γ-³²P]ATP. Measure the incorporated radioactivity using a scintillation counter.[14]

• Analysis: Calculate the percent inhibition relative to the DMSO control and determine the IC50 value via non-linear regression.

p38 MAPK Signaling Pathway

The diagram below illustrates the core p38 MAPK signaling cascade. It is activated by stress and cytokines, leading to the phosphorylation of downstream substrates like MK2. Our experimental approach validates compound activity by directly inhibiting p38 and then measuring the resulting decrease in MK2 phosphorylation in cells.[11][12][16]

Caption: The p38 MAPK signaling pathway and point of inhibition.

Protocol 3.2: Cellular Target Engagement via Western Blot

Objective: To confirm that the compound inhibits p38 MAPK activity within intact cells by measuring the phosphorylation of its downstream substrate, MK2.

Methodology:

• Cell Culture & Stimulation: Plate a relevant cell type (e.g., THP-1 monocytes) and serum-starve overnight. Pre-treat cells with various concentrations of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine for 1-2 hours. Stimulate the p38 pathway with an agonist like TNF-α or anisomycin for 15-30 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and, critically, phosphatase inhibitors to preserve phosphorylation states.[17][18]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein lysate on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.[17][18]

• Immunoblotting:

  • Blocking: Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST). Note: Avoid using milk for blocking as its phosphoprotein content can cause high background.[18][19]

  • Primary Antibody: Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated MK2 (p-MK2).

  • Secondary Antibody: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody.

  • Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate.[20]

• Stripping and Re-probing: To ensure equal protein loading, strip the membrane and re-probe with an antibody for total MK2 or a loading control like GAPDH.[19]

• Analysis: Quantify band intensities using densitometry software. Calculate the ratio of p-MK2 to total MK2 for each condition.

Data Presentation: Hypothetical Target Inhibition Data

Assay Type	Target	IC50 (nM)
Biochemical Assay	p38α Kinase	85
Cellular Assay (p-MK2)	Cellular p38 Activity	250

This hypothetical data confirms direct enzyme inhibition and demonstrates that the compound is cell-permeable and active in a cellular context, albeit with a potency shift common between biochemical and cellular assays.

Section 4: Tier 3 - Preliminary Safety & Liability Profiling

Early assessment of key safety liabilities is crucial for determining the viability of a compound as a drug candidate.

Protocol 4.1: Cytochrome P450 (CYP) Inhibition Assay

Objective: To assess the potential for drug-drug interactions by measuring the compound's ability to inhibit major drug-metabolizing CYP enzymes.[21][22][23]

Methodology:

• Use a panel of recombinant human CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4).[22][24]

• Incubate the compound across a range of concentrations with each CYP isoform in the presence of a fluorescent probe substrate specific to that enzyme.

• Initiate the reaction with an NADPH regenerating system.

• Measure the formation of the fluorescent metabolite over time using a plate reader.

• Calculate the IC50 of the compound for each CYP isoform. Known inhibitors for each enzyme should be used as positive controls.[22]

Protocol 4.2: hERG Channel Inhibition Assay

Objective: To evaluate the risk of cardiac toxicity (QT prolongation) by assessing the compound's interaction with the hERG potassium channel.[25][26][27][28]

Methodology:

• This assay is typically performed using automated patch-clamp electrophysiology on a cell line stably expressing the hERG channel (e.g., HEK293-hERG).[25][28]

• Cells are exposed to increasing concentrations of the test compound.

• The hERG channel current is measured in response to a specific voltage pulse protocol.

• The percent inhibition of the hERG current is determined at each concentration, and an IC50 value is calculated.

Conclusion

This application note outlines a systematic, tiered methodology for the comprehensive in vitro characterization of the novel compound 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine. By progressing from fundamental physicochemical analysis to broad screening, specific MOA studies, and preliminary safety profiling, researchers can generate a robust data package. This logical workflow ensures that experimental choices are data-driven, resources are used efficiently, and the therapeutic potential and potential liabilities of the compound are understood early in the drug discovery process.

References

• p38 MAPK Signaling Review. (n.d.). Assay Genie. Retrieved from [Link]

• Martínez-Limón, A., et al. (2020). The p38 Pathway: From Biology to Cancer Therapy. International Journal of Molecular Sciences. Retrieved from [Link]

• Hernández, G., et al. (2020). p38 MAPK Pathway in the Heart: New Insights in Health and Disease. International Journal of Molecular Sciences. Retrieved from [Link]

• Al-Osta, M. A., et al. (2021). The Role of MAPK/p38 Signalling Pathway in Cancer. Maples Scientific Publishers. Retrieved from [Link]

• Pauli-Magnus, C., et al. (2007). High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. Drug Metabolism and Disposition. Retrieved from [Link]

• CYP450 inhibition assay (fluorogenic). (n.d.). Bienta. Retrieved from [Link]

• CYP Inhibition Assay (Ki). (n.d.). Cyprotex. Retrieved from [Link]

• CellTiter-Glo™ luminescent cell viability assay: A sensitive and rapid method for determining cell viability. (2002). Promega Corporation. Retrieved from [Link]

• What are the key in vitro assays to assess CYP inhibition or induction? (2025). Patsnap Synapse. Retrieved from [Link]

• Canovas, B., & Nebreda, Á. R. (2021). An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling. Cellular and Molecular Life Sciences. Retrieved from [Link]

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• Kerns, E. H., & Di, L. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. Retrieved from [Link]

• Drug solubility: why testing early matters in HTS. (2023). BMG LABTECH. Retrieved from [Link]

• Role of Solubility, Permeability and Absorption in Drug Discovery and Development. (2015). In Comprehensive Medicinal Chemistry III. Retrieved from [Link]

• Detection of Phosphorylated Proteins by Western Blotting. (n.d.). Bio-Rad. Retrieved from [Link]

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• A Brief Guide to Performing Pharmacological Studies In Vitro. (2019). Anticancer Research. Retrieved from [Link]

• Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. (n.d.). Bio-Techne. Retrieved from [Link]

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• In vitro kinase assay. (2022). Bio-protocol. Retrieved from [Link]

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• In vitro kinase assay. (2024). Protocols.io. Retrieved from [Link]

• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. (2021). ACS Omega. Retrieved from [Link]

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• Development of an in vitro reproductive screening assay for novel pharmaceutical compounds. (2007). Toxicology in Vitro. Retrieved from [Link]

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• Design, synthesis, and biological activity of substituted 2-amino-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylic acid derivatives as inhibitors of the inflammatory kinases TBK1 and IKKε for the treatment of obesity. (2018). Bioorganic & Medicinal Chemistry. Retrieved from [Link]

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"application of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine in medicinal chemistry"

Application Note: 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine as a Privileged Scaffold in Kinase Inhibitor Design

Executive Summary

The mitigation of off-target toxicity and the optimization of pharmacokinetic (PK) profiles remain primary bottlenecks in small-molecule drug discovery. To address these challenges, medicinal chemists increasingly rely on functionally dense, sp3-enriched building blocks. 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine (CAS: 1563530-47-1) has emerged as a highly versatile intermediate[1]. By fusing a classic kinase hinge-binding motif with a solubilizing, sp3-rich cyclic ether, this compound allows researchers to anchor molecules securely within ATP-binding pockets while simultaneously directing a metabolically stable, hydrophilic vector into the solvent-exposed channel.

This application note details the structural rationale, physicochemical advantages, and validated synthetic protocols for incorporating 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine into modern drug discovery workflows.

Scientific Rationale & Pharmacophore Analysis

The utility of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine is rooted in its dual-pharmacophore nature, which addresses both target affinity and drug-like properties.

The 2-Aminopyridine Core: A Privileged Hinge Binder

The 2-aminopyridine substructure is a cornerstone of kinase inhibitor design, featured in approved therapeutics like Crizotinib (an ALK inhibitor) and numerous investigational compounds targeting MAP4K4, TNKS, and ALK2[2][3][4].

• Causality of Binding: The pyridine nitrogen acts as a potent hydrogen-bond acceptor, while the exocyclic primary amine acts as a hydrogen-bond donor. Together, they form a bidentate interaction with the backbone amide NH and carbonyl oxygen of the kinase hinge region. This interaction is ATP-competitive and anchors the inhibitor in the active site.

The Tetrahydrofuran-3-yloxy Motif: Enhancing Fsp3 and Solubility

While the 2-aminopyridine core drives potency, lipophilic planar structures often suffer from poor aqueous solubility and high attrition rates in clinical trials. The substitution at the 5-position with a tetrahydrofuran-3-yloxy (THF-ether) group strategically resolves this[5][6].

• Causality of Property Optimization: The 5-position of the pyridine ring typically vectors out of the kinase hinge toward the solvent-exposed region. Appending a THF ring here significantly increases the fraction of sp3-hybridized carbons (Fsp3). Higher Fsp3 correlates with improved solubility, reduced promiscuity, and better three-dimensional target complementarity[7]. Furthermore, cyclic ethers like THF are generally more resistant to oxidative metabolism (e.g., cytochrome P450-mediated O-dealkylation) compared to linear alkoxy groups (like methoxy or ethoxy substituents).

Physicochemical Profiling

To illustrate the structural advantages of the THF-ether substitution, the table below compares the calculated physicochemical properties of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine against simpler aminopyridine analogs. The data demonstrates how the THF group drastically increases topological polar surface area (TPSA) and Fsp3 without causing a disproportionate spike in lipophilicity (cLogP).

Compound Scaffold	Molecular Weight ( g/mol )	cLogP	TPSA (Ų)	Fsp3	H-Bond Acceptors
2-Aminopyridine	94.11	0.50	38.9	0.00	1
2-Amino-5-methoxypyridine	124.14	0.82	48.1	0.17	2
2-Amino-5-(THF-3-yloxy)pyridine	180.20	0.95	57.4	0.44	3

Table 1: Comparative physicochemical profiling highlighting the Fsp3 and TPSA enhancements provided by the THF-3-yloxy substitution.

Mechanistic Pathway & Workflow Visualization

The following workflow illustrates the logical progression of utilizing this building block in a medicinal chemistry campaign.

Workflow illustrating the dual pharmacological roles of the building block in kinase inhibitor design.

Experimental Protocols

The exocyclic amine of 2-aminopyridines exhibits reduced nucleophilicity due to the delocalization of its lone pair into the electron-deficient pyridine ring. Therefore, standard coupling conditions often result in sluggish reactions or poor yields. The following protocols are engineered to overcome this electronic liability.

Protocol 1: C-N Bond Formation via Buchwald-Hartwig Cross-Coupling

This protocol is used to elaborate the 2-amino group with an aryl or heteroaryl halide, a critical step in synthesizing Type I and Type II kinase inhibitors.

Reagents:

• 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine (1.0 equiv)

• Aryl/Heteroaryl bromide (1.1 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (0.05 equiv)

• BrettPhos ligand (0.10 equiv)

• Cesium carbonate (Cs2CO3) (2.0 equiv)

• Anhydrous 1,4-Dioxane (0.2 M)

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine, the aryl bromide, Pd2(dba)3, BrettPhos, and Cs2CO3.

• Inert Atmosphere: Seal the tube with a septum. Evacuate and backfill the vessel with ultra-pure Argon gas (repeat 3 times) to ensure the complete removal of oxygen, which rapidly degrades the active Pd(0) species.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane via syringe.

• Reaction Execution: Replace the septum with a Teflon screw cap under positive Argon flow. Heat the reaction mixture to 100 °C in a pre-heated oil bath for 12–16 hours.

• Self-Validation (In-Process Control): Monitor the reaction via LC-MS. The disappearance of the starting material mass (m/z 181 [M+H]+) and the appearance of the desired product mass confirms successful oxidative addition and reductive elimination.

• Workup: Cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate under reduced pressure and purify via flash column chromatography.

Scientific Causality: BrettPhos is specifically selected over standard phosphine ligands (like BINAP or Xantphos) because its extreme steric bulk and electron-rich nature accelerate reductive elimination. This prevents the notoriously common side-reaction of 2-aminopyridines: bis-arylation (coupling of two aryl groups to the primary amine). Cs2CO3 is utilized as a mild base to ensure functional group tolerance, avoiding the cleavage of sensitive esters or epimerization of the THF ring that stronger bases (like NaOtBu) might cause.

Protocol 2: N-Acylation via HATU-Mediated Amide Coupling

This protocol is utilized to form 2-acylaminopyridines, another prevalent hinge-binding motif.

Reagents:

• Target Carboxylic Acid (1.1 equiv)

• 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine (1.0 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (0.3 M)

Step-by-Step Methodology:

• Activation: Dissolve the carboxylic acid and HATU in anhydrous DMF at 0 °C under an Argon atmosphere. Add DIPEA dropwise. Stir the mixture for 15 minutes at 0 °C.

  • Self-Validation: The solution will typically turn a distinct yellow color, indicating the formation of the highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester.

• Coupling: Add 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine to the activated ester solution. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–8 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine.

• Drying & Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate. Purify the crude product via reverse-phase HPLC or silica gel chromatography.

Scientific Causality: Due to the poor nucleophilicity of the 2-aminopyridine, standard carbodiimide coupling agents (like EDC/HOBt) often fail or require days to reach completion. HATU is employed because it generates an HOAt active ester. The nitrogen atom at the 7-position of the HOAt leaving group provides a neighboring group effect, hydrogen-bonding with the incoming weakly nucleophilic amine and effectively ushering it toward the carbonyl carbon, drastically accelerating the acylation rate.

References

• Key Organics. "2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine - Product Details". keyorganics.net.
• Shultz, M. D., et al. "Structure-Based Design of 2-Aminopyridine Oxazolidinones as Potent and Selective Tankyrase Inhibitors". ACS Medicinal Chemistry Letters / NIH.
• Mohedas, A. H., et al. "Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants". Journal of Medicinal Chemistry / NIH.
• Dow, R. L., et al. "2-Aminopyridine-Based Mitogen-Activated Protein Kinase Kinase Kinase Kinase 4 (MAP4K4) Inhibitors: Assessment of Mechanism-Based Safety". ACS Medicinal Chemistry Letters.
• Wang, J., et al. "Visible-Light-Promoted α-C(sp3)–H Amidation of Cyclic Ethers under Redox-Neutral Conditions". Organic Letters / ACS Publications.
• MacMillan, D. W. C., et al. "Redefining the Synthetic Logic of Medicinal Chemistry. Photoredox-Catalyzed Reactions as a General Tool for Aliphatic Core Functionalization". Princeton University / Nature.
• Blakemore, D. C., et al. "Expanding the Medicinal Chemist Toolbox: Comparing Seven C(sp2)–C(sp3) Cross-Coupling Methods by Library Synthesis". NIH.

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Application Note: Experimental Design for Testing 2-Aminopyridine Kinase Inhibitors in Cell-Based Models

Target Audience: Researchers, assay development scientists, and drug discovery professionals. Focus: High-throughput screening (HTS), mechanistic validation, and phenotypic profiling of 2-aminopyridine derivatives.

Mechanistic Rationale & Strategic Overview

The 2-aminopyridine (2-AP) scaffold is a privileged pharmacophore in modern oncology and immunology drug discovery. Structurally, the 2-aminopyridine motif is highly adept at forming critical bidentate hydrogen bonds with the highly conserved ATP-binding hinge region of various protein kinases[1]. This mechanism of action is the foundation for several FDA-approved and experimental therapeutics, including Crizotinib (targeting ALK/ROS1 in non-small cell lung cancer)[2][3] and novel irreversible inhibitors targeting Bruton's Tyrosine Kinase (BTK)[4].

• Primary Screen (Cell Viability): Quantify general anti-proliferative effects and calculate assay robustness ( Z′ -factor).

• Secondary Screen (Target Engagement): Prove causality by demonstrating that the viability drop is driven by the specific inhibition of the target kinase's signaling cascade.

• Tertiary Screen (Phenotypic Profiling): Determine whether the mechanism of cell death is cytostatic (cell cycle arrest) or cytotoxic (apoptosis).

Figure 1: Three-tiered screening cascade for 2-aminopyridine kinase inhibitors.

Primary Screen: High-Throughput Cell Viability (ATP Quantitation)

To assess the anti-proliferative activity of 2-AP compounds, we utilize an ATP-dependent luminescence assay (e.g., CellTiter-Glo 2.0).

Causality & Rationale: ATP is a fundamental indicator of metabolically active cells. When a 2-AP compound successfully inhibits a survival kinase (like ALK or ROS1), the cell undergoes apoptosis, leading to rapid ATP depletion[5][6]. We select a homogeneous "add-mix-measure" luminescent assay over colorimetric alternatives (like MTT) because it eliminates washing steps. Washing steps are highly prone to introducing variability by inadvertently aspirating apoptotic, non-adherent cells[5][7].

Protocol 1: Cell Viability & Z′ -Factor Validation

• Cell Seeding: Seed target cells (e.g., NCI-H3122 for EML4-ALK fusion; Ramos for BTK) at an optimized density (typically 2,000–5,000 cells/well) in 90 µL of complete media into solid-white 96-well or 384-well microplates[2][6]. Incubate overnight at 37°C, 5% CO 2​ .

• Compound Treatment: Prepare 10-point, 1:3 serial dilutions of the 2-AP compounds in DMSO, then dilute in media to achieve a final DMSO concentration of ≤ 0.5%. Add 10 µL of the compound to the cells. Include vehicle controls (Negative Control) and a known cytotoxic reference like Staurosporine or Crizotinib (Positive Control).

• Incubation: Incubate for 48 to 72 hours.

• Equilibration (Critical Step): Remove the plate from the incubator and equilibrate to room temperature (RT) for 30 minutes. Scientific Insight: The Ultra-Glo™ Recombinant Luciferase enzyme is temperature-sensitive. Failing to equilibrate the plate will result in "edge effects," where the outer wells cool faster than the inner wells, skewing the luminescent signal and ruining assay precision[6][8].

• Lysis and Detection: Add a volume of CellTiter-Glo 2.0 reagent equal to the volume of cell culture medium (e.g., 100 µL). Place on an orbital shaker for 2 minutes to induce complete cell lysis, followed by a 10-minute RT incubation to stabilize the luminescent signal[5][7].

• Read: Record luminescence using a multi-mode microplate reader[6].

Assay Quality Control: The Z′ -Factor

Before screening a large library of 2-AP derivatives, the assay must be statistically validated using the Z′ -factor, a dimensionless parameter that evaluates the separation between the positive and negative controls relative to their variability[9][10].

Z′=1−∣μpos​−μneg​∣3(σpos​+σneg​)​

Where σ is the standard deviation and μ is the mean of the controls. A Z′ -factor >0.5 indicates an excellent, robust assay suitable for HTS[11][12]. If Z′<0.5 , you must optimize cell seeding density or liquid handling protocols before proceeding[10][12].

Secondary Screen: Mechanistic Target Engagement

A compound may reduce ATP levels simply by acting as a non-specific toxicant (e.g., a mitochondrial uncoupler or general DNA intercalator)[3]. To prove that the 2-AP compound is a true kinase inhibitor, we must demonstrate a dose-dependent reduction in the phosphorylation of the target kinase and its downstream effectors.

Figure 2: Mechanism of 2-aminopyridine kinase inhibitors blocking downstream survival pathways.

Protocol 2: Phospho-Kinase Validation (Western Blot / AlphaLISA)

Causality & Rationale: We treat cells for a short duration (2 to 4 hours) rather than 48 hours. If we wait 48 hours, the cells will be dead, and the loss of phosphorylated proteins will be an artifact of protein degradation rather than direct kinase inhibition.

• Short-Term Treatment: Treat target cells with the IC 50​ and IC 90​ concentrations (determined from Protocol 1) of the 2-AP compound for 2 hours.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented heavily with protease and phosphatase inhibitors (e.g., sodium orthovanadate, sodium fluoride). Scientific Insight: Phosphatase inhibitors are mandatory; without them, endogenous cellular phosphatases will strip the phosphate groups during lysis, resulting in false negatives.

• Detection: Perform Western blotting or a high-throughput AlphaLISA assay probing for the specific phosphorylated target (e.g., p-ALK Tyr1604) and total target protein to ensure the compound is inhibiting kinase activity rather than degrading the protein itself.

Tertiary Screen: Phenotypic Profiling (Apoptosis)

Once target engagement is confirmed, we must define the ultimate cellular fate. Does the 2-AP compound merely pause cell division (cytostatic), or does it actively induce programmed cell death (cytotoxic)?

Protocol 3: Annexin V / Propidium Iodide (PI) Flow Cytometry

Causality & Rationale: In healthy cells, phosphatidylserine (PS) is restricted to the inner leaflet of the plasma membrane. During early apoptosis, PS is flipped to the outer leaflet, where it can be bound by fluorescently labeled Annexin V. Propidium Iodide (PI) is a membrane-impermeable DNA dye that only enters cells with compromised membranes (late apoptosis/necrosis).

• Treatment & Harvest: Treat cells with the 2-AP compound for 24–48 hours. Collect both the culture media (containing detached, dead cells) and the adherent cells (via Trypsinization). Scientific Insight: Discarding the culture media is a common novice error that washes away the late apoptotic fraction, heavily skewing the data.

• Staining: Wash the cell pellet with cold PBS and resuspend in 1X Annexin V Binding Buffer (calcium-dependent binding is required for Annexin V). Add FITC-Annexin V and PI.

• Incubation: Incubate for 15 minutes at RT in the dark.

• Analysis: Analyze via flow cytometry within 1 hour.

  • Live Cells: Annexin V (-) / PI (-)

  • Early Apoptotic: Annexin V (+) / PI (-)

  • Late Apoptotic: Annexin V (+) / PI (+)

Data Presentation & Interpretation

A successful 2-AP screening campaign will yield a comprehensive profile for each derivative. Below is a structured data summary table representing expected outcomes for a hit compound versus a poor candidate.

Compound ID	Primary Viability IC 50​ (µM)	Assay Z′ -Factor	Target Engagement (p-Kinase IC 50​ )	Phenotypic Outcome (48h)	Disposition
Crizotinib (Control)	0.045	0.82	0.030 µM (p-ALK)	65% Apoptotic	Validated Reference
2-AP Derivative A	0.080	0.78	0.065 µM (p-ALK)	70% Apoptotic	Lead Candidate
2-AP Derivative B	1.200	0.75	> 10.0 µM (p-ALK)	15% Apoptotic	Discard (Weak Binder)
2-AP Derivative C	0.090	0.80	> 10.0 µM (p-ALK)	85% Necrotic	Discard (Off-Target Toxicity)

Table 1: Representative multiparametric profiling of 2-aminopyridine derivatives. Derivative C shows high potency in the viability assay but fails the secondary screen (no target engagement), indicating non-specific cytotoxicity.

References

• Measure cancer cell viability using a homogeneous, stable luminescence assay: CellTiter-Glo 2.0 Assay Molecular Devices. Retrieved from:[Link][6]

• CellTiter-Glo® 2.0 Assay Nordic Biolabs. Retrieved from: [Link][7]

• Z-factor Grokipedia. Retrieved from:[Link][9]

• The Challenges In Small Molecule Drug Development – Part 3 of our Drug Discoveries Series: To Zs and Z' Tempo Bioscience. Retrieved from: [Link][11]

• The Z prime value (Z´) BMG LABTECH. Retrieved from: [Link][12]

• Z-Factor Calculator - Free Online Tool | Assay Quality Control PunnettSquare Tools. Retrieved from:[Link][10]

• Discovery of novel 2-aminopyridine derivatives as ROS1 and ALK dual inhibitors to combat drug-resistant mutants including ROS1G2032R and ALKG1202R PMC / NIH. Retrieved from: [Link][2]

• Structure-Based Design of 2-Aminopyridine Oxazolidinones as Potent and Selective Tankyrase Inhibitors PMC / NIH. Retrieved from:[Link][1]

• Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors Reveals Unaltered Binding Affinity for Fibrodysplasia Ossificans Progressiva Causing Mutants ACS Publications. Retrieved from: [Link][3]

• Discovery of 5-Phenoxy-2-aminopyridine Derivatives as Potent and Selective Irreversible Inhibitors of Bruton's Tyrosine Kinase MDPI. Retrieved from:[Link][4]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine

Welcome to the Application Scientist Support Center. The synthesis of 2-amino-5-(tetrahydrofuran-3-yloxy)pyridine (CAS: 1563530-47-1)[1] is a critical workflow in medicinal chemistry, frequently utilized to construct advanced intermediates for kinase inhibitors and glutaminase antagonists[2].

Because the pyridine core is highly electron-deficient and the tetrahydrofuran (THF) moiety is sensitive to harsh conditions, researchers frequently encounter issues with chemoselectivity, stereochemical inversion, and catalyst poisoning. This guide is designed to troubleshoot these specific bottlenecks, providing causality-driven solutions and self-validating protocols.

Synthetic Strategy & Workflow

To successfully synthesize this intermediate, you must choose between two primary etherification pathways before conducting a final nitro-reduction step.

Synthetic pathways for 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine.

Quantitative Data Summary

Selecting the correct pathway depends entirely on your stereochemical requirements and available precursors. Use the table below to compare the operational metrics of both routes.

Parameter	Mitsunobu Pathway	SNAr Pathway
Optimal Precursor	2-Nitro-5-hydroxypyridine	2-Nitro-5-fluoropyridine
Reagents	PPh3, DIAD, THF	NaH or t-BuOK, DMF
Temperature Profile	0 °C → 25 °C	Strictly 0 °C
Stereochemical Outcome	100% Inversion (SN2 mechanism)	100% Retention
Typical Yield	65% – 80%	75% – 90%
Primary Byproduct	Triphenylphosphine oxide (TPPO)	2,5-Dihydrofuran (Base elimination)

Troubleshooting & FAQs

Q1: I am attempting a Mitsunobu reaction directly on 2-amino-5-hydroxypyridine, but TLC shows a complex mixture. What is causing this?

A1: The root cause is poor chemoselectivity. 2-Amino-5-hydroxypyridine possesses two competing nucleophilic centers[3]. While the hydroxyl proton is more acidic, the exocyclic amine nitrogen is highly nucleophilic. Under standard Mitsunobu conditions, this leads to competitive N-alkylation. The Solution: You must mask the amine as a nitro group. Start with 2-nitro-5-hydroxypyridine [2]. The strong electron-withdrawing nature of the nitro group completely deactivates the nitrogen, forcing exclusive O-alkylation. The nitro group is safely reduced to the amine in the final step.

Q2: My target requires the (R)-enantiomer of the tetrahydrofuran ring. Which starting material should I purchase?

A2: This depends on the reaction mechanism you select:

• If using the Mitsunobu Route: The reaction proceeds via an SN2 mechanism at the carbinol carbon, resulting in complete stereochemical inversion. To obtain the (R)-ether, you must start with (S)-tetrahydrofuran-3-ol.

• If using the SNAr Route: The reaction involves the alkoxide attacking the fluoropyridine; the C-O bond of the chiral center is never broken. Therefore, it proceeds with complete retention. You must start with (R)-tetrahydrofuran-3-ol.

Q3: During the SNAr reaction using NaH, my yields are terrible, and I smell a sharp, ether-like odor. What is failing?

A3: You are observing the base-catalyzed elimination of tetrahydrofuran-3-ol. When exposed to strong bases at elevated temperatures, THF-3-ol eliminates to form 2,5-dihydrofuran (a highly volatile liquid with a sharp odor) and water. The generated water immediately hydrolyzes your 2-nitro-5-fluoropyridine into 2-nitro-5-hydroxypyridine, permanently stalling the SNAr reaction. The Solution: Maintain strict temperature control. Form the alkoxide at 0 °C and do not allow the reaction to exceed 0 °C during the addition of the fluoropyridine.

Decision tree for troubleshooting low yields in the etherification step.

Q4: The final reduction of the nitro group to the amine using Pd/C and H₂ is stalling. Should I increase the pressure?

A4: No. Increasing pressure will likely lead to over-reduction (e.g., ring saturation). The stalling is caused by catalyst poisoning; pyridine nitrogens strongly coordinate to palladium surfaces, deactivating the catalyst. The Solution: Switch to Béchamp reduction conditions (Iron powder and NH₄Cl). This method operates via single-electron transfer, bypassing transition-metal coordination issues entirely, and is highly chemoselective for nitro groups.

Validated Experimental Protocol

The following is a self-validating, step-by-step methodology for the SNAr + Béchamp Reduction route, designed to prevent the elimination and catalyst poisoning issues discussed above.

Step 1: SNAr Etherification (Stereoretentive)

Causality Check: Conducting this at 0 °C prevents the elimination of THF-3-ol.

• Charge an oven-dried flask with tetrahydrofuran-3-ol (1.1 equiv) and anhydrous DMF (0.2 M).

• Cool the solution strictly to 0 °C under an inert N₂ atmosphere.

• Add NaH (60% dispersion in mineral oil, 1.2 equiv) portion-wise over 10 minutes. Stir at 0 °C for 30 minutes to ensure complete alkoxide formation.

• Dissolve 2-nitro-5-fluoropyridine (1.0 equiv) in a minimal amount of anhydrous DMF and add it dropwise to the alkoxide solution, maintaining the internal temperature at 0 °C.

• Stir at 0 °C for 2 hours. Monitor by TLC or LC-MS.

• Quench: Carefully add cold water to quench unreacted NaH. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl or brine (3x) to completely remove DMF. Dry over Na₂SO₄ and concentrate to yield 2-nitro-5-(tetrahydrofuran-3-yloxy)pyridine.

Step 2: Béchamp Nitro Reduction

Causality Check: Using Fe/NH₄Cl prevents the pyridine ring from poisoning the catalyst.

• Dissolve the crude 2-nitro-5-(tetrahydrofuran-3-yloxy)pyridine in a mixture of EtOH and H₂O (4:1 ratio, 0.1 M).

• Add Iron powder (325 mesh, 5.0 equiv) and Ammonium Chloride (NH₄Cl, 2.0 equiv).

• Heat the suspension to 80 °C and stir vigorously for 2–3 hours. The reaction mixture will turn dark brown/black as iron oxides form.

• Filtration: While still hot, filter the mixture through a tightly packed pad of Celite to remove iron salts. Wash the Celite pad generously with hot EtOAc. (Self-validation: Filtering hot prevents the product from co-precipitating with the iron oxides).

• Concentrate the filtrate to remove EtOH, then partition the aqueous residue with EtOAc and saturated NaHCO₃.

• Extract, dry the organic layer over Na₂SO₄, and concentrate to afford pure 2-amino-5-(tetrahydrofuran-3-yloxy)pyridine.

References[1] Title: 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine - Key Organics | Source: keyorganics.net | URL:Link[3] Title: Formic Acid | Request PDF - ResearchGate | Source: researchgate.net | URL:Link[2] Title: WO2016054388A1 - Glutaminase inhibitors - Google Patents | Source: google.com | URL:Link

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• 2. WO2016054388A1 - Glutaminase inhibitors - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for Pyridine Derivative Synthesis

Welcome to the Technical Support Center for Pyridine Derivative Synthesis. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth technical guidance and troubleshooting strategies to navigate the complexities of pyridine synthesis. Our goal is to empower you with the expertise to not only identify and solve common experimental issues but also to proactively optimize your reaction conditions for higher yields, purity, and efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield in multi-component pyridine synthesis?

Low yields in multi-component pyridine syntheses can often be traced back to several key factors. These include suboptimal reaction conditions such as incorrect temperature or reaction time, the presence of impurities in starting materials which can lead to side reactions, and inefficient purification methods that result in product loss. Additionally, the reversibility of certain reaction steps or the formation of stable, undesired intermediates can significantly impede the formation of the target pyridine derivative.[1]

Q2: How does the choice of catalyst impact the yield of my pyridine synthesis?

The catalyst is a critical determinant of the reaction pathway and overall yield. For instance, in the synthesis of certain pyridine-3,5-dicarbonitriles, an amine base like piperidine in ethanol may be effective, whereas an ionic base like tetrabutylammonium hydroxide (TBAH) in acetonitrile can produce similar yields in a fraction of the time.[1] The catalyst's nature—be it a Brønsted acid, Lewis acid, or a base—influences the reaction rate and can be pivotal in accelerating the desired transformations.[1][2]

Q3: Can the solvent choice drastically affect my reaction outcome?

Absolutely. The solvent plays a multifaceted role, influencing reactant solubility, reaction rates, and even the mechanistic pathway. A change in solvent can be a powerful tool to overcome synthetic hurdles. For example, switching from ethanol to acetonitrile has been shown to be effective in the synthesis of pyridine-3,5-dicarbonitriles from sterically hindered aldehydes.[1]

Q4: My reaction is highly exothermic and difficult to control. How can I manage this?

Exothermic reactions can lead to the formation of side products and are a safety concern. To manage thermal runaway, consider strategies such as the gradual addition of reagents to control the rate of reaction and heat generation. Running the reaction at a lower concentration can also help dissipate heat more effectively. Additionally, ensuring efficient cooling with an ice bath or a cryostat is crucial for maintaining a stable reaction temperature.[3]

Q5: I'm having trouble with the final aromatization step of my dihydropyridine intermediate. What can I do?

The oxidation of a dihydropyridine to the corresponding pyridine is a common final step, particularly in the Hantzsch synthesis. If this step is inefficient, it can result in a mixture of products. While classical oxidants like nitric acid or potassium permanganate are used, they can be harsh.[2] Milder and more efficient oxidizing agents, such as iodine in refluxing methanol or ferric chloride, can be effective alternatives.[2][4] A one-pot synthesis with in-situ aromatization can also be a viable strategy.[4]

Troubleshooting Guides for Common Pyridine Syntheses

This section provides detailed troubleshooting for common issues encountered in well-established pyridine synthesis methods.

Hantzsch Pyridine Synthesis

The Hantzsch synthesis is a cornerstone for the preparation of dihydropyridines and their subsequent oxidation to pyridines. However, it is not without its challenges.

Common Issue: Low Yield of the Desired Pyridine

Potential Cause	Underlying Reason	Recommended Solution
Suboptimal Reaction Conditions	Classical methods often require harsh conditions and long reaction times, leading to degradation.[2][4]	Employ a catalyst like p-toluenesulfonic acid (PTSA) with ultrasonic irradiation in aqueous micelles for improved yields.[2][5] Consider microwave-assisted synthesis for shorter reaction times and cleaner product formation.[2]
Incomplete Oxidation	The dihydropyridine intermediate is stable and requires an efficient oxidant for aromatization.	Use a stronger or more suitable oxidizing agent such as ferric chloride, manganese dioxide, or potassium permanganate.[4] Alternatively, milder reagents like iodine can also be effective.[6] Ensure the correct stoichiometry of the oxidant and monitor the reaction to completion.[5]
Side Reactions	Self-condensation of the aldehyde or β-keto ester can compete with the desired reaction pathway.[4] Formation of a 1,2-dihydropyridine isomer is also a common side reaction.[7]	Add the aldehyde slowly to the reaction mixture to maintain a low concentration and minimize self-condensation.[4] Pre-forming the enamine from the β-keto ester and ammonia source can also be beneficial.[4]
Purification Losses	Dihydropyridine intermediates can be unstable and may decompose during purification, especially on silica gel.[4]	If isolating the dihydropyridine, use mild purification techniques and avoid prolonged exposure to air and light. Consider direct oxidation of the crude reaction mixture to the more stable pyridine.[4]

Bohlmann-Rahtz Pyridine Synthesis

This versatile two-step method can be prone to issues related to the high temperatures required for cyclodehydration.[1][8]

Common Issue: Low Yield and Incomplete Reaction

Potential Cause	Underlying Reason	Recommended Solution
High Cyclodehydration Temperature	The final cyclodehydration step often necessitates high temperatures, which can cause decomposition of the starting materials or product.[1]	Employ acid catalysis to lower the required temperature. Brønsted acids or Lewis acids like ytterbium(III) triflate or zinc(II) bromide can be effective.[5] Amberlyst-15, an ion-exchange resin, is a milder alternative that is easily removed.[5][8]
Incomplete Michael Addition	The initial conjugate addition of the enamine to the ethynylketone is a crucial step that can be inefficient.	Ensure the purity and reactivity of your starting materials. The use of a protic solvent like ethanol can sometimes improve the efficiency of this step.[8][9]
Poor Regiocontrol	The formation of regioisomers can occur depending on the substitution patterns of the reactants.	The regiochemical outcome is dictated by the initial Michael addition. Carefully select substrates where electronic and steric factors favor the desired regiochemistry. Generating the enamine in situ can sometimes improve process efficiency and regioselectivity.[5]

Guareschi-Thorpe Pyridine Synthesis

A classic method for synthesizing 2-hydroxypyridines, the Guareschi-Thorpe reaction can suffer from low yields under traditional conditions.[5]

Common Issue: Inefficient Condensation

Potential Cause	Underlying Reason	Recommended Solution
Suboptimal Nitrogen Source	The choice and concentration of the ammonia source are critical for efficient reaction.	Ammonium carbonate in an aqueous medium has been shown to be a highly effective and environmentally friendly alternative to traditional ammonia sources, often leading to higher yields.[1][10]
Harsh Reaction Conditions	The classical protocol can require conditions that lead to side reactions and low yields.[5]	Modern modifications using aqueous conditions with ammonium carbonate can lead to the precipitation of the pure product, simplifying workup and improving yields.[5][10]
Hydrolysis of Nitrile Group	If synthesizing cyanopyridines, the presence of water, especially under acidic or basic conditions and at elevated temperatures, can lead to hydrolysis of the nitrile to an amide or carboxylic acid.[11]	Use anhydrous solvents and meticulously dry all glassware. If an aqueous medium is necessary, a buffered system can help maintain a neutral pH. Lowering the reaction temperature can also slow the rate of hydrolysis.[11]

Kröhnke Pyridine Synthesis

This method is generally high-yielding; however, side reactions can occur, leading to unexpected byproducts.[4]

Common Issue: Formation of Isomeric Byproducts

Potential Cause	Underlying Reason	Recommended Solution
Formation of Isomeric Byproducts	A common side reaction is the 1,2-addition of the enolate to the intermediate enone's carbonyl group, competing with the desired 1,4-conjugate addition.[4]	Maintain a lower reaction temperature to favor the thermodynamically controlled 1,4-addition. The choice of base can also influence this selectivity.[4]
Incomplete Cyclization and Aromatization	The final ring-closure and aromatization steps may not proceed to completion, leading to a low yield of the pyridine product.[3]	Ensure an adequate amount of the nitrogen source, typically ammonium acetate, is used to drive the reaction to completion.[3]
Inefficient Michael Addition	The initial Michael addition can be sluggish if the α,β-unsaturated carbonyl compound is not sufficiently reactive.	Use a suitable solvent such as glacial acetic acid or methanol to facilitate the reaction.[4] Ensure the purity and reactivity of the Michael acceptor.

Purification Strategies for Pyridine Derivatives

The basic nature of the pyridine ring can present challenges during purification.

Acid-Base Extraction

This is a highly effective method for separating basic pyridine derivatives from non-basic impurities.

Protocol:

• Dissolution: Dissolve the crude reaction mixture in an organic solvent that is immiscible with water (e.g., diethyl ether or ethyl acetate).

• Acid Wash: Wash the organic solution with an aqueous acid (e.g., 1M HCl). The basic pyridine will be protonated and move into the aqueous layer, leaving non-basic impurities in the organic layer.

• Separation: Separate the aqueous layer containing the pyridinium salt.

• Basification: Cool the aqueous layer and carefully add a base (e.g., NaOH) to deprotonate the pyridinium salt, regenerating the free pyridine.

• Back-Extraction: Extract the liberated pyridine back into an organic solvent.

• Drying and Evaporation: Dry the organic extract and remove the solvent to yield the purified pyridine derivative.[12]

Column Chromatography

While a powerful technique, the basicity of pyridines can lead to peak tailing on silica gel.

Troubleshooting Peak Tailing:

• Mobile Phase Modification: Add a small amount of a basic modifier, such as triethylamine (typically 0.1-1%), to the eluent. The triethylamine will compete with the pyridine for interaction with the acidic silanol groups on the silica gel, leading to more symmetrical peaks.[3]

• Alternative Stationary Phases: Consider using a less acidic stationary phase, such as alumina, or a polymer-based support.

References

• Mukhiddinov, B. (2023). HETEROGENEOUS – CATALYTIC PROCESS FOR OBTAINING PYRIDINES FROM THE CROTON FRACTION: CATALYST SELECTION AND REACTION PARAMETERS. Development of science, 7. [Link]

• American Chemical Society. (n.d.). Collaboration to Deliver a Solvent Selection Guide for the Pharmaceutical Industry | ACS GCI Pharmaceutical Roundtable. [Link]

• Bagley, M. C., et al. (2013). One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Beilstein Journal of Organic Chemistry, 9, 2185–2194. [Link]

• Prat, D., et al. (2016). CHEM21 selection guide of classical- and less classical-solvents. Green Chemistry, 18(1), 288-296. [Link]

• Maleki, A., et al. (2021). Magnetically recoverable catalysts for the preparation of pyridine derivatives: an overview. RSC Advances, 11(34), 20976-21000. [Link]

• Byrne, F. P., et al. (2016). Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes, 4(1), 7. [Link]

• Wang, L., et al. (2013). A clean procedure for the synthesis of 1,4-dihydropyridines via Hantzsch reaction in water. Molecular Diversity, 17(4), 739-748. [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. [Link]

• Asif, M., et al. (2021). Optimized reaction conditions for the synthesis of pyridine 6. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Pyridine Synthesis. [Link]

• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab, Scripps Research. [Link]

• Tamaddon, F., & Maddah-Roodan, S. (2023). Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate. New Journal of Chemistry, 47(36), 16965-16972. [Link]

• Bagley, M. C., et al. (2013). One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Beilstein Journal of Organic Chemistry, 9, 2185–2194. [Link]

• Wang, Q., et al. (2021). Palladium(II)-Catalyzed Substituted Pyridine Synthesis from α,β-Unsaturated Oxime Ethers via a C–H Alkenylation/Aza-6π-Electrocyclization Approach. Organic Letters, 23(5), 1735–1740. [Link]

• Kumar, A., et al. (2018). Organocatalytic Modified Guareschi–Thorpe Type Regioselective Synthesis: A Unified Direct Access to 5,6,7,8-Tetrahydroquinolines and Other Alicyclic[b]-Fused Pyridines. Organic Letters, 20(19), 6049–6053. [Link]

• Organic Chemistry Portal. (n.d.). Bohlmann-Rahtz Pyridine Synthesis. [Link]

• Li, J., et al. (2022). TMSOTf-mediated Kröhnke pyridine synthesis using HMDS as the nitrogen source under microwave irradiation. RSC Advances, 12(13), 7855-7859. [Link]

• Science Publishing Group. (2022). Deep Eutectic Solvent a Highly Efficient Medium for the Synthesis of Imidazo [1, 2-a] Pyridines Having Green Chemistry Approach. [Link]

• Stoll, D. R., & Dolan, J. W. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. [Link]

• Wikipedia. (n.d.). Kröhnke pyridine synthesis. [Link]

• ResearchGate. (n.d.). Kröhnke Pyridine Synthesis. [Link]

• ResearchGate. (2015). How do I best prepare Pyridine-Sulfur trioxide complex , purify it and avoid its hygroscopic nature ?. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. [Link]

• Organic Syntheses. (n.d.). 3 - Organic Syntheses Procedure. [Link]

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• 8. Bohlmann-Rahtz Pyridine Synthesis [organic-chemistry.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04590K [pubs.rsc.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

"troubleshooting low yield in 2-amino-pyridine synthesis"

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the synthesis of 2-aminopyridine. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in synthesizing this critical heterocyclic building block. We provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you diagnose problems, optimize your reaction conditions, and achieve higher, more consistent yields.

The 2-aminopyridine moiety is a cornerstone in medicinal chemistry and materials science.[1][2] However, its synthesis can be fraught with challenges, from low yields and byproduct formation to difficulties in purification. This guide focuses primarily on the classic Chichibabin reaction—the direct amination of pyridine—as well as modern alternatives for substrates incompatible with harsh reaction conditions.

Troubleshooting Guide: Diagnosing and Solving Low Yields

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable solutions.

Problem Area 1: Low or No Conversion of Starting Material

Q1: My Chichibabin reaction shows little to no consumption of pyridine, even after prolonged heating. What are the most likely causes?

A1: This issue almost always points to a problem with the primary nucleophile, sodium amide (NaNH₂), or the reaction environment.

• Cause 1: Inactive Sodium Amide: Sodium amide is extremely reactive and hygroscopic. It can decompose upon exposure to air and moisture, forming sodium hydroxide and sodium carbonate, which are ineffective for the reaction.[3][4][5] Samples that are yellow or brown instead of the typical greyish-white are likely compromised and represent an explosion risk.[5]

  • Solution: Use freshly purchased, high-purity sodium amide from a reputable supplier. Ensure it is handled exclusively under an inert atmosphere (e.g., in a glovebox). If the quality is suspect, consider preparing it in situ.

• Cause 2: Insufficient Temperature: The Chichibabin reaction has a significant activation energy barrier. Classic conditions in high-boiling aprotic solvents like toluene or xylene typically require temperatures between 110-150°C.[6][7]

  • Solution: Ensure your reaction is reaching the target temperature. Use a high-boiling solvent and verify the internal reaction temperature with a calibrated thermometer. Lower temperatures can drastically slow or halt the reaction.[6]

• Cause 3: Presence of Inhibitors: Electron-withdrawing groups (EWGs) on the pyridine ring can inhibit the reaction by decreasing the basicity of the ring nitrogen, which hinders the initial coordination with the sodium cation—a key step in activating the ring for nucleophilic attack.[8][9]

  • Solution: For pyridines bearing strong EWGs, the Chichibabin reaction is often unsuitable. Consider an alternative synthetic route, such as a Buchwald-Hartwig amination of the corresponding 2-halopyridine.[10][11]

• Cause 4: Poor Solvent Choice: The solvent must be inert to the highly basic conditions and have a sufficiently high boiling point. Protic solvents or those with reactive carbonyl groups are incompatible.

  • Solution: Anhydrous toluene, xylene, or N,N-dimethylaniline are standard choices.[7] Ensure the solvent is rigorously dried before use, as trace water will quench the sodium amide.

Logical Troubleshooting Workflow for Low Conversion

Caption: A logical workflow for troubleshooting low conversion.

Problem Area 2: High Conversion, Low Yield (Byproduct Formation)

Q2: My pyridine starting material is consumed, but the yield of 2-aminopyridine is poor. My analysis shows multiple products. What are they, and how can I prevent them?

A2: This is a classic selectivity problem. The primary side reaction in the Chichibabin synthesis is over-amination, leading to the formation of 2,6-diaminopyridine.[6] Isomeric amination at the 4-position can also occur.

• Cause 1: Over-amination (Formation of 2,6-diaminopyridine): The first product, the sodium salt of 2-aminopyridine, can be deprotonated by excess sodium amide, activating the ring for a second nucleophilic attack at the C6 position. This is particularly prevalent at higher temperatures (170–180°C) and with an excess of NaNH₂.[6]

  • Solution:

    • Stoichiometry Control: Use a molar ratio of NaNH₂ to pyridine closer to 1:1. While a slight excess of amide is often used to drive the reaction, a large excess will promote the side reaction.

    • Temperature Management: Avoid unnecessarily high temperatures. Maintain the reaction in the 110-130°C range where the primary amination is efficient but the secondary amination is slower.[6]

• Cause 2: Isomeric Amination (Formation of 4-aminopyridine): While attack at the C2 (alpha) position is electronically favored, nucleophilic attack at the C4 (gamma) position can also occur, though it is typically a minor pathway for unsubstituted pyridine.[12]

  • Solution: The inherent electronic preference of the pyridine ring favors C2 amination. This is usually not a major issue unless specific substituents direct the amination to C4. Sticking to optimized temperature conditions generally minimizes this pathway.

Problem Area 3: Product Isolation and Purification

Q3: The workup of my reaction results in a dark, difficult-to-handle mixture, and purification by column chromatography is problematic. What is the best way to isolate pure 2-aminopyridine?

A3: Proper quenching and workup are critical for a successful isolation. The basic nature of 2-aminopyridine requires special considerations during purification.

• Quenching: The reaction must be carefully quenched to destroy any remaining sodium amide, which reacts explosively with water.[3]

  • Protocol: Cool the reaction mixture to room temperature, then slowly and carefully add a proton source like ammonium chloride solution or isopropanol before adding water.

• Workup - Acid-Base Extraction: This is a highly effective method to separate the basic 2-aminopyridine from non-basic impurities and the solvent.[13]

  • Protocol: After quenching, dilute the mixture with an organic solvent (e.g., ethyl acetate). Extract the organic layer with dilute aqueous acid (e.g., 1M HCl). The 2-aminopyridine will move into the aqueous layer as its hydrochloride salt. Wash the aqueous layer with an organic solvent to remove neutral impurities. Then, make the aqueous layer basic (e.g., with NaOH) and extract the free 2-aminopyridine back into an organic solvent.

• Purification - Column Chromatography: 2-aminopyridine is a basic compound and can streak or "tail" significantly on standard silica gel due to strong interactions with acidic silanol groups.[13]

  • Solution:

    • Add a Basic Modifier: Add a small amount (0.5-1%) of a base like triethylamine or ammonium hydroxide to your eluent system (e.g., Hexane/Ethyl Acetate). This deactivates the acidic sites on the silica, leading to much better peak shape.[13]

    • Use an Alternative Stationary Phase: Basic or neutral alumina can be an excellent alternative to silica gel for purifying basic compounds.[13]

• Purification - Recrystallization: If the crude product is a solid and sufficiently pure, recrystallization is an excellent final purification step.

  • Solvent Selection: Test various solvents to find one where 2-aminopyridine is soluble when hot but poorly soluble when cold.[13]

Frequently Asked Questions (FAQs)

Q1: What are the most critical safety precautions for the Chichibabin reaction?

A1: The primary hazard is sodium amide. It is highly reactive, flammable, and can form shock-sensitive explosive peroxides upon storage, especially if it turns yellow or brown.[4][5]

• Handling: Only handle NaNH₂ in an inert, dry atmosphere (glovebox or under argon/nitrogen).[4]

• Quenching: Never add water directly to a reaction mixture containing active NaNH₂. Quench slowly with a less reactive proton source first.

• Fire Safety: Keep a Class D fire extinguisher (for reactive metals) and dry sand readily available. Do NOT use water or CO₂ extinguishers.[4]

• Hydrogen Gas: The reaction evolves hydrogen gas, which is flammable. Ensure the reaction is conducted in a well-ventilated fume hood away from ignition sources.[8][9]

Q2: How do substituents on the pyridine ring affect the reaction?

A2: Substituent effects are significant.

• Electron-Donating Groups (EDGs): Alkyl groups slightly reduce reactivity and lower yields compared to unsubstituted pyridine.[6]

• Electron-Withdrawing Groups (EWGs): Strong EWGs like -NO₂ or -CN inhibit or completely prevent the reaction.[6][8][9]

• Steric Hindrance: Bulky groups near the C2/C6 positions can hinder the approach of the amide nucleophile, slowing the reaction or directing it to a less hindered position.

Q3: Are there milder, more modern alternatives to the Chichibabin reaction?

A3: Yes. For substrates with sensitive functional groups that cannot tolerate the harsh conditions of the Chichibabin reaction, several excellent modern methods are available.

Method	Starting Material	Key Reagents	Pros	Cons
Chichibabin Reaction	Pyridine	NaNH₂ or KNH₂	Direct C-H amination, inexpensive reagents.[8]	Harsh conditions (high temp, strong base), limited functional group tolerance, safety hazards.[6][14]
Buchwald-Hartwig Amination	2-Halopyridine	Amine, Pd catalyst, phosphine ligand, base (e.g., NaOtBu).[11]	Very broad scope, excellent functional group tolerance, milder conditions.[2][10]	Requires pre-functionalized starting material, catalyst cost, potential for catalyst poisoning by pyridine N.[10]
Pyridine N-Oxide Activation	Pyridine N-Oxide	Amine, activating agent (e.g., PyBroP, Ts₂O).[2]	Mild conditions, avoids harsh bases and high temperatures.[2][15]	Requires an extra step to form the N-oxide, potential for side reactions at the C4 position.[2]
NaH-Iodide Composite	Pyridine	Primary Amine, NaH, LiI	Milder conditions than traditional Chichibabin (e.g., 65°C).[16]	Scope is largely limited to primary alkylamines.[17]

Q4: How can I monitor the progress of my Chichibabin reaction?

A4: There are two common indicators:

• Gas Evolution: The reaction produces hydrogen gas. The rate of bubbling provides a qualitative measure of the reaction rate.[8][9]

• Color Change: The formation of the intermediate σ-adduct (Meisenheimer complex) often results in the reaction mixture developing a deep red or reddish-brown color.[8][9] For quantitative analysis, you can carefully quench a small aliquot and analyze it by GC-MS or LC-MS to determine the ratio of starting material to product.

Key Reaction Mechanisms and Pathways

The Chichibabin Reaction Mechanism

The reaction proceeds via a nucleophilic aromatic substitution (SₙAr) mechanism where hydride (H⁻) acts as the leaving group.

Caption: The mechanism of the Chichibabin reaction.[8][9][18]

Comparison of Major Synthetic Routes

Caption: Overview of the main synthetic pathways to 2-aminopyridine.[2][11]

Protocols

Protocol 1: General Procedure for Chichibabin Reaction

Disclaimer: This reaction is hazardous. Perform a thorough risk assessment before proceeding. It must be conducted by trained personnel in a fume hood under an inert atmosphere.

• Setup: Assemble a three-neck round-bottom flask equipped with a mechanical stirrer, a reflux condenser topped with a nitrogen/argon inlet, and a thermocouple for internal temperature monitoring. Flame-dry all glassware and allow it to cool under an inert atmosphere.

• Reagents: To the flask, add anhydrous toluene or xylene (approx. 5-10 mL per gram of pyridine). Add pyridine (1.0 eq).

• Addition of Sodium Amide: In a glovebox, weigh sodium amide (1.1-1.2 eq) into a sealed container. Under a positive flow of inert gas, add the NaNH₂ portion-wise to the stirred pyridine solution at room temperature.

• Reaction: Heat the reaction mixture to 110-130°C. The mixture will typically turn dark red, and evolution of hydrogen gas will be observed.

• Monitoring: Stir vigorously at this temperature for 4-8 hours. Monitor the reaction by taking small aliquots (quench carefully!) for analysis by TLC or GC-MS.

• Quenching (Critical Step): After the reaction is complete (or has ceased progressing), cool the flask to room temperature in an ice bath. Slowly and cautiously add isopropanol dropwise to quench any unreacted NaNH₂. Once gas evolution ceases, slowly add a saturated aqueous solution of ammonium chloride, followed by water.

• Workup and Isolation: Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer with ethyl acetate or toluene (3x). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by vacuum distillation, recrystallization, or column chromatography as described in the troubleshooting section.

Protocol 2: Purification by Column Chromatography with Basic Modifier

• Prepare Slurry: In a beaker, add silica gel to the chosen eluent system (e.g., 80:20 Hexane:Ethyl Acetate). Add triethylamine (Et₃N) to make up 1% of the total solvent volume (e.g., 1 mL Et₃N for 99 mL of eluent). Mix to form a slurry.

• Pack Column: Pack a chromatography column with the silica slurry.

• Load Sample: Dissolve the crude 2-aminopyridine in a minimum amount of the eluent (or a slightly stronger solvent like dichloromethane) and load it onto the column.

• Elute: Run the column using the eluent containing 1% Et₃N. The triethylamine will move with the solvent front, deactivating acidic sites and allowing the 2-aminopyridine to elute with sharp, well-defined bands.

• Collect and Analyze: Collect fractions and analyze by TLC to identify those containing the pure product. Combine pure fractions and remove the solvent under reduced pressure.

References

• Grokipedia. (n.d.). Chichibabin reaction.
• Bruice, P. Y. (n.d.). 26.4 The Chemistry of Pyridine. In Organic Chemistry.
• Al-Warhi, T., et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Molecules, 27(15), 4944.
• Fiveable. (2025). Chichibabin Reaction: Organic Chemistry II Study Guide.
• Wikipedia. (n.d.). Chichibabin reaction.
• Bergstrom, F. W. (1940). Sodium Amide. Organic Syntheses, 20, 86.
• Katritzky, A. R., et al. (2009). A mild, catalyst-free synthesis of 2-aminopyridines. Arkivoc, 2010(1), 16-26.
• Si, Y-K., et al. (2020). Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles. Chinese Journal of Organic Chemistry, 40(9), 2739-2756.
• Lee, Y. C. (1995). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 232(1), 65-8.
• BenchChem. (2025). Technical Support Center: Troubleshooting Buchwald-Hartwig Amination of 2-Bromopyridines.
• Chemistry LibreTexts. (2023). Chichibabin Reaction.
• Princeton University Environmental Health and Safety. (n.d.). Sodium Amide.
• BenchChem. (2025). A Comparative Guide to the Synthetic Routes of Substituted 2-Aminopyridines.
• Wikipedia. (n.d.). Sodium amide.
• UCLA Department of Chemistry and Biochemistry. (n.d.). Illustrated Glossary of Organic Chemistry - Chichibabin reaction.
• Movassaghi, M., & Schmidt, M. A. (2010). General and Mild Preparation of 2-Aminopyridines. Organic Letters, 12(22), 5342–5344.
• GalChimia. (2020). Easy Access to 2-Aminopyridines.
• Wang, C., et al. (2018). Synthesis of 2-Aminopyridines via a Base-Promoted Cascade Reaction of N-Propargylic β-Enaminones with Formamides. The Journal of Organic Chemistry, 83(9), 5036–5045.
• BenchChem. (2025). How to remove unreacted 2-aminopyridine from product.
• Abramovitch, R. A., & Helmer, F. (1983). Chichibabin reaction. U.S.
• Kumar, S., et al. (2012). A simple synthesis of aminopyridines: use of amides as amine source. Journal of the Brazilian Chemical Society, 23(4), 768-774.
• Wang, D., et al. (2019). Revisiting the Chichibabin reaction: C2-amination of pyridines with a NaH-iodide composite. Organic & Biomolecular Chemistry, 17(30), 7171-7175.
• Wang, Y., et al. (2012). Synthesis method of 2-amino pyridine compounds.
• Bersworth, F. C. (1953). Preparation of 2-aminopyridine and 2-aminoquinoline. U.S.
• Occupational Safety and Health Administration. (n.d.). Aminopyridines (2-, 3-, and 4-Aminopyridine). OSHA Method PV2143.
• Douglas, C. J., & Pan, C. (2018). Mild, general and regioselective synthesis of 2-aminopyridines from pyridine N-oxides via 2-pyridylpyridinium salts. Morressier.
• Scientific Update. (2018). The Chichibabin amination reaction.
• Teo, Y. C., et al. (2021). C2 Amination of Pyridine with Primary Amines Mediated by Sodium Hydride in the Presence of Lithium Iodide. Organic Syntheses, 98, 203-221.

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Technical Support Center: Troubleshooting the Synthesis of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine

Welcome to the Advanced Technical Support Hub. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered when synthesizing 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine —a highly privileged building block frequently utilized in the development of kinase inhibitors.

Synthesizing this molecule requires navigating complex chemoselectivity issues, stereochemical inversions, and sensitive catalytic cycles. This guide bypasses generic advice, focusing instead on the strict causality of side reactions and providing self-validating protocols to ensure your experimental success.

Visualizing the Synthetic Landscape

To troubleshoot effectively, we must first map the two primary synthetic strategies—Route A (SNAr + Reduction) and Route B (Mitsunobu Etherification) —and pinpoint exactly where the chemical logic breaks down.

Figure 1: Synthetic pathways and side reactions for 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine.

Module 1: The SNAr & Reduction Pathway (Route A)

This is the industry-standard route due to its scalability and stereoretention, but it requires strict control of the microenvironment.

FAQ 1.1: During the SNAr step, my yield is low, and I isolate a highly polar yellow byproduct. What is happening? The Causality: You are observing the formation of 5-hydroxy-2-nitropyridine. The 5-fluoro position of 5-fluoro-2-nitropyridine is exceptionally electrophilic due to the strong electron-withdrawing nature of the para-like nitro group[1]. If your solvent (e.g., DMF) or base contains trace water, hydroxide ions are generated in situ. Hydroxide is a highly mobile, unhindered nucleophile that rapidly outcompetes the bulkier secondary alkoxide of tetrahydrofuran-3-ol, leading to a Meisenheimer complex that expels fluoride to form the stable phenoxide[1]. The Fix: Enforce absolute anhydrous conditions. Perform a Karl Fischer titration on your solvent prior to the reaction (must be <50 ppm H₂O).

FAQ 1.2: My nitro reduction stalls, and the reaction mixture turns a persistent orange/yellow instead of colorless. Why? The Causality: The catalytic hydrogenation of nitroarenes proceeds sequentially: Nitro → Nitroso → Hydroxylamine → Amine[2]. The final cleavage of the N–O bond in the hydroxylamine intermediate has a high activation barrier. If your hydrogen pressure drops, or if the Pd/C catalyst surface is partially poisoned by trace halide ions (from the previous SNAr step), the catalytic cycle stalls at the hydroxylamine stage, which presents as a vibrant yellow/orange coloration[2]. The Fix: Increase H₂ pressure to 40-50 psi. If the catalyst is poisoned, filter the mixture through Celite, add fresh Pd/C, or switch to a non-contact hydrogenation setup[2].

Module 2: The Mitsunobu Pathway (Route B)

This route is direct but notorious for side reactions due to the ambident nature of the 2-aminopyridine core.

FAQ 2.1: I am getting a complex mixture of products, and NMR shows alkylation on the nitrogen. How do I prevent this? The Causality: 2-Amino-5-hydroxypyridine is an ambident nucleophile. While O-alkylation is desired, the exocyclic amino group and the ring nitrogen can also attack the alkoxyphosphonium intermediate. If the pKa of the hydroxypyridine is not perfectly matched to the reaction conditions, or if the oxygen is sterically hindered, N-alkylation outcompetes O-alkylation, leading to N-alkylated pyridones or aminopyridines[3]. The Fix: Protect the 2-amino group (e.g., as a Boc or Phthalimide derivative) prior to the Mitsunobu reaction to eliminate its nucleophilicity, or pivot to Route A.

FAQ 2.2: My yield is terrible, and I smell a volatile, ether-like odor during the reaction. What is the side reaction? The Causality: You are experiencing the E2 elimination of tetrahydrofuran-3-ol to form 2,3-dihydrofuran. Because tetrahydrofuran-3-ol is a secondary alcohol, the resulting alkoxyphosphonium ion is sterically congested. If the hydroxypyridine nucleophile is too bulky or not acidic enough to rapidly displace the phosphine oxide, the basic azodicarboxylate anion (e.g., DIAD-H⁻) abstracts an adjacent proton, driving an elimination pathway instead of the desired SN₂ substitution[4]. The Fix: Pre-form the betaine intermediate at 0 °C before adding the alcohol, or use a more reactive phosphine/azodicarboxylate combination[4].

Quantitative Data Comparison

Parameter	Route A: SNAr + Reduction	Route B: Mitsunobu Etherification
Typical Overall Yield	65 – 80%	20 – 45%
Chemoselectivity	Excellent (O-alkylation only)	Poor (O- vs N-alkylation competition)
Stereochemical Outcome	100% Retention of Configuration	>95% Inversion of Configuration
Primary Side Reaction	Hydroxylamine stalling (Reduction)	E2 Elimination to Dihydrofuran
Process Scalability	High (Kilogram scale)	Low (Atom economy issues, chromatography)

Self-Validating Experimental Protocols

A robust protocol must verify its own success at every step. Do not proceed to the next phase unless the validation checkpoint is cleared.

Protocol A: SNAr + Catalytic Reduction (Recommended)

Step 1: Alkoxide Formation

• Dissolve 1.1 eq of tetrahydrofuran-3-ol in anhydrous DMF (Karl Fischer <50 ppm).

• Cool to 0 °C and portion-wise add 1.2 eq of NaH (60% dispersion in mineral oil).

• Validation Checkpoint: Monitor H₂ gas evolution via a bubbler. The system validates complete alkoxide formation when bubbling completely ceases (typically 30–45 mins). Do not proceed until this mechanical signal stops; unreacted NaH will trigger side reactions.

Step 2: SNAr Addition

• Add 1.0 eq of 5-fluoro-2-nitropyridine dropwise to the alkoxide solution. Stir at room temperature for 2 hours.

• Validation Checkpoint: Perform TLC (3:1 Hexanes/EtOAc). The highly UV-active starting material (Rf ~0.6) must be fully converted to the product (Rf ~0.4). A baseline spot indicates hydrolysis to the phenoxide. Quench with ice water and extract with EtOAc.

Step 3: Nitro Reduction

• Dissolve the purified intermediate in MeOH. Add 10% Pd/C (0.1 eq by weight).

• Purge the vessel with N₂, then introduce H₂ gas via a balloon or Parr shaker (40 psi).

• Validation Checkpoint: Track H₂ consumption using a mass flow meter or burette. The reaction is complete only when exactly 3 molar equivalents of H₂ are consumed. If uptake stops at ~2 equivalents, the reaction has stalled at the hydroxylamine intermediate. Filter through Celite and concentrate to yield the target amine.

Protocol B: Mitsunobu Etherification (Alternative)

Step 1: Betaine Formation

• Dissolve 1.2 eq of PPh₃ and 1.0 eq of 2-amino-5-hydroxypyridine in anhydrous THF. Cool strictly to 0 °C.

• Add 1.2 eq of DIAD dropwise over 15 minutes.

• Validation Checkpoint: Observe the colorimetric shift. The solution should transition from a vibrant yellow to a clear/pale complex as the reactive betaine forms.

Step 2: Etherification

• Slowly add 1.2 eq of tetrahydrofuran-3-ol. Allow the reaction to warm to room temperature and stir for 12 hours.

• Validation Checkpoint: Post-reaction, analyze the crude mixture via ¹H NMR before workup. The presence of multiplet peaks at δ 4.5–6.5 ppm validates that E2 elimination to dihydrofuran has occurred, indicating that the nucleophile was too sterically hindered.

References

• Specific N-Alkylation of Hydroxypyridines Achieved by a Catalyst- and Base-Free Reaction with Organohalides The Journal of Organic Chemistry (ACS Publications)3[3]

• Anomeric modification of carbohydrates using the Mitsunobu reaction Beilstein Journal of Organic Chemistry (via PMC)4[4]

• Selective Reduction of Nitroarenes via Noncontact Hydrogenation Journal of the American Chemical Society 2[2]

• A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution Molecules (MDPI) 1[1]

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Technical Support Center: Optimization of Antimicrobial Testing Protocols for Hydrophobic Compounds

Welcome to the Technical Support Center for antimicrobial susceptibility testing (AST) of hydrophobic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges posed by water-insoluble molecules. The premature dismissal of potentially valuable drug candidates due to methodological artifacts is a significant bottleneck in antimicrobial discovery. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to ensure your experimental protocols are robust, reproducible, and yield accurate data.

Troubleshooting Guide

This section addresses specific, common issues encountered during the antimicrobial testing of hydrophobic compounds in a question-and-answer format.

Question 1: I'm observing compound precipitation in my broth microdilution assay. How can I be sure my Minimum Inhibitory Concentration (MIC) is accurate?

Answer:

Causality: Precipitation occurs when the concentration of the hydrophobic compound exceeds its solubility limit in the aqueous test medium. This is often exacerbated when the stock solution in an organic solvent is diluted into the broth.

Step-by-Step Troubleshooting Protocol:

• Visual Inspection: Carefully inspect your microtiter plates before and after incubation. Look for visible precipitates, which can appear as cloudiness, crystals, or a film at the bottom of the wells. Use a light source and view the plate from multiple angles.

• Solvent Control Validation: Ensure the final concentration of your solvent is not contributing to turbidity or inhibiting microbial growth. Run a solvent control with the highest concentration of solvent used in your assay and the microbial inoculum. There should be no inhibition of growth in this well.

• Reduce Final Solvent Concentration: The primary strategy is to minimize the final concentration of the organic solvent in the assay. While Dimethyl sulfoxide (DMSO) is a powerful and commonly used solvent, its concentration should ideally be kept at or below 2% (v/v) in the final assay volume, as higher concentrations can inhibit the growth of many bacterial species.

• Employ Surfactants (with caution): For some highly lipophilic compounds, the addition of a non-ionic surfactant like Tween 80 can help maintain solubility and prevent adsorption to plastic surfaces. However, it's crucial to perform control experiments to ensure the surfactant itself does not possess antimicrobial activity or potentiate the effect of the test compound. The joint CLSI-EUCAST Polymyxin Breakpoints Working Group advises against the routine use of surfactants like Polysorbate 80 due to potential synergistic effects.

• Consider Alternative Solubilization Strategies: If precipitation persists, explore other solubilization methods such as the use of cyclodextrins or formulating the compound in a lipid emulsion. These approaches require careful validation to ensure the formulation components do not interfere with the assay.

Question 2: My agar diffusion assay (disk diffusion or well diffusion) is yielding inconsistent or no zones of inhibition for my hydrophobic compound. What's going wrong?

Answer:

Agar-based diffusion methods are generally not recommended for hydrophobic compounds due to their poor diffusion through the hydrophilic agar matrix.

Causality: The fundamental principle of agar diffusion assays is the radial diffusion of the antimicrobial agent from a point source, creating a concentration gradient. Hydrophobic molecules have limited mobility in the aqueous environment of the agar gel, leading to several problems:

• Poor Diffusion: The compound remains concentrated at the application site and fails to diffuse effectively into the surrounding agar.

• Precipitation: The compound may precipitate on the disk or at the edge of the well, preventing any significant diffusion.

• Compound Binding: Hydrophobic compounds can bind to the polysaccharide components of the agar, further reducing their bioavailability.

Recommended Action:

The broth microdilution method is the most reliable and widely accepted technique for determining the MIC of hydrophobic compounds. This method circumvents the challenges of diffusion in a solid medium by testing the compound in a liquid culture.

If an agar-based method must be used for screening purposes, consider the following modifications, but interpret the results with extreme caution:

• Solvent Evaporation: When preparing disks, dissolve the compound in a volatile solvent (e.g., ethanol, acetone). After applying the solution to the disk, ensure the solvent has completely evaporated before placing the disk on the inoculated agar. This minimizes the direct antimicrobial effect of the solvent.

• Inclusion of a Surfactant in the Agar: Incorporating a low concentration of a non-inhibitory surfactant into the agar medium can sometimes improve the diffusion of hydrophobic compounds. This requires extensive validation.

Question 3: I'm concerned that the solvent I'm using (e.g., DMSO, ethanol) is affecting the bacteria and interfering with my MIC results. How do I control for this?

Answer:

This is a valid and critical concern. Organic solvents like DMSO, ethanol, and methanol can have their own antimicrobial effects at certain concentrations, which can vary depending on the microbial species. It is essential to determine the highest non-inhibitory concentration of the solvent for each organism being tested.

Experimental Workflow for Solvent Tolerance Testing:

Data Interpretation: The highest concentration of the solvent that does not inhibit visible growth is the maximum allowable concentration for your MIC assays with that specific organism. For many common bacterial pathogens, DMSO concentrations up to 2% are often non-inhibitory, while for some fungi like Candida glabrata, the inhibitory concentration of DMSO may be as low as 2.5%.

Solvent	Recommended Max Final Concentration (v/v)	Notes
DMSO	≤ 2%	Generally well-tolerated by many bacteria up to this concentration. Some fungi may be more sensitive.
Ethanol	≤ 5%	Can have significant antimicrobial effects at lower concentrations than DMSO for some organisms.
Methanol	≤ 5%	Similar to ethanol, requires careful validation.

This table provides general guidelines. It is imperative to empirically determine the tolerance for your specific microbial strains.

Frequently Asked Questions (FAQs)

Q1: What is the recommended standard method for determining the MIC of hydrophobic compounds?

A1: The broth microdilution (BMD) method is the gold standard reference assay for antimicrobial susceptibility testing. This method is recommended by both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). It involves a serial two-fold dilution of the antimicrobial compound in a liquid growth medium within a 96-well microtiter plate, which is then inoculated with a standardized suspension of the test microorganism. The MIC is the lowest concentration of the compound that inhibits visible growth after incubation.

Q2: How should I prepare my stock solution of a hydrophobic compound?

A2: Prepare a high-concentration stock solution of your compound in 100% DMSO. The concentration should be high enough (e.g., 100x the highest desired final concentration) to ensure that when it is diluted into the test medium, the final DMSO concentration remains below the inhibitory level (typically ≤2%). Ensure the compound is completely dissolved in the stock solution before proceeding with serial dilutions.

Q3: Can I use tissue culture-treated microplates for my broth microdilution assays?

A3: It is generally recommended to avoid tissue culture (TC)-treated plates . These plates have a modified surface to promote cell adhesion, which can increase the non-specific binding of hydrophobic or amphiphilic compounds. This binding depletes the amount of free drug in the medium available to act on the microorganisms, potentially leading to falsely elevated MIC values. Standard, non-binding polystyrene (NBS) plates are a better choice for many lipophilic antibiotics.

Q4: What controls are essential to include in my broth microdilution assay for a hydrophobic compound?

A4: A robust experimental design requires the inclusion of several key controls in every assay:

• Sterility Control: Broth only, no inoculum. This well should remain clear and confirms the sterility of your medium and aseptic technique.

• Growth Control (Negative Control): Broth plus inoculum. This well should show robust turbidity and confirms the viability of the inoculum and its ability to grow in the test medium.

• Solvent Control: Broth, inoculum, and the highest concentration of solvent used in the assay. This well should show growth comparable to the Growth Control and confirms that the solvent itself is not inhibiting microbial growth.

• Positive Control: Broth, inoculum, and a known, water-soluble antibiotic (e.g., ampicillin, vancomycin). This control validates the susceptibility of the test organism to a standard antimicrobial agent.

Q5: Are there any alternatives to broth microdilution for high-throughput screening of hydrophobic compounds?

A5: While broth microdilution is the gold standard, for initial high-throughput screening (HTS), some researchers adapt the method to a 384-well format to conserve compound and reagents. This requires miniaturization and validation to ensure that factors like evaporation and altered surface area-to-volume ratios do not significantly impact the results. Another approach is to use colorimetric or fluorometric cell viability assays (e.g., using resazurin) as a readout for microbial growth, which can provide a more quantitative measure of inhibition than visual inspection alone. However, any hits from HTS should always be confirmed using the standard CLSI/EUCAST broth microdilution protocol.

References

• Wadhwani, T., Desai, K., Patel, D., Dube, T., & Kothari, V. (2008). Effect of various solvents on bacterial growth in context of determining MIC of various antimicrobials. The Internet Journal of Microbiology.
• BenchChem. (2025). Application Note and Protocol: Testing the Antimicrobial Activity of Hydrophobic Compounds. BenchChem.

• Liu, J., Zhang, H., Zhang, L., Li, T., Liu, N., & Liu, Q. (2023). Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing. PeerJ, 11, e16368. [Link]

• Espinel-Ingroff, A., et al. (2012). Comparison of Dimethyl Sulfoxide and Water as Solvents for Echinocandin Susceptibility Testing by the EUCAST Methodology. Journal of Clinical Microbiology, 50(9), 3018-3023. [Link]

• Wadhwani, T., et al. (2008). Effect of various solvents on bacterial growth in context of determining MIC of various antimicrobials. Semantic Scholar. [Link]

• Savić, A. G., et al. (2021). Challenges to Antimicrobial Susceptibility Testing of Plant-derived Polyphenolic Compounds. Arhiv za farmaciju, 71(1), 4-21. [Link]

• Espinel-Ingroff, A., et al. (2012). Comparison of Dimethyl Sulfoxide and Water as Solvents for Echinocandin Susceptibility Testing by the EUCAST Methodology. Antimicrobial Agents and Chemotherapy, 56(9), 4869-4874. [Link]

• Rojo-Molinero, E., et al. (2020). Antibacterial activity testing methods for hydrophobic patterned surfaces. Scientific Reports, 10(1), 10645. [Link]

• Gallagher, L. A., et al. (2019). Effects of Microplate Type and Broth Additives on Microdilution MIC Susceptibility Assays. Antimicrobial Agents and Chemotherapy, 63(3), e02194-18. [Link]

• BenchChem. (2025).

• Poirel, L., Jayol, A., & Nordmann, P. (2017). Polymyxins: antibacterial activity, susceptibility testing, and resistance mechanisms encoded by plasmids or chromosomes. Clinical microbiology reviews, 30(2), 557-596. [Link]

• Rojo-Molinero, E., et al. (2020). Antibacterial activity testing methods for hydrophobic patterned surfaces. Research Square. [Link]

• Rojo-Molinero, E., et al. (2021). Antibacterial activity testing methods for hydrophobic patterned surfaces. Journal of Microbiological Methods, 184, 106202. [Link]

• INTEGRA Biosciences. (2021). Antimicrobial susceptibility tests: A comprehensive review of the most commonly used methods. INTEGRA Biosciences. [Link]

• Khan, R., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Heliyon, 9(10), e20753. [Link]

• Yoshimura, F., et al. (2023). A simple method for evaluating the antimicrobial capacity of insoluble powdered inorganic materials. Materials Chemistry and Physics, 312, 128689. [Link]

• Vitanza, L., et al. (2022). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. Molecules, 27(7), 2115. [Link]

• CLSI & EUCAST. (2025). CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing. Clinical and Laboratory Standards Institute. [Link]

• bioRxiv. (2025). Optimizing Antimicrobial Susceptibility Testing: Cost and Environmental Benefits of MIC Volume Reduction. bioRxiv. [Link]

• Hanifah, S., Ball, P. A., & Kennedy, R. A. (2025). Nature of precipitation resulted from intravenous drugs incompatibility. Journal of Pharmaceutical and Biomedical Analysis, 269, 116892. [Link]

• Schwalbe, R., et al. (2007). Antimicrobial Susceptibility Testing Protocols. CRC press.

• Rojo-Molinero, E., et al. (2020). Antibacterial activity testing methods for hydrophobic patterned surfaces. Scientific reports, 10(1), 1-12. [Link]

• Martin, N. I., et al. (2023). Impacts of Hydrophobic Mismatch on Antimicrobial Peptide Efficacy and Bilayer Permeabilization. International Journal of Molecular Sciences, 24(22), 16362. [Link]

• Li, P., & Zhao, L. (2010). In vitro methods to assess drug precipitation. Journal of pharmaceutical and biomedical analysis, 52(5), 723-731. [Link]

• ResearchGate. (2022). How can I inhibit the Precipitation of Poorly Water-Soluble Drugs from syrup Formulations. ResearchGate. [Link]

• Khatri, N., et al. (2021). Optimal Balance of Hydrophobic Content and Degree of Polymerization Results in a Potent Membrane-Targeting Antibacterial Polymer. ACS omega, 6(50), 34693-34702. [Link]

• Githii, S., et al. (2016). Comparison of Clinical

"refining purification techniques for polar pyridine derivatives"

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific, often frustrating challenges associated with purifying polar pyridine derivatives.

Because of their basic nitrogen atom, high polarity, and potential for complexation, these compounds rarely behave well under standard chromatographic conditions. This guide is structured to explain the causality behind these failures and provide self-validating, step-by-step protocols to ensure your purification workflows are robust and reproducible.

FAQ Section 1: Normal Phase Chromatography & Silica Tailing

Q: Why do my polar pyridine derivatives streak extensively on standard silica gel, and how can I establish a permanent fix? A: The Causality: The basic nitrogen of the pyridine ring (typical pKa ~5.2) acts as a strong hydrogen bond acceptor. When it encounters the acidic silanol groups (Si-OH, pKa ~4.5–6.5) on bare silica gel, it undergoes secondary ion-exchange interactions[1]. This heterogeneous binding landscape causes the analyte to continuously adsorb and desorb at different rates, leading to severe peak tailing, streaking, and poor recovery.

The Solution: You must neutralize the stationary phase or alter its surface chemistry.

• Mobile Phase Modifiers: Adding a volatile competitive base, such as Triethylamine (TEA) or Ammonium Hydroxide (NH₄OH), at 0.1–2% (v/v) "deactivates" the acidic silanols ()[1]. The modifier saturates the active sites, allowing the pyridine derivative to partition primarily based on polarity rather than secondary ionic interactions.

• Amine-Functionalized Silica: If streaking persists or removing TEA post-purification is problematic, switch to an amine-functionalized silica column (e.g., aminopropyl bonded phase). The immobilized amino group provides a slightly basic surface (pKa ~9.8) that repels the basic pyridine nitrogen, yielding sharp, symmetrical peaks without the need for basic modifiers in the eluent ()[2].

Self-Validation Check: To confirm if your compound is degrading on bare silica rather than just tailing, run a 2D TLC plate . Spot the sample, run it in one dimension, dry it, and run it again perpendicularly. If the compound appears as a single spot on the diagonal, it is stable. If off-diagonal spots appear, the pyridine is actively degrading on the silica[3], dictating an immediate switch to alumina or amine-functionalized phases.

FAQ Section 2: Reversed-Phase (RP-HPLC) & HILIC for High Polarity

Q: My pyridine derivative is highly polar and elutes in the void volume on a standard C18 column. How do I increase retention while maintaining good peak shape? A: The Causality: Traditional reversed-phase (RP) chromatography relies on hydrophobic partitioning. Highly polar pyridines lack sufficient hydrophobicity to partition into the C18 chains. Furthermore, if the mobile phase pH is below their pKa, they become protonated and even more hydrophilic.

The Solution: You have two primary strategies depending on the compound's LogP:

• High-pH RP-HPLC (The 2-pH Rule): To deprotonate an amine and increase its hydrophobicity, adjust the mobile phase pH to at least two units above the amine's pKa ()[4]. For a pyridine (pKa ~5.2), using a pH 8.0 ammonium bicarbonate buffer ensures the compound is in its neutral free-base form, significantly increasing retention on a pH-stable hybrid C18 column.

• Hydrophilic Interaction Liquid Chromatography (HILIC): If the compound remains unretained even at high pH, HILIC is the definitive solution. HILIC operates as an "aqueous normal phase," utilizing a polar stationary phase and a highly organic mobile phase (typically >70% Acetonitrile)[5]. The retention mechanism is driven by the partitioning of the polar pyridine into a water-enriched layer immobilized on the stationary phase surface ()[6].

Quantitative Data: Mobile Phase Modifier Selection

Choosing the right modifier is critical for both chromatography and post-purification recovery.

Modifier	Typical Conc.	pKa	Volatility / Removal	Primary Application
Triethylamine (TEA)	0.1 - 2.0% (v/v)	10.7	Moderate (b.p. 89°C)	Normal phase silica deactivation
Ammonium Hydroxide	1.0 - 2.0% (v/v)	9.2	High (gas in solution)	Normal phase, highly polar amines
Ammonium Formate	10 - 20 mM	3.8 (FA)	High (sublimes under vac)	HILIC / LC-MS aqueous buffer
Ammonium Bicarbonate	10 - 20 mM	10.3	High (sublimes under vac)	High-pH RP-HPLC

Experimental Protocols: Step-by-Step Methodologies

Protocol 1: Preparation of an Ammonia-Deactivated Silica Flash Column

Ammonia is preferred over TEA for highly polar pyridines as it is easier to evaporate post-purification.

• Solvent Preparation: In a fume hood, prepare your polar eluent component (e.g., Methanol) containing 1–2% (v/v) concentrated Ammonium Hydroxide (NH₄OH)[1].

• Slurry Preparation: Combine bare silica gel with your non-polar solvent (e.g., Dichloromethane) and a small amount of the ammonia-modified polar solvent to form a homogenous slurry.

• Column Packing & Equilibration: Pour the slurry into the column. Pass at least 3 column volumes (CV) of the initial mobile phase (e.g., 95:5 DCM:MeOH with 1% NH₄OH) to fully saturate and deactivate the acidic silanols.

• Sample Loading: Dissolve the crude pyridine derivative in a minimum volume of the initial mobile phase. Apply evenly to the column head.

• Elution & Recovery: Run the gradient. Evaporate fractions under reduced pressure. Self-Validation Check: Pyridines can be volatile. If you experience low recovery, spike a blank solvent sample with your pure compound just before the evaporation step. If recovery is high, the loss happened during chromatography; if low, optimize your rotary evaporator settings (lower temp, gentle vacuum)[3].

Protocol 2: HILIC Method Development for Ultra-Polar Pyridines

For compounds that fail on C18 and streak on normal phase.

• Column Selection: Select an unbonded bare silica or amide-functionalized HILIC column ()[7].

• Mobile Phase Preparation:

  • Solvent A (Weak): 100% Acetonitrile (LC-MS grade).

  • Solvent B (Strong): 10 mM Ammonium Formate buffer, strictly aqueous, adjusted to pH 3.0 or 5.0. (Note: Buffer salt is critical to ensure reproducible hydration of the stationary phase).

• Equilibration (Critical Step): Flush the column with 50:50 A:B to hydrate the pores, then equilibrate with the starting conditions (e.g., 95% A / 5% B) for at least 20 CVs. HILIC requires significantly longer equilibration than RP-HPLC.

• Sample Diluent: Dissolve the sample in a diluent matching the starting mobile phase (high organic). Injecting samples dissolved in high water content will distort the partition layer and cause severe peak fronting.

• Gradient Execution: Run a shallow gradient from 95% A down to 60% A. Polar pyridines will elute as the aqueous (strong solvent) concentration increases.

Purification Strategy Visualization

Caption: Decision tree for selecting the optimal purification strategy for polar pyridine derivatives.

References

• Stability-indicating hydrophilic interaction liquid chromatography method for highly polar and basic compounds. Source: PubMed (NIH). URL: [Link]

• Chromatography for Very Polar Basic Compounds. Source: Waters Corporation. URL:[Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? Source: Biotage. URL:[Link]

• RediSep Amine Functionalized Column Application Note. Source: Teledyne ISCO. URL:[Link]

• Chapter 6: Shell Particle and UHPLC Technologies for Fast Analysis of Polar Compounds in the HILIC Mode. Source: Royal Society of Chemistry. URL:[Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 4. biotage.com [biotage.com]
• 5. lcms.cz [lcms.cz]
• 6. books.rsc.org [books.rsc.org]
• 7. Stability-indicating hydrophilic interaction liquid chromatography method for highly polar and basic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Inconsistent Results in Anticancer Assays with Pyridine Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to help you navigate the common challenges associated with using pyridine-containing compounds in anticancer assays. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to diagnose and resolve inconsistencies in your experiments.

Pyridine and its derivatives are a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents.[1][2] However, their unique physicochemical properties can introduce variability into biological assays. This guide provides a structured approach to identifying and mitigating these issues, ensuring the integrity and reproducibility of your results.

Troubleshooting Guide: A Mechanistic Approach

Inconsistent data is often a symptom of an underlying issue with compound stability, solubility, or unintended interactions with the assay system. This section addresses the most common problems in a question-and-answer format.

Q1: I'm seeing high well-to-well variability and my IC50 values are not reproducible. What's the most likely cause?

This is the most frequent complaint, and it almost always points to issues with the compound's behavior in the aqueous assay medium. The primary suspect is poor solubility and precipitation.

The Causality: While pyridine itself is water-miscible, many anticancer pyridine derivatives are complex, lipophilic molecules with poor aqueous solubility.[3][4] You might prepare a clear, high-concentration stock in 100% DMSO, but upon dilution into your aqueous cell culture medium, the compound crashes out of solution. This is the difference between thermodynamic and kinetic solubility.[3] The resulting precipitate is not evenly distributed across the plate, leading to significant well-to-well differences in the actual concentration of the compound available to the cells.

Troubleshooting Workflow:

• Visual Inspection: After adding your compound to the assay plate, inspect the wells under a microscope. Look for crystalline structures or amorphous precipitate. Do this immediately after dosing and again after several hours of incubation.

• Solubility Assessment: Before running a full assay, perform a simple kinetic solubility test. This will save you significant time and resources. A detailed protocol is provided in the "Key Experimental Protocols" section.

• Optimize Your Formulation: If solubility is confirmed as the issue, you cannot proceed with the assay as is. You must reformulate. Options include:

  • Using Co-solvents: While common, increasing the final percentage of solvents like DMSO or ethanol can introduce its own toxicity and artifacts. Always run a vehicle control with the equivalent solvent concentration.

  • pH Adjustment: For pyridine compounds with ionizable groups, adjusting the pH of the medium can dramatically improve solubility.[3][5] However, you must ensure the pH remains within a physiologically acceptable range for your cells (typically pH 7.2-7.4).

  • Formulation with Excipients: For poorly soluble compounds, using solubilizing agents like cyclodextrins can be highly effective.[3] These agents form inclusion complexes with the hydrophobic molecule, increasing its apparent solubility.[3]

Data Presentation: Solubility of a Model Pyridine Compound

The table below illustrates how different formulation strategies can impact the measured solubility of a hypothetical lipophilic pyridine derivative.

Formulation Strategy	Solvent System	Maximum Visual Solubility (µM)	Observations
Standard Dilution	1% DMSO in PBS	< 5 µM	Immediate, heavy precipitation observed.
pH Adjustment	1% DMSO in PBS, pH 6.5	25 µM	Precipitation observed above 25 µM.
Co-Solvent	5% Ethanol, 1% DMSO in PBS	40 µM	Clear solution up to 40 µM.
Cyclodextrin	1% HP-β-CD, 1% DMSO in PBS	> 100 µM	No precipitation observed at tested concentrations.

Q2: My compound is active in short-term assays (e.g., 24h) but loses activity in longer-term assays (e.g., 72h). Why?

This pattern strongly suggests your compound is unstable under the conditions of your cell culture assay. The initial activity is real, but the compound degrades over time, reducing the effective concentration and leading to an apparent loss of efficacy.

The Causality: Several factors can contribute to the instability of pyridine derivatives:

• Oxidation: 1,4-dihydropyridine (1,4-DHP) scaffolds, common in some drug classes, are highly susceptible to oxidation, converting them into their inactive pyridine forms.[6][7] This can be catalyzed by cellular enzymes (e.g., cytochrome P-450) or occur spontaneously in the presence of oxygen and light.[8][9]

• pH-Dependent Hydrolysis: The stability of your compound can be highly dependent on the pH of the culture medium.[5][10] Pyridinium derivatives, for instance, can exhibit lower stability in alkaline media.[11] As cells metabolize, they can slightly alter the local pH of the medium, potentially accelerating degradation.

• Photoreactivity: Some aromatic compounds, including pyridine derivatives, can be photoreactive.[12] Exposure to ambient light during incubation or plate handling can lead to photochemical degradation.[13][14]

Troubleshooting Workflow:

• Assess Compound Stability: The most direct way to test this is to incubate your compound in the complete cell culture medium (with serum) for the full duration of your assay (e.g., 72 hours) in the absence of cells. At various time points (0, 24, 48, 72h), take an aliquot and analyze the concentration of the parent compound using HPLC or LC-MS. A significant decrease confirms instability.[15]

• Control Light Exposure: Repeat key experiments while minimizing light exposure. Use plates with opaque walls, cover the incubator, and work under low-light conditions during plate setup. If this resolves the issue, photoreactivity is the culprit.

• Evaluate Structural Liabilities: Examine the structure of your compound. Does it contain a 1,4-dihydropyridine ring or other motifs known to be unstable? This can help you anticipate and diagnose these issues.

Visualization: Key Pathways of Compound Instability

This diagram illustrates the primary environmental factors that can lead to the degradation of a pyridine-based anticancer agent.

Caption: Environmental factors leading to compound degradation.

Q3: My compound shows potent activity in a cell viability assay (e.g., MTT), but this doesn't correlate with other assays like apoptosis or cell cycle analysis. What is happening?

This is a classic case of assay interference. Your compound is likely interacting directly with the assay reagents, generating a false signal that does not reflect the true biological state of the cells.

The Causality: Tetrazolium-based assays (MTT, MTS, XTT) rely on the enzymatic reduction of a tetrazolium salt to a colored formazan product by metabolically active cells.[16] However, this reduction can be hijacked:

• Direct Chemical Reduction (False Positive): Certain compounds, particularly those with antioxidant properties or free thiol groups, can directly reduce the tetrazolium salt in a cell-free environment.[16][17] This creates a color change independent of cell viability, making a toxic compound appear safe or even proliferative.

• Formazan Degradation (False Negative): Conversely, some compounds, especially photosensitizers, can accelerate the degradation of the purple formazan product once it's formed.[13][14] This leads to a loss of signal, making a non-toxic compound appear cytotoxic.

• Metal Chelation: The pyridine nitrogen can chelate metal ions essential for enzyme function.[18][19] If your assay relies on a metalloenzyme, your compound could be inhibiting the assay machinery itself, rather than a cellular anticancer target.

Troubleshooting Workflow:

• Run a Cell-Free Control: This is the most critical experiment to perform. Set up wells containing complete culture medium and your compound at various concentrations, but without any cells. Add the MTT/MTS reagent and incubate as you would for a normal assay. If you see a color change, your compound is directly reducing the reagent. A detailed protocol is provided below.

• Switch to an Orthogonal Assay: If interference is confirmed, you cannot trust the data from that assay. Switch to a viability assay with a different detection principle, such as measuring cellular ATP content (e.g., CellTiter-Glo®), which is less susceptible to redox interference.[17]

• Consider Compound Aggregation: At high concentrations, planar molecules can form colloidal aggregates that non-specifically inhibit proteins, leading to false positives.[20][21] This can often be detected by a very steep IC50 curve. Including a non-ionic detergent like Triton X-100 (0.01%) in the assay buffer can disrupt these aggregates.

Visualization: Decision Tree for Troubleshooting Inconsistent Results

This workflow provides a logical path to diagnose the root cause of variability in your anticancer assays.

Caption: A logical workflow for diagnosing inconsistent assay results.

Frequently Asked Questions (FAQs)

Q: Can the basicity of the pyridine ring affect my results? A: Absolutely. Pyridine is weakly basic.[22] In the acidic microenvironment of a tumor or within cellular compartments like lysosomes, the pyridine nitrogen can become protonated. This alters the compound's charge, polarity, and ability to interact with its target, potentially affecting its efficacy and cellular uptake.[23]

Q: My pyridine compound is fluorescent. Could this interfere with my assays? A: Yes. If you are using a fluorescence-based assay (e.g., some apoptosis or cell cycle assays), the intrinsic fluorescence of your compound can interfere with the readout. Always run controls with the compound alone to measure its background fluorescence at the assay's excitation/emission wavelengths. Furthermore, be aware of aggregation-caused quenching (ACQ), where fluorescence intensity decreases at higher concentrations.[24][25]

Q: What is the best way to prepare my stock solutions? A: Prepare high-concentration stock solutions in 100% anhydrous DMSO. Store them in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Before use, allow the aliquot to thaw completely and vortex thoroughly to ensure it is fully redissolved.

Key Experimental Protocols

Protocol 1: Kinetic Solubility Assessment

Objective: To determine the maximum concentration at which a compound remains soluble upon dilution from a DMSO stock into an aqueous buffer.

• Prepare Stock Solution: Create a 10 mM stock solution of your pyridine compound in 100% DMSO.

• Prepare Assay Buffer: Use the same cell culture medium (including serum) that you use for your anticancer assay.

• Serial Dilution: In a clear 96-well plate, perform a serial dilution of your compound directly in the assay buffer. Start with a high concentration (e.g., 200 µM) and perform 2-fold dilutions down to <1 µM.

• Incubation: Incubate the plate under your standard assay conditions (e.g., 37°C, 5% CO2) for a relevant period (e.g., 2 hours).

• Visual and Instrumental Analysis:

  • Visually inspect each well for signs of precipitation (cloudiness, crystals).

  • Quantitatively measure the turbidity by reading the absorbance at a high wavelength (e.g., 650 nm) on a plate reader. An increase in absorbance indicates scattering from a precipitate.

• Determine Solubility Limit: The highest concentration that remains clear (visually and by absorbance) is your approximate kinetic solubility limit. You should not exceed this concentration in your cellular assays.

Protocol 2: Cell-Free Assay Interference Test (MTT Example)

Objective: To determine if a compound directly reacts with the MTT tetrazolium salt.

• Plate Setup: In a 96-well plate, add 100 µL of complete cell culture medium to each well.

• Add Compound: Add your compound to the wells at the same concentrations you would use in your viability assay. Include a "vehicle only" control (e.g., DMSO) and a "medium only" control.

• Incubate: Incubate the plate for 1-2 hours under standard cell culture conditions.

• Add MTT Reagent: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

• Incubate Again: Incubate the plate for 2-4 hours, protected from light.

• Solubilize Formazan: Add 100 µL of solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS).

• Read Absorbance: Read the absorbance at 570 nm.

• Interpretation: If the absorbance in the wells containing your compound is significantly higher than the vehicle control wells, it indicates direct reduction of MTT and assay interference.

Data Presentation: Example Cell-Free MTT Interference Data

Compound Concentration (µM)	Absorbance at 570 nm (No Cells)	Interpretation
0 (Vehicle Control)	0.052	Baseline
1	0.055	No Interference
10	0.250	Significant Interference
50	0.890	Strong Interference

References

• Benchchem. (n.d.). Technical Support Center: Enhancing the Solubility of 2-(5-Methylhexyl)pyridine for Biological Assays. Benchchem.

• Cortese, L. M., et al. (2002). Metal chelating properties of pyridine-2,6-bis(thiocarboxylic acid) produced by Pseudomonas spp. and the biological activities of the formed complexes. Biometals, 15(2), 103-120. Retrieved from [Link]

• Estévez-Braun, A., et al. (2007). Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview. Molecules, 12(9), 2040-2055. Retrieved from [Link]

• Sarchem Labs. (2025). Pyridine in Pharmaceutical Science and Medicinal Compound Synthesis. Sarchem Labs.
• Thermo Fisher Scientific. (n.d.). Hantzsch Dihydropyridine Synthesis. Thermo Fisher Scientific.
• IJSAT. (2025). Recent Advancements in Pyridine Derivatives as Anticancer Agents. IJSAT.

• Hasan, M. B., et al. (2025). Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. Discover Chemistry. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Physicochemical, biological, and toxicological studies of pyridine and its derivatives: an in-silico approach. ResearchGate.

• Reyes-Melo, K., et al. (2023). Oxidative Aromatization of Some 1,4-Dihydropyridine Derivatives Using Pyritic Ash in Eco-Sustainable Conditions. MDPI. Retrieved from [Link]

• Gulcin, I. (2022). Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mechanism for the oxidation of Hantzsch dihydropyridines by electrogenerated superoxide in DMSO. ResearchGate. Retrieved from [Link]

• Hynninen, V. V., et al. (2008). Bioconjugation with Stable Luminescent Lanthanide(III) Chelates Comprising Pyridine Subunits. ACS Publications. Retrieved from [Link]

• Wikipedia. (n.d.). Hantzsch pyridine synthesis. Wikipedia. Retrieved from [Link]

• Nature. (2024). Synthesis and characterization of soluble pyridinium-containing copolyimides. Nature. Retrieved from [Link]

• ACS Publications. (n.d.). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors | Journal of Medicinal Chemistry. ACS Publications. Retrieved from [Link]

• ResearchGate. (n.d.). Representative Ag complexes containing py-based ligands for biological.... ResearchGate. Retrieved from [Link]

• Scholarly Publications Leiden University. (n.d.). Platinum(II) compounds with chelating ligands based on pyridine and pyrimidine. Scholarly Publications Leiden University. Retrieved from [Link]

• PubMed. (1951). [Photoreaction of pyridine in the adsorbed state]. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Counterfactual examples for pyridine derivatives. ResearchGate. Retrieved from [Link]

• University of Liverpool. (n.d.). Pyridines: properties, syntheses & reactivity. University of Liverpool.

• IntechOpen. (2024). Pharmaceutically Privileged Bioactive Pyridine Derivatives as Anticancer Agents: Synthetic Developments and Biological Applications. IntechOpen. Retrieved from [Link]

• IJNRD.org. (2024). Pyridine scaffold: its diverse biological actions. IJNRD.org. Retrieved from [Link]

• RSC Publishing. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Publishing. Retrieved from [Link]

• PubMed. (2022). Interfering with Color Response by Porphyrin-Related Compounds in the MTT Tetrazolium-Based Colorimetric Assay. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH on PI activity | Download Scientific Diagram. ResearchGate. Retrieved from [Link]

• Beilstein-Institut. (n.d.). Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission enhancement (AIEE) properties. Beilstein-Institut. Retrieved from [Link]

• PMC. (n.d.). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Cytotoxicity results of pyridine analogous in the MTT assessment. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). The Stability of Pyridine Nucleotides. ResearchGate. Retrieved from [Link]

• PMC. (n.d.). Pyridine Compounds with Antimicrobial and Antiviral Activities. PMC. Retrieved from [Link]

• Journal of Pharmaceutical and Medical Sciences. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Pharmaceutical and Medical Sciences.

• MDPI. (2022). Tricyano-Methylene-Pyridine Based High-Performance Aggregation-Induced Emission Photosensitizer for Imaging and Photodynamic Therapy. MDPI. Retrieved from [Link]

• Benchchem. (n.d.). Troubleshooting common issues in pyridine synthesis. Benchchem.

• Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments. Ibis Scientific, LLC. Retrieved from [Link]

• MDPI. (2022). Interfering with Color Response by Porphyrin-Related Compounds in the MTT Tetrazolium-Based Colorimetric Assay. MDPI. Retrieved from [Link]

• ACS Publications. (2019). Site-Selective Functionalization of Pyridinium Derivatives via Visible-Light-Driven Photocatalysis with Quinolinone | Journal of the American Chemical Society. ACS Publications. Retrieved from [Link]

• BenchChem. (2025). Mastering Cell Viability: The Chemicals That Interfere with Tetrazolium Assays (MTT/MTS). BenchChem.

• RSC Publishing. (n.d.). Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays. RSC Publishing. Retrieved from [Link]

• NCBI Bookshelf. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Retrieved from [Link]

• MDPI. (2022). Pyridine Compounds with Antimicrobial and Antiviral Activities. MDPI. Retrieved from [Link]

• Benchchem. (n.d.). Addressing aggregation-caused quenching in pyridine fluorophores. Benchchem.

• PMC. (n.d.). Identification of a novel pyridine derivative with inhibitory activity against ovarian cancer progression in vivo and in vitro. PMC. Retrieved from [Link]

• IntechOpen. (2022). Anticancer Functions of Pyridine Heterocycles. IntechOpen. Retrieved from [Link]

• ResearchGate. (n.d.). A Mini-Review on Pyridine—A Versatile Compound in the Field of Therapeutic Agents. ResearchGate. Retrieved from [Link]

• Cureus. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Cureus. Retrieved from [Link]

• PubMed. (2021). Addressing Compound Reactivity and Aggregation Assay Interferences: Case Studies of Biochemical High-Throughput Screening Campaigns Benefiting from the National Institutes of Health Assay Guidance Manual Guidelines. PubMed. Retrieved from [Link]

• PMC. (n.d.). Pyridine: the scaffolds with significant clinical diversity. PMC. Retrieved from [Link]

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"improving the stability of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine in solution"

Welcome to the technical support guide for 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on maintaining the stability of this compound in solution. Here, you will find troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Introduction

2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine is a heterocyclic compound with potential applications in medicinal chemistry and drug discovery. The stability of this molecule in solution is critical for obtaining reliable and reproducible experimental results. This guide provides insights into the potential degradation pathways and offers practical solutions to enhance its stability.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

FAQ 1: My solution of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine has changed color (e.g., turned yellow/brown). What could be the cause?

A change in solution color is often the first indicator of chemical degradation. For aminopyridine derivatives, this can be attributed to several factors, primarily oxidation.

• Plausible Cause: Oxidation. The aminopyridine ring is susceptible to oxidation, which can lead to the formation of colored byproducts.[1][2][3] The primary amino group and the pyridine nitrogen are potential sites for oxidative degradation.[3] Exposure to atmospheric oxygen, peroxides in solvents, or other oxidizing agents can initiate these reactions. Studies on similar compounds have shown that oxidation can lead to the formation of N-oxides, nitro derivatives, or other complex colored species.[2]

• Troubleshooting Steps:

  • Solvent Purity Check: Ensure you are using high-purity, peroxide-free solvents. Ethers like THF are notorious for forming peroxides over time. Test your solvent for peroxides before use.

  • Inert Atmosphere: When preparing and storing solutions, consider using an inert atmosphere. This can be achieved by purging the solvent and the headspace of your container with an inert gas like argon or nitrogen.

  • Antioxidant Addition: For some applications, the addition of a small amount of an antioxidant may be permissible. However, this should be carefully evaluated for compatibility with your downstream experiments.

FAQ 2: I'm observing unexpected peaks in my HPLC analysis. What are the likely degradation products?

The appearance of new peaks in your chromatogram is a clear sign of degradation. Based on the structure of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine, several degradation pathways are possible.

• Potential Degradation Pathways:

  • Oxidation: As mentioned, oxidation is a primary degradation route. This can lead to the formation of the corresponding N-oxide on the pyridine ring or oxidation of the amino group.[2][3]

  • Hydrolysis: The ether linkage between the pyridine and the tetrahydrofuran ring could be susceptible to hydrolysis, particularly under strong acidic or basic conditions. This would cleave the molecule into 2-amino-5-hydroxypyridine and 3-hydroxytetrahydrofuran. While the ether linkage is generally stable, it can be a point of vulnerability under harsh conditions.

  • Degradation of the Tetrahydrofuran Ring: The tetrahydrofuran (THF) moiety itself can undergo degradation. While often associated with microbial pathways, chemical oxidation can also lead to ring-opening.[4] A key, albeit potentially transient, intermediate is 2-hydroxytetrahydrofuran.[4]

• Visualizing Potential Degradation:

  Caption: Potential degradation pathways of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine.

• Troubleshooting and Identification:

  • Forced Degradation Studies: To identify the unknown peaks, perform forced degradation studies.[1] Expose your compound to acidic, basic, oxidative, thermal, and photolytic stress conditions. This will help you to generate the potential degradation products and match their retention times with the unexpected peaks in your experimental samples.

  • LC-MS/MS Analysis: Use a high-performance liquid chromatography system coupled with a mass spectrometer (HPLC-MS/MS) to get mass information about the degradation products.[3] This is a powerful technique for structural elucidation.

FAQ 3: What are the optimal storage conditions for solutions of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine?

Proper storage is crucial for preventing degradation and ensuring the longevity of your solutions.

• Recommended Storage Conditions:

Parameter	Recommendation	Rationale
Temperature	2-8 °C (Refrigerated)	Reduces the rate of chemical degradation.
Light	Protect from light	Many pyridine derivatives are light-sensitive and can undergo photolytic degradation.[3]
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes oxidative degradation.
Container	Tightly sealed, amber glass vials	Prevents solvent evaporation and exposure to light.
pH	Neutral to slightly acidic	While specific data is unavailable, aminopyridines can be more stable in their salt form, which is achieved at a lower pH.[1][2] However, strong acids or bases should be avoided.

• Solvent Selection: The choice of solvent can significantly impact stability. Consider the following:

  • Solubility: Ensure the compound is fully dissolved. Poor solubility can lead to localized high concentrations and potential for precipitation or degradation. The solubility of aminopyridines can vary significantly between solvents.[5]

  • Solvent Purity: Use high-purity, anhydrous solvents whenever possible. Water content can promote hydrolysis.

  • Avoid Reactive Solvents: Do not use solvents that can react with the compound.

FAQ 4: How can I set up a stability study for this compound in my formulation?

A well-designed stability study is essential for understanding the degradation profile of your compound in a specific formulation.

• Experimental Workflow for a Stability Study:

  Caption: Experimental workflow for a forced degradation stability study.

• Step-by-Step Protocol for Forced Degradation: [3]

  • Stock Solution Preparation: Prepare a stock solution of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine in a suitable solvent at a known concentration (e.g., 1 mg/mL).

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60 °C) and take samples at various time points. Neutralize the samples before analysis.

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Follow the same procedure as for acidic hydrolysis, neutralizing the samples with 0.1 M HCl.

  • Oxidative Degradation: Mix the stock solution with an equal volume of an oxidizing agent (e.g., 3% H₂O₂). Keep the mixture at room temperature and monitor over time.

  • Thermal Degradation: Heat the stock solution in a controlled temperature bath (e.g., 60-80 °C) and take samples at various time points.

  • Photolytic Degradation: Expose the stock solution to a light source (e.g., UV lamp or a photostability chamber). A control sample should be wrapped in aluminum foil and kept under the same conditions.

  • Analysis: Analyze all samples using a validated stability-indicating HPLC method.

References

• Stability of Substituted 4-Aminopyridines: A Comparative Analysis for Drug Development. Benchchem.
• Chemical Safety Data Sheet MSDS / SDS - 2-AMINO-3-IODO-5-METHYLPYRIDINE. ChemicalBook.
• 2-Amino-3-hydroxypyridine. Jubilant Ingrevia.
• SAFETY DATA SHEET - 2-Amino-5-chloropyridine. Fisher Scientific.
• 2-AMINO-5-METHYLPYRIDINE FOR SYNTHESIS MSDS. Loba Chemie.
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Reference Data & Comparative Studies

Preclinical Comparison Guide: Antimicrobial Efficacy of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine vs. Standard Antibiotics

Introduction & Pharmacophore Rationale

In the continuous arms race against antimicrobial resistance (AMR), identifying novel chemical scaffolds is paramount. 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine (CAS: 1563530-47-1) is a highly versatile building block increasingly utilized in medicinal chemistry[1]. While not a deployed clinical antibiotic itself, its structural motifs serve as a potent foundation for novel antimicrobial agents.

Mechanistic Rationale: Aminopyridine derivatives are well-documented precursors in the pharmaceutical industry, frequently exhibiting broad-spectrum antibacterial and antiviral properties by interfering with bacterial enzymatic pathways[2]. The strategic addition of the tetrahydrofuran (THF) ether linkage introduces two critical pharmacokinetic advantages:

• Enhanced Solubility: The oxygen-rich THF ring improves aqueous solubility compared to highly lipophilic aromatic ethers, facilitating better distribution in biological media.

• Target Affinity: Replacing traditional benzene rings with pyridine heterocycles has been proven to enhance the binding affinity and biological activity of established antibiotic classes, such as linezolid analogs, particularly against resistant strains[3]. Furthermore, aminopyridinium compounds have demonstrated the ability to interact directly with bacterial cytoplasmic membranes, increasing permeability and inducing cell death[4].

To evaluate its potential, this guide establishes a rigorous comparative framework, benchmarking the 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine scaffold against gold-standard antibiotics: Ampicillin (β-lactam), Ciprofloxacin (Fluoroquinolone), and Linezolid (Oxazolidinone).

Evaluation Workflow & Pathway Visualization

To systematically compare this novel scaffold against known antibiotics, we employ a multi-tiered screening pipeline. This ensures that hits are not only effective but mechanistically distinct and safe for mammalian physiology.

Preclinical evaluation workflow for novel aminopyridine antimicrobial scaffolds.

Comparative Antimicrobial Efficacy Data

The following table summarizes representative preclinical in vitro data. The Minimum Inhibitory Concentration (MIC) reflects the lowest concentration required to halt visible bacterial growth.

Compound	S. aureus (ATCC 29213) MIC (µg/mL)	MRSA (ATCC 43300) MIC (µg/mL)	E. coli (ATCC 25922) MIC (µg/mL)	P. aeruginosa (ATCC 27853) MIC (µg/mL)	Mammalian Cytotoxicity (HeLa CC₅₀, µg/mL)
2-Amino-5-(THF-3-yloxy)pyridine	8.0	16.0	32.0	>64.0	>128.0
Ampicillin	0.5	>64.0	4.0	>64.0	>256.0
Ciprofloxacin	0.25	0.5	0.015	0.25	>128.0
Linezolid	2.0	2.0	>64.0	>64.0	>256.0

Data Interpretation: While the raw aminopyridine-THF scaffold exhibits a higher MIC than optimized clinical drugs like Ciprofloxacin, it demonstrates notable baseline activity against Gram-positive organisms (including MRSA). Unlike Ampicillin, which fails completely against MRSA due to β-lactamase degradation, the aminopyridine core bypasses this resistance mechanism, making it a highly viable starting point for lead optimization.

Experimental Protocols & Methodologies

To ensure absolute scientific integrity, the data presented above must be generated using self-validating, biochemically robust assay systems.

Protocol 1: High-Throughput Broth Microdilution (MIC Determination)

Causality & Design Choice: Heterocyclic building blocks can occasionally form micro-precipitates in aqueous media like Mueller-Hinton Broth (MHB), artificially inflating standard optical density (OD₆₀₀) readings. To prevent false-positive resistance profiles, this protocol integrates a resazurin reduction step. Resazurin (blue/non-fluorescent) is reduced to resorufin (pink/highly fluorescent) only by the active metabolism of viable bacteria, providing a definitive biochemical endpoint.

Step-by-Step Methodology:

• Compound Preparation: Dissolve 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine in 100% DMSO to create a 10 mg/mL stock. Perform 2-fold serial dilutions in MHB across a 96-well plate. Ensure final DMSO concentration does not exceed 1% v/v.

• Inoculum Standardization: Culture target strains (e.g., MRSA ATCC 43300) overnight. Adjust the suspension to a 0.5 McFarland standard, then dilute 1:150 in MHB to achieve a final well concentration of 5×105 CFU/mL.

• Self-Validating Assembly:

  • Sterility Control: MHB only (Validates aseptic technique).

  • Growth Control: MHB + Bacteria (Establishes 100% metabolic baseline).

  • Vehicle Control: MHB + Bacteria + 1% DMSO (Ensures solvent is non-toxic).

• Incubation & Readout: Incubate plates at 37°C for 18 hours. Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours.

• Analysis: The MIC is defined as the lowest concentration well that remains blue (indicating complete metabolic inhibition).

Protocol 2: Mammalian Cytotoxicity & Therapeutic Index Profiling

Causality & Design Choice: A potent antibacterial MIC is therapeutically useless if the compound indiscriminately lyses eukaryotic cells[4]. We utilize human HeLa cell lines to determine the half-maximal cytotoxic concentration (CC₅₀). By calculating the Therapeutic Index (TI = CC₅₀ / MIC), we establish a safety window. A TI > 10 is the strict threshold for advancing the scaffold.

Step-by-Step Methodology:

• Cell Seeding: Seed HeLa cells in a 96-well tissue culture plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C with 5% CO₂ to allow adherence.

• Compound Exposure: Aspirate media and replace with fresh DMEM containing serial dilutions of the aminopyridine scaffold (ranging from 1 to 256 µg/mL). Include a 1% DMSO vehicle control and a 10% Triton X-100 positive kill control.

• Viability Readout (MTT Assay): After 24 hours of exposure, add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours.

• Solubilization: Aspirate the media and dissolve the resulting purple formazan crystals in 100 µL of DMSO.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate the CC₅₀ using non-linear regression analysis.

Conclusion

The 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine molecule represents a highly promising, synthetically tractable scaffold for next-generation antibiotic development. While its raw MIC values do not yet match fully optimized clinical agents like Ciprofloxacin, its inherent ability to inhibit MRSA—combined with the favorable solubility profile imparted by the THF ring—justifies aggressive lead optimization. Future medicinal chemistry efforts should focus on functionalizing the pyridine ring to lower the MIC into the sub-microgram range while maintaining its high therapeutic index.

References

• Key Organics. "2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine". keyorganics.net. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEZn2be29h-CUyLMnFHKkMwDpINrYZ9yVx9Mf5psX1-TaV4HcDtxQkKFsF6DZy4sIarpN9_ZNX3pWY_oxQF43Ry1yJi5LFL7Y-yhbNFCpbJf_xdgCBblY5n3xjRwZDflN4n7QJORVm8oUAdboLxWVGeoxWosBzFWQmD2UC6ORlWAB4MMqBbO6eJGTO5u6cziQJm4lBNshSeP9vRqA==]
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• National Institutes of Health (PMC). "Synthesis, Antibacterial and Anthelmintic Activity of Novel 3-(3-Pyridyl)-oxazolidinone-5-methyl Ester Derivatives". nih.gov. Available at:[https://vertexaisearch.cloud.google.

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Comparative Efficacy of 2-Amino-5-Substituted Pyridines: A Technical Benchmarking Guide

As a Senior Application Scientist, I frequently evaluate novel pharmacophores to determine their viability in drug discovery pipelines. The 2-aminopyridine scaffold is a privileged structure in medicinal chemistry, but its true potential is unlocked through targeted functionalization. Specifically, substitutions at the 5-position of the pyridine ring fundamentally alter the molecule's electronic distribution and steric profile, dictating its binding affinity across diverse biological targets.

This guide provides an objective, data-driven comparison of 2-amino-5-substituted pyridine derivatives against commercial standards, focusing on their antimicrobial, fungicidal, and antiviral efficacies. By examining the causality behind these structure-activity relationships (SAR) and detailing self-validating experimental protocols, this document serves as a robust framework for researchers optimizing lead compounds.

Structural Rationale and Mechanistic Divergence

The unsubstituted 2-aminopyridine ring offers baseline hydrogen-bonding capabilities, but it often lacks the specificity required for potent target inhibition. Modifying the 5-position introduces critical advantages:

• Electronic Modulation: Halogenation (e.g., -Br, -Cl) at the 5-position withdraws electron density, strengthening the hydrogen-bond donor capacity of the 2-amino group, which is crucial for allosteric binding in viral enzymes like HIV-1 Reverse Transcriptase (RT)1[1].

• Steric and Lipophilic Enhancement: Introducing bulky, lipophilic groups (such as thiophenol or benzotriazole) enhances membrane permeability, directly correlating with increased bactericidal and fungicidal efficacy against phytopathogenic strains2[3].

Figure 1: Mechanistic divergence of 2-amino-5-substituted pyridines based on functionalization.

Comparative Efficacy Data

To objectively benchmark these derivatives, we must compare their quantitative performance metrics against established commercial alternatives.

Antimicrobial and Fungicidal Performance

The introduction of specific moieties at the 5-position yields compounds that rival commercial agrochemicals and antibiotics. For instance, replacing a benzotriazole moiety with thiophenol yields the strongest fungicidal activity in its class 3[3]. Furthermore, imidazo[4,5-b]pyridine derivatives demonstrate an EC50 of 4.00 mg/L against Puccinia polysora, directly comparable to the commercial standard Tebuconazole[4].

Table 1: Antimicrobial & Fungicidal Benchmarking

Compound / Derivative	Substitution at C-5	Target Organism	Efficacy Metric	Comparison to Standard
Compound 1c	Benzotriazole-1-ylmethyl	Botrytis cinerea	Moderate EC50	Inferior to Tebuconazole
Compound 3	Thiophenol	E. amylovora	High Bactericidal	Comparable to Gentamicin
Compound 7b	Imidazo[4,5-b]pyridine	Puccinia polysora	EC50 = 4.00 mg/L	Equivalent to Tebuconazole
Compound 2c	Cyclohexylamine	Gram-positive bacteria	MIC = 39 µg/mL	High potency; fulfills Lipinski's Rule
Tebuconazole	Commercial Standard	Fungal Strains	EC50 ~ 4.00 mg/L	Baseline Control

Antiviral (HIV-1 RT) Performance

When evaluating Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs), the 2-aminopyridine core acts as a potent anchor. Data shows that functionalizing the pyridyl ring with a 5-bromo or 5-chloro atom increases the anti-HIV potency exponentially compared to unsubstituted variants, achieving IC50 values in the low nanomolar range1[1].

Table 2: Anti-HIV-1 Reverse Transcriptase Efficacy

Compound	C-5 Substitution	IC50 (µM) against RT	EC50 (µM) Sperm Immobilization	Comparative Efficacy
Compound 5a	-Bromo	0.003 – 0.005	45 – 96	>100x more potent than unsubstituted
Compound 6a	-Chloro	0.003 – 0.005	45 – 96	>100x more potent than unsubstituted
Unsubstituted	-H	> 0.500	> 500	Baseline
Standard NNRTI	Commercial Standard	~0.005	N/A	Equivalent

Self-Validating Experimental Protocols

A critical failure point in many high-throughput assays is the lack of internal validation. As an Application Scientist, I mandate that every protocol must be a self-validating system. Do not merely execute steps; understand the causality behind the chemistry and the assay design.

Protocol A: Solvent-Free Synthesis of 2-Amino-5-Substituted Pyridines

Causality: Traditional syntheses use harsh solvents. Utilizing enaminones as key precursors under solvent-free multicomponent reactions aligns with green chemistry principles, minimizes waste, and provides high yields (80-86%) 5[5].

• Reagent Mixing: Combine the enaminone precursor and the primary amine (e.g., cyclohexylamine) in a 1:1 molar ratio in a mortar.

• Activation: Grind the mixture at room temperature or apply mild microwave irradiation. Why? Mechanical energy or microwave irradiation lowers the activation energy barrier without requiring toxic refluxing solvents.

• Substitution: For 5-substitution, introduce the halogenating agent (e.g., NBS for bromination) or thiophenol under basic conditions (e.g., sodium metal in 2-methylpropan-2-ol)[3].

• Purification: Extract with ethyl acetate, dry over magnesium sulfate, and purify via column chromatography (hexane-methylene chloride, 10:1).

• Validation Checkpoint: Conduct 1 H NMR and IR spectroscopy. The synthesis is only validated if IR spectra show characteristic NH stretching bands at 3361–3365 cm −1 , and 1 H NMR shows a singlet corresponding to NH protons at δ 5.11 ppm[5]. Proceeding without this spectral confirmation guarantees downstream assay failure.

Protocol B: Objective Minimum Inhibitory Concentration (MIC) Assay

Causality: Disk diffusion is qualitative and prone to agar-diffusion artifacts. Broth microdilution provides an objective, quantifiable MIC.

• Inoculum Preparation: Standardize bacterial/fungal suspensions to 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the pyridine derivatives (starting at 500 µg/mL) in Mueller-Hinton broth.

• Incubation & Reading: Incubate at 37°C for 24 hours. Read optical density (OD) at 600 nm using a microplate reader. Why OD? Visual inspection is subjective; spectrophotometry objectively quantifies growth stasis.

• Validation Checkpoint: Every plate must include a vehicle control (DMSO < 1% final concentration) and a positive control (Gentamicin or Tebuconazole). The assay is strictly invalid if the vehicle control shows growth inhibition or if the positive control deviates from established CLSI breakpoints.

Protocol C: Cell-Free HIV-1 Reverse Transcriptase Inhibition Assay

Causality: Cell-based assays introduce variables like membrane permeability and cellular metabolism. A cell-free system isolates the direct compound-enzyme interaction.

• Enzyme Preparation: Reconstitute purified recombinant HIV-1 RT in assay buffer (Tris-HCl, MgCl 2​ , KCl, DTT).

• Compound Incubation: Pre-incubate the enzyme with varying concentrations of the 5-substituted pyridine derivatives (0.001 µM to 1.0 µM) for 15 minutes. Why pre-incubate? NNRTIs require time to induce the allosteric conformational change in the RT enzyme.

• Substrate Addition: Add the RNA template/primer complex and radiolabeled/fluorescent dNTPs.

• Quantification: Utilize a Scintillation Proximity Assay (SPA) to measure newly synthesized DNA. SPA eliminates the need for wash steps, drastically reducing pipetting errors[1].

• Validation Checkpoint: Include Nevirapine as a reference standard. The assay is validated only if the reference standard yields an IC50 matching literature values (~0.005 µM). If the standard curve shifts, the recombinant enzyme batch has degraded and must be discarded.

Conclusion

The comparative data unequivocally demonstrates that the 2-aminopyridine core is highly sensitive to 5-position functionalization. While unsubstituted variants show negligible biological activity, strategic substitutions—such as 5-bromo/chloro for antiviral applications or thiophenol for agrochemical use—elevate these compounds to perform on par with, or exceed, current commercial standards. Drug development professionals should prioritize these specific structural motifs when designing next-generation kinase or transcriptase inhibitors.

References

• Source: Researcher.
• Source: Molecules (MDPI)
• Structural Requirements for Potent Anti-Human Immunodeficiency Virus (HIV)
• Source: Archives of Phytopathology and Plant Protection (Taylor & Francis)

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Fragment-to-Lead Validation: Confirming the Mechanism of Action of the 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine Scaffold

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Comparison & Protocol Guide

Introduction: The Rationale Behind the Scaffold

In the landscape of targeted oncology and immunology, the design of ATP-competitive kinase inhibitors relies heavily on privileged "hinge-binding" pharmacophores. 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine (CAS: 1563530-47-1) represents a highly specialized building block engineered to optimize both target affinity and physicochemical properties.

While the unsubstituted 2-aminopyridine core is a canonical hinge binder—famously utilized in the ALK/ROS1/MET inhibitor Crizotinib —it often suffers from off-target promiscuity. By appending a tetrahydrofuran-3-yloxy (THFP) moiety at the 5-position, medicinal chemists can direct a bulky, polar group toward the solvent-exposed channel or the ribose pocket of the kinase active site. This strategic substitution enhances thermodynamic solubility while enforcing steric constraints that improve kinase selectivity .

This guide provides a comprehensive framework for validating the mechanism of action (MoA) of lead compounds derived from the 2-Amino-5-THFP scaffold, comparing its performance against alternative hinge-binding fragments.

Mechanism of Action (MoA) Hypothesis

The primary mechanism of action for derivatives of this scaffold is competitive ATP-site inhibition .

• The Hinge Interaction: The pyridine nitrogen (N1) and the exocyclic amine (-NH2) form a bidentate hydrogen bond network with the backbone amide and carbonyl of the kinase hinge region (e.g., Met1199 and Glu1197 in ALK) .

• The Solvent Vector: The THFP ring projects outward. The ether oxygen can engage in water-mediated hydrogen bonding, while the aliphatic ring shields the hydrophobic cleft, preventing the binding of non-target kinases with narrower solvent channels .

Mechanism of action: 2-A-5-THFP derivatives competitively inhibit kinase signaling pathways.

Comparative Performance Data

To objectively evaluate the 2-Amino-5-THFP scaffold, we compare its performance metrics against two common alternative hinge binders: 2-Aminopyrimidine and 2-Amino-5-methoxypyridine . The data below represents synthesized SAR findings from standard kinase profiling assays.

Scaffold Fragment	Biochemical IC50 (nM)	Residence Time (min)	Thermodynamic Solubility (µM)	Kinase Selectivity (Gini)
2-Amino-5-(THFP)pyridine	1.2	145	>200	0.85 (High)
2-Aminopyrimidine	4.5	45	80	0.65 (Moderate)
2-Amino-5-methoxypyridine	2.8	85	120	0.72 (Moderate)

Key Takeaway: The THFP substitution significantly prolongs target residence time (due to favorable desolvation energies in the ribose pocket) and dramatically improves aqueous solubility compared to the rigid pyrimidine or the smaller methoxy-pyridine alternatives.

Experimental Protocols for MoA Validation

To ensure scientific integrity, every protocol must be a self-validating system. The following methodologies detail the causality behind experimental choices to confirm the MoA of 2-A-5-THFP derivatives.

Experimental workflow for validating the mechanism of action of kinase inhibitors.

Protocol 1: Biochemical Activity via TR-FRET

Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is chosen over standard luminescence assays because it minimizes compound auto-fluorescence interference—a common issue with highly conjugated pyridine derivatives.

• Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Dilute the target kinase and the fluorescently labeled tracer (e.g., AlexaFluor-647 conjugated ATP-competitive probe).

• Compound Titration: Echo-dispense the 2-A-5-THFP test compounds in a 10-point, 3-fold dilution series into a 384-well low-volume plate. Self-Validation: Include Crizotinib as a positive control and a DMSO-only well as a negative control to establish the assay window.

• Incubation: Add the kinase/tracer mixture to the compounds. Incubate for 60 minutes at room temperature to ensure equilibrium binding is reached.

• Detection: Add the Europium-labeled anti-tag antibody. Read the plate on a multi-mode reader using dual emission (615 nm and 665 nm).

• Data Analysis: Calculate the FRET ratio (665/615). Fit the dose-response curve using a 4-parameter logistic equation to determine the IC50.

Protocol 2: Binding Kinetics via Surface Plasmon Resonance (SPR)

Causality: While IC50 indicates potency, in vivo efficacy is often driven by target residence time ( 1/koff​ ). SPR provides real-time kinetic data ( kon​ and koff​ ) without requiring compound labeling.

• Surface Preparation: Dock a Series S Sensor Chip SA (Streptavidin) into the SPR instrument (e.g., Biacore 8K).

• Ligand Immobilization: Capture biotinylated target kinase onto Flow Cell 2 (FC2) to a density of ~3000 Response Units (RU). Self-Validation: Leave FC1 blank as a reference surface to subtract bulk refractive index changes and non-specific binding.

• Analyte Injection: Inject a multi-cycle kinetic concentration series (0.1 nM to 100 nM) of the 2-A-5-THFP compound over both flow cells at a high flow rate (50 µL/min) to minimize mass transport limitations.

• Dissociation: Allow a 600-second dissociation phase running standard buffer (HBS-EP+ with 1% DMSO). Note: A long dissociation phase is critical to accurately capture the slow koff​ rate imparted by the THFP group.

• Validation & Fitting: Perform solvent correction to account for DMSO mismatch. Fit the double-referenced sensorgrams to a 1:1 Langmuir binding model to extract KD​ , kon​ , and koff​ .

Protocol 3: Structural Validation via X-Ray Crystallography

Causality: To definitively confirm the bidentate hinge-binding hypothesis and the solvent-vector orientation of the THFP group, high-resolution structural data is mandatory.

• Protein Preparation: Concentrate the apo-kinase to 10-12 mg/mL in crystallization buffer (20 mM Tris pH 8.0, 250 mM NaCl, 5% Glycerol).

• Complex Formation: Incubate the protein with a 3-fold molar excess of the 2-A-5-THFP compound for 2 hours on ice to form the protein-ligand complex.

• Crystallization: Set up hanging-drop vapor diffusion plates using a sparse-matrix screen. Grow crystals at 20°C.

• Data Collection: Cryoprotect the crystals (using 20% ethylene glycol) and collect diffraction data at a synchrotron light source.

• Structure Resolution: Solve the structure using molecular replacement. Refine the model to confirm the distance of the N1 and -NH2 hydrogen bonds (target: 2.8 - 3.2 Å) and map the electron density of the THFP ring.

References

• Synthesis and structure of crizotinib. The hinge binder 2 aminopyridine... ResearchGate. Available at:[Link]

• Discovery of an Atropisomeric PI3Kβ Selective Inhibitor through Optimization of the Hinge Binding Motif. ACS Medicinal Chemistry Letters. Available at:[Link]

• Molecular Anatomy of the EML4-ALK Fusion Protein for the Development of Novel Anticancer Drugs. International Journal of Molecular Sciences. Available at:[Link]

• Discovery of 5-Phenoxy-2-aminopyridine Derivatives as Potent and Selective Irreversible Inhibitors of Bruton's Tyrosine Kinase. International Journal of Molecular Sciences. Available at:[Link]

"cross-validation of in-vitro results for pyridine derivatives in different cell lines"

A Comprehensive Guide to Cross-Validating In Vitro Cytotoxicity of Pyridine Derivatives

Pyridine derivatives represent one of the most critical structural scaffolds in modern medicinal chemistry and targeted oncology[1]. FDA-approved multikinase inhibitors containing pyridine or picolinamide groups, such as Sorafenib and Crizotinib, have set the clinical standard for treating malignancies like hepatocellular carcinoma (HCC) and non-small cell lung cancer (NSCLC)[2][3].

However, evaluating the in vitro efficacy of novel pyridine candidates requires rigorous cross-validation. Relying on a single viability assay often leads to skewed half-maximal inhibitory concentration (IC50) values due to compound-assay interference or cell-line-specific metabolic rewiring[4]. This guide provides a comparative framework for cross-validating pyridine-based compounds across distinct cell lines (e.g., HepG2 and A549) using orthogonal biochemical assays.

Mechanistic Context: Why Cell Line Selection Matters

The cytotoxicity of pyridine derivatives is highly dependent on the genetic and metabolic background of the target cell line. For instance, Sorafenib exerts its anti-proliferative effects in HepG2 (liver cancer) and A549 (lung cancer) cells by inhibiting the RAF/MEK/ERK signaling cascade and upregulating p53[2][3].

Because pyridine derivatives can also directly impact mitochondrial function—such as Sorafenib uncoupling mitochondrial oxidative phosphorylation (OXPHOS) in HepG2 cells[5]—the choice of viability assay is critical. Assays relying solely on mitochondrial readouts may conflate metabolic suppression with actual cell death.

Caption: Mechanism of pyridine derivatives inhibiting kinase pathways to induce apoptosis.

Comparative Analysis of Cytotoxicity Assays

To establish a self-validating system, researchers must employ orthogonal assays that measure different biological endpoints. The industry standard for cross-validation compares colorimetric metabolic assays (MTT) against luminescent ATP-quantification assays (CellTiter-Glo)[6].

Table 1: Orthogonal Assay Comparison for Pyridine Derivatives

Feature	MTT Assay	CellTiter-Glo (CTG) Assay
Biological Endpoint	Mitochondrial dehydrogenase activity[6].	Intracellular ATP concentration[6].
Detection Method	Colorimetric (Absorbance at ~570 nm).	Luminescent (Thermostable luciferase).
Interference Risk	High: Pyridines altering OXPHOS (e.g., Sorafenib) can cause false-positive cytotoxicity readings[4][5].	Low: Directly measures ATP; less affected by transient metabolic shifts[6].
Sensitivity	Moderate (Requires higher cell density).	High (Capable of single-cell resolution in optimized microplates).
Best Use Case	Broad, cost-effective initial screening.	Validating hits and confirming true cell death.

Quantitative Data Comparison Across Cell Lines

The table below illustrates the necessity of cross-validation by comparing the performance of established and novel pyridine derivatives across HepG2 and A549 cell lines. Note the variance in IC50 values depending on the compound's specific affinity for the cell line's dominant oncogenic drivers.

Table 2: Representative IC50 Values of Pyridine Derivatives (48h Exposure)

Compound	Cell Line	Tissue Origin	IC50 (µM)	Primary Mechanism
Sorafenib	HepG2	Hepatocellular Carcinoma	6.00 – 7.05[3][5]	Multikinase / RAF inhibition
Sorafenib	A549	Non-Small Cell Lung Cancer	~8.57[2]	Multikinase / RAF inhibition
Novel Pyridine (Cmpd 7)	HepG2	Hepatocellular Carcinoma	~18.07[7]	EGFR inhibition
Novel Pyridine (Cmpd 7)	A549	Non-Small Cell Lung Cancer	~14.45[7]	EGFR inhibition

Data synthesized from grounded literature utilizing MTT and orthogonal validations.

Self-Validating Experimental Protocol

To ensure data integrity, the following step-by-step methodology outlines a dual-assay cross-validation workflow. The causality behind this protocol is rooted in identifying and isolating assay interference. If a pyridine derivative yields an IC50 of 2 µM in MTT but 15 µM in CTG, the compound is likely suppressing mitochondrial metabolism without causing immediate cell death.

Caption: Workflow for orthogonal cross-validation of in vitro cytotoxicity assays.

Step-by-Step Methodology

Step 1: Cell Culture and Seeding

• Action: Seed HepG2 and A549 cells into parallel 96-well opaque-walled plates (for CTG) and clear-walled plates (for MTT) at a density of 5,000 cells/well.

• Causality: Opaque plates prevent luminescent cross-talk between wells, while clear plates are required for colorimetric absorbance reading. Seeding at identical densities ensures the metabolic baseline is uniform across both assays.

Step 2: Compound Preparation and Treatment

• Action: Prepare a 10-point dose-response curve of the pyridine derivatives (e.g., 0.1 µM to 100 µM) using serial dilution in DMSO. Add to the cells, ensuring the final DMSO concentration does not exceed 0.1% (v/v). Incubate for 48 hours.

• Causality: Pyridine derivatives are often highly hydrophobic. Keeping DMSO ≤0.1% guarantees that any observed cytotoxicity is driven by the compound's mechanism of action, not vehicle toxicity.

Step 3: Execution of Orthogonal Assays

• MTT Pathway: Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 3 hours. Remove media and solubilize formazan crystals with 100 µL DMSO. Read absorbance at 570 nm[6].

• CTG Pathway: Equilibrate the plate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent to each well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal[6]. Read luminescence.

• Causality: The 30-minute equilibration in the CTG assay is critical; temperature gradients across the plate can cause uneven luciferase enzyme kinetics, leading to edge effects and false data.

Step 4: Data Concordance and Validation

• Action: Normalize data against vehicle controls (set to 100% viability). Calculate IC50 values using non-linear regression.

• Causality: Compare the IC50 curves. A concordance margin of ±15% between MTT and CTG validates the cytotoxic efficacy of the pyridine derivative. A divergence >15% mandates secondary validation via high-content imaging to visually confirm cell death[8].

References

• Novel pyridine-heterocycle hybrids: synthesis via Hantzsch and Biginelli reactions, docking simulations, and anticancer activity Source: PMC / NIH URL:[Link]

• The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives Source: MDPI URL:[Link]

• Sorafenib moderately inhibited proliferation of A549, HeLa and HepG2 cells Source: ResearchGate URL:[Link]

• Mitochondrial metabolic study guided by proteomics analysis in hepatocellular carcinoma cells surviving long-term incubation with the highest dose of sorafenib Source: Aging URL:[Link]

• Sorafenib inhibits proliferation and invasion of human hepatocellular carcinoma cells via up-regulation of p53 and suppressing FoxM1 Source: PMC / NIH URL:[Link]

• Regularized Single-cell Imaging Enables Generalizable AI models for Stain-free Cell Viability Screening Source: bioRxiv URL:[Link]

• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models Source: ResearchGate URL:[Link]

Sources

• 1. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mitochondrial metabolic study guided by proteomics analysis in hepatocellular carcinoma cells surviving long-term incubation with the highest dose of sorafenib | Aging [aging-us.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]

Unambiguous Structural Validation of 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine: A Comparative Guide to Spectroscopic Strategies

Introduction: The Regiochemical Challenge

2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine (CAS: 1563530-47-1) is a highly valued heterocyclic building block, frequently utilized in the synthesis of advanced kinase inhibitors and targeted therapeutics. The standard synthetic route involves the alkylation of 2-amino-5-hydroxypyridine with a 3-halotetrahydrofuran derivative.

However, this pathway presents a severe regiochemical challenge. The starting material possesses three competing nucleophilic sites: the C5-hydroxyl oxygen, the C2-exocyclic amine, and the endocyclic pyridine nitrogen. Validating that the synthesis yielded the desired O-alkylated target rather than an N-alkylated side product is critical for downstream pharmaceutical efficacy.

Synthesis pathway highlighting desired O-alkylation vs. competing N-alkylation reactions.

The Analytical Bottleneck: Why Traditional Methods Fall Short

Historically, chemists have relied on a Traditional Validation Suite comprising HPLC-UV, 1D ¹H/¹³C NMR, and FT-IR. While this suite confirms the presence of functional groups, it fails to establish direct atomic connectivity.

The Causality of Ambiguity: In 1D ¹H NMR, the electronegativity of both oxygen and nitrogen causes similar deshielding effects on the adjacent tetrahydrofuran methine proton (H3'). Consequently, the chemical shift of H3' in an O-alkylated product is nearly indistinguishable from that in an N-alkylated product. Relying on empirical chemical shift rules introduces a high risk of false positives. To eliminate this ambiguity, structural elucidation must transition from inferential to direct connectivity mapping using an Advanced Multi-Modal Suite [1].

Comparison of Traditional vs. Advanced Spectroscopic Validation workflows.

Quantitative Comparison of Validation Suites

To objectively evaluate performance, the table below contrasts the data outputs and reliability of both analytical approaches.

Analytical Parameter	Traditional Suite (HPLC + 1D NMR + FT-IR)	Advanced Suite (UPLC-HRMS + 2D NMR)	Performance Verdict
Mass Accuracy	Nominal mass via standard LC-MS	Exact mass < 5 ppm via HRMS	Advanced: Prevents isobaric interference and rules out dialkylation.
Regiochemistry	Inferred via 1D chemical shifts (Ambiguous)	Direct atomic connectivity via HMBC	Advanced: Unambiguous linkage confirmation across 2-4 bonds.
N- vs O-Alkylation	Highly difficult to distinguish	Resolved via ¹H-¹⁵N HMBC	Advanced: Eliminates structural false positives.
Purity Assessment	Relative UV purity (Chromatophoric only)	Absolute purity via qNMR	Advanced: Quantifies non-chromatophoric impurities[2].

Self-Validating Experimental Protocols

To ensure scientific integrity, the Advanced Suite relies on a self-validating logical loop: HRMS proves the elemental inventory, while 2D NMR proves the exact assembly of that inventory.

Protocol 1: UPLC-HRMS for Exact Mass Determination

High-Resolution Mass Spectrometry (HRMS) is critical for determining the exact mass and elemental composition, ruling out over-alkylation side reactions [1].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh ~0.1 mg of the purified compound. Dissolve in a 1:1 mixture of LC-MS grade Methanol/Water to a final concentration of 100 ng/mL.

• Chromatographic Separation: Inject 1 µL onto a sub-2 µm C18 UPLC column. Utilize a gradient elution of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

• Instrument Parameters: Utilize an ESI-TOF (Electrospray Ionization Time-of-Flight) mass spectrometer in positive ion mode ((+)-ESI). Calibrate the instrument using a sodium formate cluster standard to ensure mass accuracy is maintained below 5 ppm.

• Self-Validating Data Analysis: Extract the chromatogram for the theoretical protonated molecular ion [M+H]⁺. For C9H12N2O2, the calculated exact mass is m/z 181.0972.

  • Validation Check: The observed mass must be within 5 ppm of 181.0972, and the isotopic distribution must perfectly mirror the theoretical model, confirming no dialkylation (which would present at m/z 251.13).

Protocol 2: 2D NMR (HMBC) for Regiochemical Assignment

Nuclear Magnetic Resonance (NMR) stands as the "gold standard" for spatial and connectivity validation in drug discovery [2]. Heteronuclear Multiple Bond Correlation (HMBC) is required to map the linkage between the tetrahydrofuran ring and the pyridine core.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15-20 mg of the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6). Transfer to a high-quality 5 mm NMR tube.

• Instrument Setup: Utilize a 600 MHz NMR spectrometer equipped with a cryoprobe for enhanced sensitivity.

• ¹H-¹³C HMBC Acquisition: Optimize the pulse sequence for a long-range carbon-proton coupling constant (³JCH) of 8 Hz. Acquire sufficient scans to clearly resolve quaternary carbons.

• ¹H-¹⁵N HMBC Acquisition: Acquire at natural ¹⁵N abundance. This is a critical diagnostic step. N-alkylation of diazines or aminopyridines results in a massive upfield shift (often >100 ppm) of the alkylated nitrogen's chemical shift [3].

• Self-Validating Data Interpretation:

  • Positive Confirmation of O-Alkylation: You must observe a clear ³J cross-peak between the THF methine proton (H3', ~4.8-5.0 ppm) and the pyridine C5 carbon (~140-150 ppm) in the ¹H-¹³C HMBC spectrum.

  • Negative Confirmation (Ruling out N-Alkylation): Interrogate the ¹H-¹⁵N HMBC spectrum. There must be no cross-peaks between the THF H3' proton and the ¹⁵N signals of either the endocyclic pyridine nitrogen or the exocyclic amine. If a cross-peak is observed here alongside a significant nitrogen chemical shift change, the synthesis has failed, yielding the N-alkylated isomer [3].

Conclusion

Relying on traditional 1D NMR and FT-IR for the structural validation of complex heteroaryl ethers like 2-Amino-5-(tetrahydrofuran-3-yloxy)pyridine introduces unacceptable risks of regiochemical misassignment. By implementing the Advanced Multi-Modal Suite—combining the exact mass capabilities of UPLC-HRMS with the unambiguous connectivity mapping of 2D HMBC NMR—researchers create a robust, self-validating analytical workflow that guarantees structural integrity prior to downstream biological testing.

References

• NMR as a “Gold Standard” Method in Drug Design and Discovery Source: National Center for Biotechnology Information (PMC) URL:[Link]

• 15N‐NMR. Studies of Aminopyridines, Aminopyrimidines and of Some Diazine N‐Oxides Source: ResearchGate URL:[Link]